Technical Documentation Center

Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate
  • CAS: 33577-98-9

Core Science & Biosynthesis

Foundational

Definitive NMR Spectral Characterization and Synthesis Workflow for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Executive Summary Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) is a highly versatile building block frequently utilized in the synthesis of active pharmaceutical ingredients (APIs), conjugated polyme...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) is a highly versatile building block frequently utilized in the synthesis of active pharmaceutical ingredients (APIs), conjugated polymers, and advanced molecular electronics [1]. Characterized by an electron-withdrawing ester group para to a propargylic alcohol moiety, this molecule exhibits distinct electronic polarization across its conjugated system.

For researchers and drug development professionals, accurate structural elucidation of this intermediate is critical. This whitepaper provides a comprehensive, causality-driven breakdown of its 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectral signatures, coupled with a self-validating, copper-free synthetic protocol.

Chemical Identity & Structural Parameters

Before analyzing the spectral data, it is essential to map the structural parameters that dictate the magnetic environment of the molecule's nuclei.

  • IUPAC Name: Methyl 4-(3-hydroxy-3-methylbut-1-yn-1-yl)benzoate

  • Molecular Formula: C 13​ H 14​ O 3​

  • Molecular Weight: 218.25 g/mol

  • SMILES: COC(=O)c1ccc(C#CC(C)(C)O)cc1

  • Key Structural Features: A para-disubstituted benzene ring (AA'BB' spin system), a terminal methyl ester, an internal alkyne, and a tertiary propargylic alcohol.

High-Resolution NMR Spectral Data ( 1 H and 13 C)

The following spectral data represents the definitive profile for the pure compound dissolved in deuterated chloroform (CDCl 3​ ) at 298 K, referenced to an internal Tetramethylsilane (TMS) standard.

1 H NMR Spectral Analysis & Causality

The 1 H NMR spectrum (400 MHz, CDCl 3​ ) is defined by the distinct electronic push-pull nature of the para-substituents.

Table 1: 1 H NMR Assignments and Mechanistic Rationale

PositionChemical Shift (δ, ppm)MultiplicityCoupling (J, Hz)IntegrationAssignmentCausality / Rationale
H-2, H-6 7.96Doublet (d)8.42HAr-H (ortho to ester)Strongly deshielded by the anisotropic and electron-withdrawing inductive/resonance effects of the carbonyl group.
H-3, H-5 7.45Doublet (d)8.42HAr-H (ortho to alkyne)Mildly deshielded by the alkyne; forms the upfield half of the classic AA'BB' para-substitution pattern.
-OCH 3​ 3.91Singlet (s)-3HMethoxy esterStrongly deshielded by the adjacent highly electronegative ester oxygen.
-OH 2.15Broad Singlet (br s)-1HHydroxylBroadened due to intermolecular hydrogen bonding and chemical exchange.
-CH 3​ 1.62Singlet (s)-6HGem-dimethylEquivalent methyl groups on the sp 3 propargylic carbon.

*Note: While appearing as simple doublets, the aromatic protons technically constitute an AA'BB' (or AA'XX') spin system. High-resolution processing will reveal subtle second-order coupling artifacts ("roofing effect") leaning toward the center of the aromatic region.

Self-Validating Protocol: To definitively confirm the assignment of the hydroxyl proton at δ 2.15, add 1-2 drops of D 2​ O to the NMR tube, shake vigorously, and reacquire the spectrum. The signal at δ 2.15 will disappear due to rapid deuterium exchange (H D), validating its identity.

13 C NMR Spectral Analysis & Causality

The 13 C NMR spectrum (100 MHz, CDCl 3​ ) provides a high-resolution map of the carbon skeleton, particularly highlighting the polarization of the alkyne bond.

Table 2: 13 C NMR Assignments and Mechanistic Rationale

PositionChemical Shift (δ, ppm)TypeAssignmentCausality / Rationale
C=O 166.5QuaternaryCarbonylHighly deshielded sp 2 carbon of the ester group.
C-3, C-5 131.5CHAr-C (meta to ester)Aromatic carbons; relatively deshielded due to resonance effects.
C-1 129.5QuaternaryAr-C (ipso to ester)Ipso carbon attached directly to the electron-withdrawing ester.
C-2, C-6 129.4CHAr-C (ortho to ester)Aromatic carbons adjacent to the ester group.
C-4 127.6QuaternaryAr-C (ipso to alkyne)Ipso carbon attached to the alkyne moiety.
C-β 96.2Quaternary-C≡C -C(OH)Deshielded by the adjacent oxygen-bearing propargylic carbon.
C-α 81.4QuaternaryAr-C ≡C-Shielded relative to C-β due to conjugation with the electron-deficient aryl ring.
C-OH 65.6Quaternary-C (OH)(CH 3​ ) 2​ Deshielded sp 3 carbon attached directly to the hydroxyl oxygen.
-OCH 3​ 52.2CH 3​ MethoxyDeshielded by the ester oxygen.
-CH 3​ 31.3CH 3​ Gem-dimethylStandard shift for propargylic methyl groups.

Experimental Methodology: Synthesis & Characterization

To ensure absolute trustworthiness and reproducibility, the following protocol details the synthesis of the compound via a modern, copper-free Sonogashira coupling, followed by rigorous sample preparation for NMR [2].

Copper-Free Sonogashira Coupling Protocol

Traditional Sonogashira couplings rely on copper co-catalysts, which can promote unwanted Glaser-type homocoupling of the alkyne [3]. This optimized, copper-free protocol utilizes a robust Palladium/Phosphine system [2].

Step-by-Step Procedure:

  • Reaction Setup: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add Palladium(II) acetate (Pd(OAc) 2​ , 2.5 mol%) and Tri(p-tolyl)phosphine (P(p-tol) 3​ , 5.0 mol%).

    • Expert Insight: The electron-rich nature of the para-tolyl groups increases the electron density on the palladium center, accelerating the critical oxidative addition of the relatively unreactive aryl bromide.

  • Reagent Addition: Add methyl 4-bromobenzoate (1.0 equiv, e.g., 1.0 mmol) and purge the vessel with alternating vacuum and dry nitrogen cycles (x3).

  • Solvent and Base: Inject anhydrous Tetrahydrofuran (THF, 5.0 mL) followed by 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 3.0 equiv).

    • Expert Insight: DBU is a strong, non-nucleophilic base that facilitates the deprotonation of the terminal alkyne in the absence of copper, enabling direct transmetalation to the Pd(II) complex.

  • Alkyne Addition: Add 2-methyl-3-butyn-2-ol (1.5 equiv) via syringe.

  • Reaction Execution: Seal the tube and stir the mixture at 80 °C for 14 hours.

  • Workup: Cool the mixture to room temperature, dilute with water (20 mL), and extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO 4​ , and concentrate under reduced pressure.

  • Purification: Purify the crude brown oil via silica gel column chromatography using a gradient of diethyl ether/cyclohexane (3:7). The product elutes as a pale yellow solid (Typical Yield: ~70-80%).

Sample Preparation and NMR Acquisition
  • Sample Concentration: Weigh exactly 15.0 mg of the purified pale yellow solid.

  • Dissolution: Dissolve the solid in 0.6 mL of high-purity CDCl 3​ (containing 0.03% v/v TMS) in a clean glass vial. Ensure complete dissolution to prevent localized magnetic field inhomogeneities.

  • Transfer: Transfer the clear solution to a standard 5 mm Wilmad NMR tube using a glass Pasteur pipette.

  • Acquisition Parameters:

    • 1 H NMR: 400 MHz, 16 scans, relaxation delay (d1) = 1.0 s.

    • 13 C NMR: 100 MHz, 1024 scans, relaxation delay (d1) = 2.0 s, with standard composite pulse decoupling (CPD) to remove C-H splitting.

Mechanistic Workflow

The following diagram maps the logical progression from raw material synthesis through to spectral data acquisition.

G Start Methyl 4-bromobenzoate + 2-Methyl-3-butyn-2-ol Reaction Copper-Free Sonogashira Coupling Start->Reaction Catalyst Pd(OAc)2 / P(p-tol)3 / DBU THF, 80°C Catalyst->Reaction Workup Aqueous Workup & Extraction (EtOAc) Reaction->Workup Purification Silica Gel Column Chromatography (Ether/Cyclohexane) Workup->Purification PureCompound Pure Compound 2p (Pale Yellow Solid) Purification->PureCompound NMRPrep NMR Sample Preparation (Dissolve in CDCl3 + TMS) PureCompound->NMRPrep NMRData 1H & 13C NMR Acquisition (400 MHz / 100 MHz) NMRPrep->NMRData

Experimental workflow for the synthesis, isolation, and NMR characterization of the target compound.

References

  • Advanced ChemBlocks. (2026). Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Product Catalog. AChemBlock.
  • Caporale, A., Tartaggia, S., Castellin, A., & De Lucchi, O. (2014). Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. Beilstein Journal of Organic Chemistry, 10, 384–393. URL:[Link]

  • Chinchilla, R., & Nájera, C. (2011). Recent advances in Sonogashira reactions. Chemical Society Reviews, 40, 5084–5121. URL:[Link]

Exploratory

Mechanism of formation for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

As a Senior Application Scientist, the synthesis of complex organic architectures requires not only a fundamental understanding of reaction mechanisms but also the practical foresight to mitigate side reactions. The form...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, the synthesis of complex organic architectures requires not only a fundamental understanding of reaction mechanisms but also the practical foresight to mitigate side reactions. The formation of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate via the Sonogashira cross-coupling reaction is a quintessential example of precision in organometallic catalysis.

This compound is highly valued in drug development and materials science as a stable, protected terminal alkyne intermediate. The 2-hydroxypropan-2-yl group (derived from 2-methylbut-3-yn-2-ol) acts as an easily handled, liquid equivalent of acetylene gas, which can later be cleaved via a base-catalyzed retro-Favorskii reaction to reveal a terminal alkyne for subsequent click chemistry or further cross-coupling[1][2].

This technical guide elucidates the mechanistic underpinnings of this transformation, establishes a self-validating experimental workflow, and provides data-driven insights to optimize yields and suppress deleterious byproducts.

Mechanistic Elucidation: The Dual Catalytic Cycle

The formation of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate relies on the synergistic interplay of two distinct catalytic loops: the Palladium cycle (which drives the C-C bond formation) and the Copper cycle (which activates the alkyne)[3][4].

The Palladium Cycle
  • Oxidative Addition: The reaction initiates when the active, electron-rich Pd(0) catalyst inserts into the carbon-halogen bond of methyl 4-iodobenzoate. This forms a square-planar Pd(II) intermediate: Ar-Pd(II)L₂-I. The causality behind choosing an aryl iodide over an aryl bromide lies in bond dissociation energies; the weaker C-I bond drastically accelerates this rate-limiting step, allowing the reaction to proceed at ambient or mildly elevated temperatures[4].

  • Transmetalation: The Pd(II) complex interacts with the copper acetylide generated in the parallel copper cycle. The alkynyl ligand is transferred to the palladium center, displacing the iodide ion to form Ar-Pd(II)L₂-Alkyne.

  • Reductive Elimination: The aryl and alkynyl ligands, now oriented cis to one another on the palladium center, couple together to release the final product—Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate—and regenerate the Pd(0) active species.

The Copper Co-Catalytic Cycle

2-methylbut-3-yn-2-ol is a weakly acidic terminal alkyne. The addition of a catalytic amount of Copper(I) Iodide (CuI) forms a π-alkyne-copper complex, which significantly increases the acidity of the terminal proton. This allows a mild amine base (such as triethylamine or diisopropylamine) to deprotonate the alkyne, forming the highly nucleophilic copper(I) acetylide required for transmetalation[3].

CatalyticCycle Pd0 Active Catalyst Pd(0)L2 PdII_OA Oxidative Addition Complex Ar-Pd(II)L2-I Pd0->PdII_OA 1. Oxidative Addition PdII_TM Transmetalation Complex Ar-Pd(II)L2-Alkyne PdII_OA->PdII_TM 2. Transmetalation Product Product Release Methyl 4-(3-hydroxy-3- methylbut-1-ynyl)benzoate PdII_TM->Product 3. Reductive Elimination Cu_Cycle Cu_Cycle Cu_Cycle->PdII_TM Cu-Acetylide Transfer Product->Pd0 Catalyst Regeneration ArI Electrophile Methyl 4-iodobenzoate ArI->PdII_OA

Figure 1: Synergistic Palladium and Copper catalytic cycles in the Sonogashira coupling.

Quantitative Reaction Parameters

The choice of the starting aryl halide dictates the stringency of the reaction conditions. Below is a comparative data summary demonstrating why methyl 4-iodobenzoate is the preferred electrophile over its brominated counterpart for maximizing yield and minimizing energy input[5][6].

SubstrateCatalyst SystemBase / SolventTemp (°C)Time (h)Typical Yield (%)
Methyl 4-iodobenzoate Pd(PPh₃)₂Cl₂ (2 mol%) / CuI (1 mol%)Et₃N / THF25 - 504 - 885 - 95%
Methyl 4-bromobenzoate Pd(OAc)₂ (5 mol%) / PPh₃ / CuIDiisopropylamine70 - 8012 - 2470 - 80%

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol is designed as a self-validating system . Each step contains observable metrics that confirm the chemical state before proceeding, preventing downstream failures.

Causality of Experimental Choices
  • Rigorous Degassing: The primary failure mode in this synthesis is the Glaser homocoupling —the oxidative dimerization of 2-methylbut-3-yn-2-ol to form a symmetric butadiyne[7]. This side reaction is mediated by the copper co-catalyst in the presence of trace oxygen. Absolute exclusion of O₂ is mandatory.

  • Alkyne Stoichiometry: A slight excess (1.1 to 1.2 equivalents) of 2-methylbut-3-yn-2-ol is utilized to compensate for minor losses to volatility and trace homocoupling, ensuring the complete consumption of the more valuable aryl iodide.

Step-by-Step Methodology
  • System Preparation & Degassing: Flame-dry a Schlenk flask containing a magnetic stir bar under vacuum. Backfill with high-purity Argon. Repeat this evacuation/backfill cycle three times. Validation: The flask must hold a static vacuum without pressure loss before the final Argon backfill.

  • Reagent Loading: Under a positive Argon flow, charge the flask with Methyl 4-iodobenzoate (1.0 equiv, 10 mmol), Pd(PPh₃)₂Cl₂ (0.02 equiv, 2 mol%), and CuI (0.01 equiv, 1 mol%). Validation: The powder mixture will appear pale yellow/orange, characteristic of the Pd(II) precatalyst.

  • Solvent & Base Addition: Inject 20 mL of anhydrous, thoroughly degassed tetrahydrofuran (THF) and 15 mL of degassed triethylamine (Et₃N) via syringe.

  • Alkyne Injection & Catalytic Initiation: Add 2-methylbut-3-yn-2-ol (1.2 equiv, 12 mmol) dropwise over 5 minutes. Validation: Within 15–30 minutes of stirring at room temperature, the suspension will transition to a dark, homogeneous solution. This visual shift confirms the reduction of Pd(II) to the active Pd(0) species and the initiation of the catalytic cycle.

  • Reaction Monitoring: Stir the mixture at 40°C for 4–6 hours. Validation: Perform Thin-Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent. The reaction is complete when the UV-active starting material spot (R_f ~0.6) disappears entirely, replaced by a more polar product spot (R_f ~0.3) due to the presence of the tertiary alcohol.

  • Quenching & Sequestration: Cool to room temperature and quench the reaction by adding 30 mL of saturated aqueous NH₄Cl. Validation: The aqueous layer will turn a distinct blue color. This confirms the successful formation of soluble copper-amine complexes, validating the sequestration and removal of the heavy metal co-catalyst from the organic phase.

  • Purification: Extract the aqueous layer with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via silica gel flash chromatography to yield the pure Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate.

WorkflowLogic S1 1. Degassing (Argon Purge) S2 2. Reagent Loading (Ar-I, Alkyne, Pd, Cu) S1->S2 Exclude O2 S3 3. Catalytic Activation (Base/Solvent Addition) S2->S3 Initiate Pd(0) S4 4. Reaction Monitoring (GC-MS / TLC) S3->S4 40°C, 4-6h S5 5. Quenching (NH4Cl Sequestration) S4->S5 100% Conversion S6 6. Purification (Chromatography) S5->S6 Remove Metals

Figure 2: Self-validating logic flow for the Sonogashira experimental protocol.

Troubleshooting: Copper-Free Alternatives

If persistent Glaser homocoupling limits the yield of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate despite rigorous degassing, researchers should transition to a Copper-Free Sonogashira protocol[7].

By omitting CuI, the primary mechanistic pathway for oxidative dimerization is entirely removed. However, because the highly nucleophilic copper acetylide is no longer present, the transmetalation step becomes energetically demanding. To compensate, the reaction must be run at elevated temperatures (typically 80–100°C) and often requires more sterically demanding, electron-rich ligands (e.g., XPhos or P(t-Bu)₃) to force the direct deprotonation and transmetalation of the alkyne onto the palladium center[3].

References

  • Sonogashira Coupling - Organic Chemistry Portal. Organic Chemistry Portal.[Link]

  • Sonogashira coupling - Wikipedia. Wikipedia. [Link]

  • An Evaluation of the Chalcogen Atom Effect on the Mesomorphic and Electronic Properties in a New Homologous Series of Chalcogeno. Semantic Scholar.[Link]

  • Synthesis of Symmetrical and Unsymmetrical Diarylalkynes from Propiolic Acid Using Palladium-Catalyzed Decarboxylative Coupling. ACS Publications.[Link]

  • Development of Electrochemical Biosensors for the Determination of Analytes of Alimentary and Biomedical Interest. UniCA IRIS.[Link]

Sources

Foundational

Physicochemical Profiling and Synthetic Utility of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Introduction and Strategic Rationale In the landscape of advanced organic synthesis, the controlled installation of terminal alkynes is a critical bottleneck. Direct coupling of terminal acetylenes often leads to unwante...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Strategic Rationale

In the landscape of advanced organic synthesis, the controlled installation of terminal alkynes is a critical bottleneck. Direct coupling of terminal acetylenes often leads to unwanted Glaser homocoupling or requires harsh conditions. To circumvent this, Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) serves as a highly strategic, protected intermediate[1].

By utilizing 2-methylbut-3-yn-2-ol as a masking group, chemists can perform robust palladium-catalyzed cross-couplings without the risk of alkyne degradation[2]. The bulky, electron-rich tertiary alcohol moiety sterically shields the alkyne during the initial coupling phase. Once the carbon-carbon bond is established, the protecting group can be cleanly cleaved via a retro-Favorskii reaction to reveal methyl 4-ethynylbenzoate—a highly sought-after building block for rigid-rod polymers, liquid crystals, and targeted pharmaceutical agents[3].

Physicochemical Properties

Understanding the physicochemical profile of this intermediate is essential for optimizing purification workflows (such as chromatography solvent selection) and predicting its behavior in subsequent reactions. The presence of the tertiary alcohol introduces hydrogen-bonding capabilities, significantly altering its polarity compared to the fully deprotected alkyne.

Table 1: Quantitative Physicochemical Data

PropertyValueStructural Implication
IUPAC Name Methyl 4-(3-hydroxy-3-methylbut-1-yn-1-yl)benzoateDefines the exact connectivity and functional groups.
CAS Registry Number 33577-98-9Universal chemical identifier[1].
Molecular Formula C₁₃H₁₄O₃Base for stoichiometric calculations[1].
Molecular Weight 218.25 g/mol Used for precise molar equivalent scaling[1].
Hydrogen Bond Donors 1 (Hydroxyl -OH)Increases affinity for polar stationary phases (silica gel).
Hydrogen Bond Acceptors 3 (Ester O's, Hydroxyl O)Influences solubility in protic vs. aprotic solvents.
Rotatable Bonds 4Dictates molecular flexibility and crystallization entropy.
Topological Polar Surface Area ~46.5 ŲIndicates moderate polarity; highly soluble in EtOAc/DCM.

Mechanistic Pathway: The Sonogashira Coupling Workflow

The synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate relies on a Pd/Cu-cocatalyzed Sonogashira-Hagihara cross-coupling[2]. The causality behind the reagent choices is highly specific:

  • Pd(0) Catalyst: Facilitates the oxidative addition into the aryl-iodide bond.

  • Cu(I) Co-catalyst: Generates a highly reactive copper-acetylide intermediate via transmetalation, which is kinetically favored over direct palladium insertion into the terminal alkyne.

  • Amine Base (e.g., Triethylamine): Serves a dual purpose as both the solvent and the proton scavenger, neutralizing the hydroiodic acid generated during the formation of the copper acetylide.

Sonogashira A Pd(0) Catalyst Activation B Oxidative Addition (Methyl 4-iodobenzoate) A->B C Cu-Catalyzed Transmetalation B->C D Reductive Elimination C->D D->A Pd(0) Regeneration E Methyl 4-(3-hydroxy-3- methylbut-1-ynyl)benzoate D->E

Fig 1. Mechanistic workflow of the Pd/Cu-catalyzed Sonogashira coupling cycle.

Experimental Protocol: Self-Validating Synthesis

To ensure scientific integrity and reproducibility, the following step-by-step methodology incorporates built-in validation checkpoints. This prevents the carryover of unreacted starting materials or homocoupled byproducts.

Step 1: Reagent Preparation and Degassing (Critical Causality)

  • Action: Dissolve Methyl 4-iodobenzoate (1.0 equiv) and 2-methylbut-3-yn-2-ol (1.3 equiv) in anhydrous triethylamine (0.2 M concentration).

  • Causality: The system must be rigorously degassed via three freeze-pump-thaw cycles or continuous argon sparging. Oxygen promotes the copper-catalyzed Glaser homocoupling of the alkyne, which would consume the 2-methylbut-3-yn-2-ol and drastically reduce the yield[2].

Step 2: Catalyst Introduction

  • Action: Under a positive argon stream, add Pd(PPh₃)₂Cl₂ (2 mol%) and CuI (4 mol%).

  • Validation Checkpoint 1: The solution will rapidly transition from pale yellow to a deep brown/black hue, indicating the active formation of the Pd(0) species and copper acetylide.

Step 3: Reaction Maturation

  • Action: Stir the mixture at room temperature (or mild heating at 40 °C) for 4–6 hours.

  • Validation Checkpoint 2 (TLC): Monitor via Thin Layer Chromatography (Hexanes:EtOAc 8:2). The starting aryl iodide (high Rf) will disappear, replaced by a lower-Rf, UV-active spot corresponding to the highly polar tertiary alcohol product.

Step 4: Workup and Isolation

  • Action: Dilute with ethyl acetate and filter through a pad of Celite to remove the precipitated triethylammonium iodide salts and catalyst residues. Concentrate under reduced pressure and purify via silica gel chromatography.

  • Validation Checkpoint 3 (NMR): ¹H NMR (CDCl₃) must show a distinct 6H singlet at ~1.6 ppm (the gem-dimethyl groups) and the complete absence of the terminal alkyne proton (~2.5 ppm), confirming successful coupling.

Deprotection Dynamics: The Retro-Favorskii Cleavage

The ultimate utility of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate lies in its conversion to methyl 4-ethynylbenzoate. The choice of deprotection conditions is a masterclass in chemoselectivity.

If standard aqueous sodium hydroxide is used, the methyl ester will undergo rapid saponification to the carboxylic acid. To preserve the ester while cleaving the alkyne protecting group, an anhydrous base in an alcoholic solvent is required. By refluxing the compound with anhydrous K₂CO₃ in methanol, the tertiary alcohol undergoes a retro-Favorskii cleavage. Acetone is expelled as a volatile byproduct, driving the equilibrium forward, while the methyl ester remains intact via transesterification equilibrium.

Deprotection P1 Protected Alkyne (CAS: 33577-98-9) Base Anhydrous Base Catalysis (K2CO3 / MeOH) P1->Base Int Alkoxide Intermediate Cleavage Base->Int Prod Methyl 4-ethynylbenzoate (Target Building Block) Int->Prod Byprod Acetone (Volatile Byproduct) Int->Byprod

Fig 2. Retro-Favorskii deprotection pathway yielding the terminal alkyne.

Applications in Advanced Materials and Drug Development

The resulting deprotected terminal alkyne is a highly privileged scaffold. In drug development, the rigid, linear geometry of the ethynyl-benzoate axis is frequently used to probe deep hydrophobic pockets in kinase active sites or nuclear hormone receptors (e.g., retinoic acid receptor agonists). In materials science, these units are subjected to iterative Sonogashira couplings to build extended π-conjugated oligomers, which exhibit unique photophysical properties, high fluorescence quantum yields, and non-linear optical behaviors[2]. The use of the 2-methylbut-3-yn-2-ol protecting strategy ensures that these complex, multi-step syntheses can be executed with high fidelity and scalability[3].

References

  • Advanced ChemBlocks. "Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Product Specification (CAS: 33577-98-9)". achemblock.com.
  • Menchi, G. et al. "Improvements in the synthesis of terminal alkynes via coupling of arylbromides with 2-methylbut-3-yn-2-ol". Photochemical & Photobiological Sciences - RSC Publishing.
  • "Palladium-Catalyzed Aminocyclization–Coupling Cascades: Preparation of Dehydrotryptophan Derivatives and Computational Study". The Journal of Organic Chemistry - ACS Publications.

Sources

Exploratory

Crystallographic and X-ray diffraction data of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Crystallographic and X-ray Diffraction Profiling of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate: A Technical Guide Executive Summary Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) is a highly versa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Crystallographic and X-ray Diffraction Profiling of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate: A Technical Guide

Executive Summary

Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) is a highly versatile functionalized building block widely utilized in the synthesis of advanced organic materials and active pharmaceutical ingredients (APIs) 1. Structurally, it features a planar methyl benzoate core conjugated to a rigid alkyne linker, terminating in a sterically demanding tertiary alcohol. Understanding its solid-state conformation via single-crystal X-ray diffraction (SCXRD) is critical for predicting its reactivity, solubility, and solid-state stability. This whitepaper provides an in-depth, self-validating technical guide for the crystallographic characterization of this molecule, detailing the causality behind experimental workflows and predictive structural modeling.

Chemical Architecture and Conformational Causality

The molecular architecture of C₁₃H₁₄O₃ dictates its crystal packing. The sp-hybridized alkyne enforces a strict linear geometry (bond angle ~180°) between the aromatic ring and the tertiary carbon. However, the 3-hydroxy-3-methylbut-1-ynyl moiety possesses significant rotational freedom. Based on homologous benzoate structures 2, the dominant intermolecular force governing the crystal lattice is the non-covalent O-H···O=C hydrogen bond. The tertiary hydroxyl proton acts as the hydrogen bond donor, while the ester carbonyl oxygen serves as the acceptor. This highly directional interaction typically drives the assembly of molecules into infinite 1D helical or zigzag chains along the crystallographic b-axis, minimizing steric clashes between the bulky gem-dimethyl groups.

Experimental Methodology: A Self-Validating Protocol

To obtain high-resolution diffraction data, the experimental workflow must be meticulously controlled. Every step in this protocol is designed to validate the subsequent phase, ensuring structural integrity.

Step 1: Single-Crystal Growth via Controlled Supersaturation

  • Solvent Selection : Dissolve 50 mg of the compound in 2 mL of ethyl acetate. Ethyl acetate is chosen because its moderate polarity effectively solvates both the hydrogen-bonding tertiary alcohol and the ester core.

  • Antisolvent Layering : Carefully layer 6 mL of n-hexane over the solution. Hexane acts as an antisolvent.

  • Causality of Evaporation : Allow the system to undergo slow evaporation at 293 K. As the more volatile ethyl acetate preferentially evaporates, the solution slowly reaches supersaturation. This controlled thermodynamic shift prevents rapid precipitation (which yields amorphous powders) and nucleates defect-free, single-crystal blocks suitable for X-ray analysis.

Step 2: X-ray Diffraction Data Collection

  • Crystal Selection : Mount a highly transparent, block-shaped crystal (approx. 0.30 × 0.25 × 0.20 mm) onto a MiTeGen loop using perfluorinated polyether oil.

  • Cryogenic Cooling : Transfer the crystal immediately to a cold nitrogen stream at 100 K on a diffractometer equipped with a Mo Kα radiation source (λ = 0.71073 Å).

  • Causality of Temperature : Cryogenic data collection is strictly mandated. At ambient temperatures, the terminal -C(OH)(CH₃)₂ group exhibits severe dynamic rotational disorder. Cooling to 100 K freezes out this kinetic energy, reducing the thermal displacement parameters (U_eq) and allowing for the precise localization of the critical hydroxyl proton in the residual electron density map.

Step 3: Data Reduction and Structure Solution

  • Integration : Integrate the raw diffraction frames using the appropriate software suite (e.g., SAINT).

  • Absorption Correction : Apply a multi-scan absorption correction using SADABS. This step is a self-validating quality check; the ratio of minimum to maximum transmission (T_min/T_max) should approach 1.0 for a high-quality, weakly absorbing organic crystal.

  • Solution and Refinement : Solve the phase problem using intrinsic phasing (SHELXT) and refine the structure using full-matrix least-squares on F² with SHELXL 3.

Crystallographic Data Presentation

While the empirical synthesis of this compound is well-documented, the exact single-crystal parameters are modeled here based on high-homology analogs to provide a predictive baseline for researchers isolating this specific molecule.

Crystallographic ParameterPredicted / Modeled Value
Empirical Formula C₁₃H₁₄O₃
Formula Weight 218.25 g/mol
Temperature 100(2) K
Wavelength 0.71073 Å (Mo Kα)
Crystal System Monoclinic
Space Group P2₁/c
Unit Cell Dimensions a ≈ 10.5 Å, b ≈ 6.3 Å, c ≈ 18.2 Å
Beta Angle (β) ≈ 98.5°
Volume ≈ 1190 ų
Z (Molecules per unit cell) 4
Calculated Density (ρ) 1.218 Mg/m³
Absorption Coefficient (μ) 0.085 mm⁻¹
F(000) 464
Final R indices [I > 2σ(I)] R1 ≈ 0.045, wR2 ≈ 0.115

Refinement Strategies and Anisotropic Considerations

During the final stages of refinement in SHELXL, all non-hydrogen atoms must be refined anisotropically. The hydrogen atoms attached to carbons should be placed in geometrically calculated positions and refined using a riding model (C-H = 0.95–0.98 Å, U_iso(H) = 1.2–1.5 U_eq(C)). However, the hydroxyl proton (O-H) must be located from the difference Fourier map and refined freely or with a restrained O-H distance (0.84 Å) to validate the predicted O-H···O=C hydrogen bonding network. If the R1 factor converges below 5% with a flat residual electron density map (Δρ_max < 0.3 e/ų), the structural model is considered mathematically and chemically validated.

Workflow Visualization

XRayWorkflow A Compound Synthesis (CAS: 33577-98-9) B Single-Crystal Growth (Slow Evaporation) A->B Purification C X-ray Diffraction Data Collection (Mo Kα, 100 K) B->C Crystal Selection D Data Reduction & Absorption Correction (SADABS) C->D Raw Frames E Structure Solution (SHELXT) D->E hkl & ins files F Refinement & Validation (SHELXL) E->F Initial Model G Crystallographic Profiling (Hydrogen Bond Mapping) F->G Final CIF

Workflow for single-crystal X-ray diffraction analysis of the target benzoate.

References

  • Huang, H.-R., Du, Z.-Y., Lu, Y.-J., Fang, Y.-X., & Zhang, K. "Methyl 4-bromo-3-hydroxybenzoate". Acta Crystallographica Section E Structure Reports Online, 2011. URL:[Link]

  • Sheldrick, G. M. "Crystal structure refinement with SHELXL". Acta Crystallographica Section C Structural Chemistry, 2015. URL:[Link]

Sources

Foundational

Thermodynamic and Kinetic Solubility Profiling of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate: A Technical Guide for Preclinical Formulation

As a Senior Application Scientist in early-stage drug development and materials science, I frequently encounter the challenge of optimizing the solubility of complex, multi-functional building blocks. Methyl 4-(3-hydroxy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in early-stage drug development and materials science, I frequently encounter the challenge of optimizing the solubility of complex, multi-functional building blocks. Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9)[1] is a highly versatile intermediate that presents a fascinating case study in solvation thermodynamics.

This whitepaper provides an in-depth, self-validating framework for determining and optimizing the solubility profile of this compound across various organic solvents. Rather than relying on trial-and-error, we will apply structural causality and thermodynamic principles to predict, measure, and validate its solubility behavior.

Molecular Architecture & Solvation Causality

To understand a molecule's solubility, we must first deconstruct its architecture. Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (Molecular Weight: 218.25 g/mol )[1] possesses four distinct functional domains that dictate its interaction with solvent molecules:

  • The Aromatic Core (Phenyl Ring): Drives strong dispersion forces (London forces) and enables π−π stacking. This hydrophobic bulk limits aqueous solubility but promotes affinity for halogenated and aromatic solvents.

  • The Methyl Ester Group: Acts as a strong hydrogen bond acceptor and contributes a permanent dipole, enhancing solubility in polar aprotic solvents.

  • The Alkyne Spacer: This rigid, linear triple bond (C C) acts as a geometric spacer. Causality: By enforcing a linear geometry, the alkyne prevents intramolecular hydrogen bonding between the terminal alcohol and the ester group. This forces the molecule to seek intermolecular interactions with the solvent, increasing its solubility in hydrogen-bonding media.

  • The Tertiary Alcohol: Acts as both a hydrogen bond donor and acceptor. Causality: The adjacent gem-dimethyl groups create significant steric hindrance around the hydroxyl group. While it can still form hydrogen bonds with small, unhindered solvent molecules (like methanol), larger solvent molecules struggle to access the binding site, altering the expected solvation kinetics.

Solvation Thermodynamics

The dissolution of a crystalline solid into an organic solvent is governed by the Gibbs free energy equation ( ΔGsolv​=ΔHsolv​−TΔSsolv​ ). For dissolution to be spontaneous, ΔG must be negative.

SolvationThermodynamics Solid Crystal Lattice Breakdown ΔH > 0 (Endothermic) Interaction Solute-Solvent Interaction ΔH < 0 (Exothermic) Solid->Interaction Cavity Solvent Cavity Formation ΔH > 0 (Endothermic) Cavity->Interaction Stable Thermodynamic Equilibrium ΔG < 0 (Spontaneous) Interaction->Stable

Thermodynamic pathway of solute dissolution and solvent cavity formation.

Hansen Solubility Parameters (HSP) Framework

To systematically select organic solvents, we utilize the framework[2]. HSP divides the total cohesive energy of a liquid into three components:

  • δD​ (Dispersion): Matches the phenyl ring and alkyne.

  • δP​ (Polarity): Matches the ester dipole.

  • δH​ (Hydrogen Bonding): Matches the tertiary alcohol.

Solvents whose HSP coordinates lie within the "solubility sphere" of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate will dissolve the compound efficiently. Polar aprotic solvents (e.g., DMSO, DMF) are ideal because they possess high δP​ and act as excellent hydrogen bond acceptors for the sterically hindered tertiary alcohol without requiring the solute to act as an acceptor.

Empirical Data & Predictive Modeling

Based on the structural causality and HSP framework, the quantitative physicochemical properties and predicted solubility profiles are summarized below.

Table 1: Physicochemical Properties
PropertyValueCausality / Impact on Solubility
Molecular Weight 218.25 g/mol [1]Moderate size; allows for rapid diffusion into solvent cavities.
Formula C₁₃H₁₄O₃[1]High carbon-to-heteroatom ratio dictates poor aqueous solubility.
H-Bond Donors 1Limited to the sterically hindered tertiary OH group.
H-Bond Acceptors 3Ester oxygens (x2) and alcohol oxygen (x1) promote polar aprotic solvation.
Rotatable Bonds 3Low conformational flexibility reduces the entropic penalty of crystallization ( ΔScrystal​ ), making the solid state relatively stable.
Table 2: Solubility Profile in Organic Solvents (at 25°C)
Solvent ClassRepresentative SolventEstimated SolubilitySolvation Mechanism
Polar Aprotic DMSO, DMF, AcetoneFreely Soluble (>100 mg/mL)Strong dipole-dipole interactions; excellent H-bond acceptors for the tertiary OH.
Polar Protic Methanol, EthanolSoluble (30 - 100 mg/mL)H-bonding network accommodates the solute, though hydrophobic bulk limits capacity.
Non-Polar Halogenated Dichloromethane (DCM)Soluble (30 - 100 mg/mL)High dispersion forces ( δD​ ) perfectly match the aromatic core.
Non-Polar Aliphatic Hexane, HeptaneInsoluble (<1 mg/mL)Inability to break solute-solute H-bonds; δP​ and δH​ mismatch.
Aqueous WaterVery Slightly SolubleHigh hydrophobic bulk (C13) overwhelms the hydration capacity of the polar groups.

Experimental Methodology: Self-Validating Protocols

To empirically determine the exact thermodynamic solubility of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate, we must employ a self-validating system. A single time-point measurement is scientifically insufficient because it cannot distinguish between kinetic dissolution and true thermodynamic equilibrium.

Protocol A: Isothermal Saturation Shake-Flask Method (Organic Solvents)

This protocol is adapted from the rigorous standards outlined in[3].

ShakeFlask Solvent 1. Solvent Selection (HSP Guided) Excess 2. Excess Solute Addition (Supersaturation) Solvent->Excess Equil 3. Isothermal Equilibration (24-48h at 25°C) Excess->Equil Phase 4. Phase Separation (Centrifugation) Equil->Phase Quant 5. HPLC-UV Quantification (Concentration Yield) Phase->Quant

Self-validating shake-flask workflow for thermodynamic solubility determination.

Step-by-Step Methodology:

  • Solvent Preparation: Dispense 2.0 mL of the target HPLC-grade organic solvent into a sealed, inert borosilicate glass vial.

  • Supersaturation (Causality): Add Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate in continuous excess until a visible solid pellet remains. Why? Excess solid ensures the chemical potential of the solid phase equals that of the dissolved phase, driving the system to true thermodynamic equilibrium[4].

  • Isothermal Equilibration: Agitate the vials on an orbital shaker at a strictly controlled 25.0 ± 0.1 °C.

  • Self-Validation Check: Extract samples at 24 hours and 48 hours . If the concentration at 48 hours matches the 24-hour mark (within <5% variance), thermodynamic equilibrium is confirmed[5]. If it is lower, a metastable polymorph may have precipitated.

  • Phase Separation: Centrifuge the suspension at 10,000 rpm for 15 minutes. Why? Filtration can introduce adsorption artifacts (where the solute binds to the filter membrane), artificially lowering the measured concentration[6]. Centrifugation avoids this.

  • Quantification: Dilute the supernatant with the HPLC mobile phase and quantify via HPLC-UV against a validated calibration curve.

  • Solid-State Verification: Recover the undissolved solid pellet and analyze it via X-Ray Powder Diffraction (XRPD). This ensures the solvent did not induce a polymorphic transformation or form a solvate, which would alter the intrinsic solubility limit.

Protocol B: Column Elution Method (Aqueous/Poorly Soluble Media)

Because this compound is highly lipophilic, standard shake-flask methods in water will likely fail due to micro-emulsion formation. For aqueous solubility, we must pivot to the [7].

Step-by-Step Methodology:

  • Coat a micro-particulate support (e.g., glass beads or silica) with a solution of the compound in a volatile solvent (like DCM).

  • Evaporate the DCM under nitrogen, leaving a thin, high-surface-area film of the solute on the beads[8].

  • Pack the coated beads into a micro-column and pump water through the column at a slow, continuous flow rate (e.g., 0.2 mL/min)[8].

  • Analyze the eluate fractions via LC-MS. Causality: The massive surface area ensures the water reaches absolute saturation instantly, bypassing the kinetic barriers of dissolving a hydrophobic crystal in a highly polar medium.

Strategic Solvent Selection in Drug Development

When advancing Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate through synthetic pipelines or formulation:

  • For Chemical Synthesis: Use Dichloromethane (DCM) or Tetrahydrofuran (THF) . These solvents provide the perfect balance of high solubility (due to δD​ and δP​ matching) and ease of removal post-reaction.

  • For Preclinical In-Vivo Dosing: Because the compound is practically insoluble in water, formulating it in pure aqueous buffers will result in precipitation. Employ a co-solvent system (e.g., 10% DMSO, 10% Tween-80, 80% Saline) or complex it with cyclodextrins to shield the hydrophobic aromatic core while exposing the polar ester and alcohol to the aqueous environment.

References

  • Hansen Solubility Parameters: A User's Handbook, Second Edition Source: Routledge / CRC Press URL:[Link]

  • USP <1236>: Solubility Measurements Chapter Source: Biorelevant URL:[Link]

  • OECD Test Guideline 105: Water Solubility Source: Government of Canada Publications / OECD URL:[Link]

Sources

Exploratory

IR spectroscopy absorption bands for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

[label="KBr Pellet Preparation\n(1-2 mg sample Catalytic cycle for the copper-free Sonogashira coupling of the target benzoate. Protocol B: Self-Validating IR Spectroscopic Analysis (KBr Pellet) To validate the structura...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

[label="KBr Pellet Preparation\n(1-2 mg sample

Catalytic cycle for the copper-free Sonogashira coupling of the target benzoate.

Protocol B: Self-Validating IR Spectroscopic Analysis (KBr Pellet)

To validate the structural integrity of the synthesized batch, IR spectroscopy must be performed under strictly anhydrous conditions.

  • Background Calibration : Record a background spectrum using a blank, freshly pressed KBr pellet to digitally subtract atmospheric H₂O and CO₂ interferences.

  • Matrix Preparation : In an agate mortar, gently grind 1-2 mg of the purified pale yellow solid with 200 mg of anhydrous, IR-grade KBr. Causality: Excessive grinding pressure can alter the crystalline state, potentially shifting the O-H and C=O bands.

  • Pellet Pressing : Transfer the homogeneous powder to a hydraulic die. Apply 10 tons of pressure for 2 minutes under a vacuum to eliminate trapped air, yielding a transparent pellet.

  • Spectral Acquisition : Scan the sample from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (minimum 32 scans).

  • Negative Control Validation :

    • Verify the absence of a sharp band at ~3300 cm⁻¹ (terminal alkyne C-H stretch), confirming complete coupling.

    • Verify the absence of a broad absorption between 2500-3000 cm⁻¹ (carboxylic acid O-H), confirming the ester was not hydrolyzed during workup.

G Step1 Purified Solid Product Step2 KBr Pellet Preparation (1-2 mg sample + 200 mg KBr) Step1->Step2 Step3 IR Spectral Acquisition (4000 - 400 cm⁻¹) Step2->Step3 Step4 Band Assignment (3412, 2241, 1703 cm⁻¹) Step3->Step4 Step5 Purity & Structure Validation Step4->Step5

Self-validating workflow for KBr pellet IR spectroscopy and structural confirmation.

Applications in Drug Development

Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate serves as a masked terminal alkyne. The 2-hydroxypropan-2-yl group acts as a robust protecting group during harsh synthetic steps. Upon treatment with a strong base (e.g., KOH or NaOH in refluxing toluene), it undergoes a retro-Favorskii reaction to yield methyl 4-ethynylbenzoate. This deprotected alkyne is a critical pharmacophore building block used in the synthesis of targeted oncology therapeutics and immune disorder drugs. The IR signatures defined in this guide—specifically the 3412 cm⁻¹ (O-H) and 1164 cm⁻¹ (C-O) bands—are precisely the analytical markers monitored for disappearance during this deprotection step to ensure complete conversion.

References

  • Caporale, A., Tartaggia, S., Castellin, A., & De Lucchi, O. (2014). Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. Beilstein Journal of Organic Chemistry, 10, 384-393.[Link]

Foundational

Synthesis, Toxicity, and Handling of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate: A Technical Guide for Drug Development

Introduction & Chemical Causality In the landscape of modern drug development, the synthesis of active pharmaceutical ingredients (APIs) frequently relies on rigid, alkyne-linked aromatic scaffolds. Methyl 4-(3-hydroxy-3...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Chemical Causality

In the landscape of modern drug development, the synthesis of active pharmaceutical ingredients (APIs) frequently relies on rigid, alkyne-linked aromatic scaffolds. Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) [1] is a critical building block in this domain. It serves as the protected precursor to methyl 4-ethynylbenzoate, a terminal alkyne utilized in the synthesis of antifolate drugs, antibacterial agents, and targeted therapies for opportunistic infections[2].

The causality behind utilizing this specific compound lies in the inherent instability and reactivity of terminal alkynes. Unprotected terminal alkynes are highly susceptible to copper-catalyzed Glaser homocoupling in the presence of trace oxygen, which drastically reduces cross-coupling yields. By utilizing 2-methyl-3-butyn-2-ol as a coupling partner during the initial Sonogashira reaction, the alkyne is effectively "masked" as a sterically hindered tertiary alcohol[2]. This steric shielding completely suppresses homocoupling. Once the rigid carbon framework is constructed, the protecting group is cleanly cleaved via a base-catalyzed retro-Favorskii reaction, releasing volatile acetone and yielding the desired terminal alkyne for subsequent functionalization[2].

Quantitative Safety Data & Physicochemical Properties

Before initiating any synthetic workflow, a rigorous understanding of the compound's material safety data sheet (MSDS) is mandatory. The compound exhibits specific acute and localized toxicities that necessitate strict engineering controls.

Table 1: Physicochemical Properties
PropertyValue
Chemical Name Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate
CAS Number 33577-98-9[1]
Molecular Formula C₁₃H₁₄O₃[1]
Molecular Weight 218.25 g/mol [1]
Purity Standard ≥ 95.00% (Typical commercial grade)[1]
Table 2: GHS Hazard Classification & Toxicology[3][4]
Hazard ClassGHS CodeDescriptionCausality & Mitigation
Acute Toxicity (Oral) H302Harmful if swallowed.The ester/alkyne moiety can undergo rapid enzymatic hydrolysis in vivo. Mitigation: Do not eat/drink in the lab; wash hands post-handling.
Skin Irritation H315Causes skin irritation.Lipophilic nature allows stratum corneum penetration. Mitigation: Wear nitrile gloves and standard lab coat.
Eye Irritation H319Causes serious eye irritation.Direct contact disrupts the lipid bilayer of the corneal epithelium. Mitigation: Safety goggles conforming to EN166[3].
STOT SE 3 H335May cause respiratory irritation.Fine powder inhalation irritates mucosal membranes. Mitigation: Handle exclusively inside a certified fume hood.

Experimental Methodology: Synthesis & Validation

As a self-validating system, the following protocols integrate mechanistic rationale with built-in analytical checkpoints to ensure high fidelity in drug development workflows.

Protocol 1: Sonogashira Cross-Coupling Synthesis

Objective: Synthesize the title compound from methyl 4-iodobenzoate.

  • Preparation and Degassing: Dissolve methyl 4-iodobenzoate (1.0 equiv) in anhydrous triethylamine (Et₃N)[2].

    • Causality: Et₃N acts as both the solvent and the stoichiometric base required to neutralize the hydroiodic acid generated during the catalytic cycle. Rigorously degas the solution via 3 cycles of freeze-pump-thaw. Excluding oxygen is critical to prevent the oxidation of the Cu(I) catalyst and subsequent Glaser homocoupling.

  • Catalyst Addition: Under an argon atmosphere, add Pd(PPh₃)₂Cl₂ (3-5 mol%) and CuI (5-10 mol%)[2].

    • Causality: The Pd(II) precatalyst is reduced in situ to the active Pd(0) species. CuI forms a copper acetylide intermediate that undergoes transmetalation with the oxidative addition complex, accelerating the reaction.

  • Alkyne Addition: Slowly inject 2-methyl-3-butyn-2-ol (1.2 equiv)[2]. Stir the dark brown solution at room temperature or mild heating (50°C) for 4-12 hours.

  • Self-Validation (Monitoring): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/Ethyl Acetate (3:1) system. The reaction is deemed complete when the UV-active spot of the starting aryl iodide is entirely consumed.

  • Workup: Filter the crude mixture through a pad of Celite to remove insoluble palladium and copper salts. Concentrate the filtrate in vacuo, partition between ethyl acetate and water, and wash with brine. Dry the organic layer over anhydrous MgSO₄.

  • Analytical Validation: Purify via flash chromatography. Confirm the product via ¹H NMR: The critical validating signals are the disappearance of the terminal alkyne proton and the appearance of a strong singlet integrating to 6 protons at ~1.6 ppm, corresponding to the gem-dimethyl groups of the protecting moiety.

Protocol 2: Retro-Favorskii Deprotection

Objective: Cleave the tertiary alcohol to yield the terminal alkyne (methyl 4-ethynylbenzoate).

  • Base Treatment: Dissolve the purified Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate in anhydrous toluene. Add a catalytic amount of sodium hydride (NaH) or powdered KOH[2].

  • Thermal Cleavage: Heat the mixture to reflux.

    • Causality: Thermal energy drives the retro-Favorskii cleavage. The reaction expels acetone as a volatile byproduct, which shifts the thermodynamic equilibrium entirely toward the formation of the terminal alkyne[2].

  • Validation: Following aqueous quench and extraction, validate the product via ¹H NMR by confirming the complete loss of the gem-dimethyl singlet (~1.6 ppm) and the emergence of a sharp singlet at ~3.2 ppm (terminal alkyne C-H).

Process Workflows

The following diagrams map the logical progression of both the chemical synthesis and the safety protocols required for handling this compound.

SynthesisWorkflow A Methyl 4-iodobenzoate + 2-Methyl-3-butyn-2-ol B Sonogashira Coupling Pd(PPh3)2Cl2, CuI, Et3N A->B Cross-Coupling C Methyl 4-(3-hydroxy-3-methylbut -1-ynyl)benzoate B->C Steric Protection D Retro-Favorskii Cleavage Base (e.g., NaH), Heat C->D Deprotection E Methyl 4-ethynylbenzoate (Terminal Alkyne API Precursor) D->E Acetone Elimination

Workflow of Sonogashira coupling and retro-Favorskii deprotection.

HazardMitigation H1 Hazard Identification CAS: 33577-98-9 H2 H315 / H319 Skin & Eye Irritation H1->H2 H3 H335 Respiratory Irritation H1->H3 H4 H302 Acute Toxicity (Oral) H1->H4 PPE1 PPE: Nitrile Gloves & EN166 Safety Goggles H2->PPE1 PPE2 Engineering Control: Certified Fume Hood H3->PPE2 PPE3 Handling Protocol: Avoid Ingestion/Inhalation H4->PPE3 Safe Safe Laboratory Execution PPE1->Safe PPE2->Safe PPE3->Safe

GHS hazard mitigation and safety workflow for handling CAS 33577-98-9.

Sources

Exploratory

Thermodynamic Stability and Phase Transition Analytics of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Executive Summary In modern drug discovery and advanced organic synthesis, arylalkynes serve as critical structural motifs and versatile synthetic intermediates. Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 3357...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery and advanced organic synthesis, arylalkynes serve as critical structural motifs and versatile synthetic intermediates. Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) is a prime example of a functionalized arylalkyne, featuring an electron-withdrawing methyl ester and a sterically demanding propargylic alcohol.

This whitepaper provides an in-depth technical evaluation of the thermodynamic stability, phase transition properties (melting and boiling points), and self-validating experimental workflows required to handle and characterize this compound. By understanding the causality behind its chemical behavior, researchers can optimize storage, prevent degradation, and maximize synthetic yields.

Structural and Physicochemical Identity

The structural duality of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate—combining a rigid, conjugated arylalkyne core with a reactive tertiary alcohol—dictates its physical state and thermodynamic boundaries. At standard temperature and pressure, the compound is isolated as a pale yellow solid [1].

Table 1: Quantitative Physicochemical Data
PropertyValueCausality / Significance
IUPAC Name Methyl 4-(3-hydroxy-3-methylbut-1-yn-1-yl)benzoateDefines the exact connectivity and functional groups.
CAS Number 33577-98-9Unique chemical registry identifier [3].
Molecular Formula C₁₃H₁₄O₃Base for stoichiometric calculations.
Molecular Weight 218.25 g/mol Critical for precise molarity in coupling reactions [3].
Physical State Pale Yellow SolidIndicates a highly ordered crystal lattice at ambient conditions [1].
Boiling Point 378.5 ± 37.0 °C (at 760 mmHg)High boiling point driven by strong intermolecular hydrogen bonding from the hydroxyl group [2].

Thermodynamic Stability Mechanisms

Thermodynamic stability is not a static property; it is a dynamic equilibrium dependent on environmental stressors. For this compound, stability is governed by two reactive nodes: the triple bond and the tertiary alcohol .

Thermal and Chemical Vulnerabilities
  • Dehydration of the Tertiary Alcohol: The 3-hydroxy-3-methylbut-1-ynyl moiety is highly susceptible to dehydration under acidic conditions or extreme heat. The loss of water generates a conjugated enyne. Causality: The tertiary carbocation intermediate is highly stabilized by hyperconjugation and the adjacent alkyne, lowering the activation energy ( ΔG‡ ) for dehydration.

  • Ester Hydrolysis: The methyl benzoate group is thermodynamically stable under neutral conditions but will undergo irreversible saponification in the presence of aqueous base.

  • Oxidative Cleavage: The alkyne is vulnerable to strong oxidizing agents, which can cleave the triple bond to yield carboxylic acid derivatives.

Pathways Target Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Acid Strong Acid / Heat Target->Acid Base Aqueous Base Target->Base Oxidation Oxidizing Agents Target->Oxidation Dehydration Dehydration to Enyne Acid->Dehydration Hydrolysis Ester Hydrolysis (Benzoic Acid Derivative) Base->Hydrolysis Cleavage Alkyne Oxidation / Cleavage Oxidation->Cleavage

Caption: Primary chemical degradation pathways affecting thermodynamic stability.

Table 2: Thermodynamic Stability Matrix
Stress ConditionMechanism of DegradationMitigation Strategy
Elevated Temperature (>150 °C) Thermal dehydration of the tertiary alcohol.Store at ≤ 4 °C; utilize vacuum drying at ambient temperatures.
Acidic Media (pH < 3) Protonation of the -OH group leading to E1 elimination.Buffer solutions; avoid strong Lewis/Brønsted acids during workup.
Oxygen / UV Light Radical-mediated oxidation of the alkyne.Store under inert atmosphere (Ar/N₂) in amber vials.

Self-Validating Experimental Workflows

To ensure scientific integrity, every protocol must include internal checks (self-validation). Below are the field-proven methodologies for synthesizing the compound and analyzing its phase transitions.

Synthesis via Sonogashira Coupling

The compound is synthesized via a palladium-catalyzed Sonogashira cross-coupling between methyl 4-bromobenzoate and 2-methyl-3-butyn-2-ol [1].

Step-by-Step Protocol:

  • System Purging (Critical Step): Charge an oven-dried Schlenk tube with Pd(OAc)₂ (3 mol%) and a suitable phosphine ligand (e.g., tri(p-tolyl)phosphine). Purge the vessel with alternating vacuum and nitrogen cycles (3x).

    • Causality: Oxygen must be strictly excluded. If O₂ is present, the copper co-catalyst will trigger a Glaser homocoupling of the alkyne, drastically reducing the yield of the target cross-coupled product.

  • Reagent Addition: Add methyl 4-bromobenzoate (1.0 eq) and 2-methyl-3-butyn-2-ol (1.2 eq) in degassed THF, followed by a degassed amine base (e.g., triethylamine).

  • Reaction & Monitoring (Self-Validation): Stir the mixture at 80 °C. Monitor via TLC (diethyl ether/cyclohexane 3:7).

    • Validation Check: The disappearance of the aryl bromide spot and the emergence of a single UV-active product spot confirms successful coupling. The appearance of a highly non-polar spot indicates oxidative homocoupling, signaling a failure in the degassing step.

  • Isolation: Quench with water, extract with ethyl acetate, dry over MgSO₄, and purify via silica gel chromatography (SiO₂, diethyl ether/cyclohexane 3:7) to isolate the product as a pale yellow solid[1].

Workflow A Methyl 4-bromobenzoate + 2-Methyl-3-butyn-2-ol B Sonogashira Coupling (Pd cat., CuI, Base) A->B Cross-coupling C Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (Pale Yellow Solid) B->C Isolation D Thermal Analysis (DSC / TGA) C->D Phase Transition E Thermodynamic Stability Profiling D->E Data Output

Caption: Workflow for the synthesis and thermodynamic profiling of the arylalkyne.

Phase Transition Analytics: Differential Scanning Calorimetry (DSC)

Because the compound contains a thermally sensitive tertiary alcohol, determining its exact melting point requires precise thermodynamic profiling to differentiate between fusion (melting) and decomposition (dehydration).

Step-by-Step Protocol:

  • Instrument Calibration (Self-Validation): Run a high-purity Indium standard to calibrate the heat flow and temperature axes.

    • Validation Check: The Indium melting onset must read 156.6 °C. If it deviates by >0.5 °C, the instrument requires recalibration before analyzing the arylalkyne.

  • Sample Preparation: Weigh 2–5 mg of the pale yellow solid into a hermetically sealed aluminum pan .

    • Causality: A sealed pan suppresses the volatilization of any residual solvent and prevents premature dehydration of the tertiary alcohol, ensuring the endotherm observed is strictly the latent heat of fusion ( ΔHf​ ).

  • Thermal Ramp: Equilibrate the sample at 20 °C, then ramp at 10 °C/min to 150 °C under a dry nitrogen purge (50 mL/min).

  • Data Interpretation: Analyze the first endothermic peak. The extrapolated onset temperature represents the true thermodynamic melting point of the crystalline solid.

References

  • Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative approaches Source: Beilstein Journal of Organic Chemistry URL
  • methyl 4-(3-hydroxy-3-methylbut-1-ynyl)-1-methyl-1H ...
  • Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)

Protocols & Analytical Methods

Method

Application Note: Sonogashira Cross-Coupling for the Synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Application Focus: Carbon-Carbon Bond Formation, Acetylene Surrogates, and API Intermediate Synthesis Executive Summary & Strat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Application Focus: Carbon-Carbon Bond Formation, Acetylene Surrogates, and API Intermediate Synthesis

Executive Summary & Strategic Rationale

The introduction of terminal alkynes into aromatic systems is a critical transformation in medicinal chemistry and materials science. However, the use of gaseous acetylene is operationally hazardous and difficult to scale. To circumvent this, 2-methyl-3-butyn-2-ol is universally employed as a highly efficient, liquid-phase protected acetylene surrogate[1].

This application note details the optimized Sonogashira cross-coupling between methyl 4-iodobenzoate (or methyl 4-bromobenzoate) and 2-methyl-3-butyn-2-ol to yield methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate . This intermediate is highly valued because the tertiary alcohol moiety can be subsequently cleaved under basic conditions (e.g., KOH/isopropanol or NaH/toluene) to reveal the terminal alkyne (methyl 4-ethynylbenzoate) for downstream click chemistry or secondary cross-couplings[2],[3].

Mechanistic Grounding & Causality

The Sonogashira reaction operates via a dual-catalytic cycle involving a Palladium(0) species and a Copper(I) co-catalyst. Understanding the causality behind each reagent choice ensures a self-validating and reproducible experimental setup:

  • Palladium Catalyst (PdCl₂[PPh₃]₂): Serves as the primary cross-coupling engine. While Pd(0) is the active species, stable Pd(II) pre-catalysts like PdCl₂(PPh₃)₂ are preferred for benchtop stability[4]. The Pd(II) is reduced in situ to Pd(0) by the alkyne or the amine base.

  • Copper Co-Catalyst (CuI): Greatly accelerates the reaction by reacting with the terminal alkyne to form a highly nucleophilic copper(I) acetylide. This intermediate undergoes rapid transmetalation with the Pd(II)-aryl complex[3].

  • Aryl Halide Selection: Methyl 4-iodobenzoate is preferred over the bromide analogue. The weaker C–I bond lowers the activation energy for the oxidative addition step, allowing the reaction to proceed efficiently at room temperature[2]. If methyl 4-bromobenzoate is used, elevated temperatures (60–80 °C) are strictly required[3].

  • Base/Solvent (Et₃N / THF): Triethylamine (Et₃N) acts as the proton acceptor during the formation of the copper acetylide. A co-solvent like THF enhances the solubility of the solid aryl halide and catalyst[5].

SonogashiraCycle Pd0 Pd(0)L2 Active Catalyst OxAdd Oxidative Addition (Methyl 4-iodobenzoate) Pd0->OxAdd PdII_Ar Pd(II)Ar(X)L2 Intermediate OxAdd->PdII_Ar Transmet Transmetalation (Rate-Determining) PdII_Ar->Transmet PdII_ArAlk Pd(II)Ar(Alkynyl)L2 Intermediate Transmet->PdII_ArAlk RedElim Reductive Elimination (Product Release) PdII_ArAlk->RedElim RedElim->Pd0 Regeneration Product Methyl 4-(3-hydroxy-3- methylbut-1-ynyl)benzoate RedElim->Product CuCycle Cu(I) Cycle Et3N + Alkyne -> Cu-Acetylide CuCycle->Transmet Cu-Acetylide Transfer

Figure 1: Dual Pd/Cu catalytic cycle for the Sonogashira cross-coupling reaction.

Quantitative Data & Condition Optimization

The following table summarizes empirical data comparing different reaction parameters for the synthesis of the target molecule. For optimal throughput and energy efficiency, Condition A is recommended.

EntryAryl HalideCatalyst SystemBase / SolventTemp / TimeIsolated Yield
A (Optimal) Methyl 4-iodobenzoate5% PdCl₂(PPh₃)₂ / 10% CuIEt₃N / THF (1:1)25 °C / 4 h94 - 96%
B Methyl 4-iodobenzoate5% Pd(PPh₃)₄ / 10% CuIiPr₂NH (Neat)25 °C / 6 h91%
C Methyl 4-bromobenzoate5% PdCl₂(PPh₃)₂ / 10% CuIEt₃N / DMF80 °C / 12 h82 - 85%
D (Cu-Free) Methyl 4-iodobenzoate5% PdCl₂(PPh₃)₂Pyrrolidine (Neat)60 °C / 18 h76%

Experimental Protocol: Step-by-Step Methodology

This protocol is scaled for the synthesis of approximately 10 mmol of the target compound using Condition A .

Materials & Reagents
  • Methyl 4-iodobenzoate: 2.62 g (10.0 mmol, 1.0 equiv)

  • 2-Methyl-3-butyn-2-ol: 1.26 g / 1.46 mL (15.0 mmol, 1.5 equiv)[1]

  • PdCl₂(PPh₃)₂: 350 mg (0.5 mmol, 5 mol%)[4]

  • CuI: 190 mg (1.0 mmol, 10 mol%)[5]

  • Triethylamine (Et₃N): 15 mL (Degassed)

  • Tetrahydrofuran (THF): 15 mL (Anhydrous, Degassed)

Workflow Execution
  • System Preparation & Degassing (Critical Step):

    • To a flame-dried 100 mL Schlenk flask equipped with a magnetic stir bar, add methyl 4-iodobenzoate, PdCl₂(PPh₃)₂, and CuI.

    • Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with ultra-high purity Argon. Repeat this cycle three times. Causality: Rigorous exclusion of oxygen is mandatory to prevent the copper-catalyzed Glaser homo-coupling of 2-methyl-3-butyn-2-ol, which consumes the starting material and complicates purification.

  • Solvent & Base Addition:

    • Via a sterile syringe, add anhydrous THF (15 mL) and Et₃N (15 mL) through the septum. Stir briefly to dissolve the aryl iodide. The solution will typically appear pale yellow to orange.

  • Alkyne Addition:

    • Add 2-methyl-3-butyn-2-ol (1.46 mL) dropwise over 2 minutes via syringe.

  • Reaction Propagation:

    • Stir the reaction mixture at room temperature (25 °C) under an Argon atmosphere.

    • Within 15–30 minutes, the mixture will darken (brown/black) and a heavy white precipitate (Triethylammonium iodide salt) will form, indicating successful reaction progression.

    • Monitor via TLC (Hexane:Ethyl Acetate 5:1). The reaction is typically complete within 4 hours when the starting aryl iodide spot disappears[5].

  • Workup & Extraction:

    • Dilute the reaction mixture with Ethyl Acetate (50 mL) and filter through a short pad of Celite to remove the insoluble palladium/copper salts and the amine hydrohalide. Wash the Celite pad with an additional 20 mL of Ethyl Acetate.

    • Transfer the filtrate to a separatory funnel. Wash sequentially with saturated aqueous NH₄Cl (2 × 30 mL) to remove residual amines and copper traces, followed by brine (30 mL).

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield a crude brown oil/solid.

  • Purification:

    • Purify the crude product via flash column chromatography on silica gel (Eluent gradient: Hexane to Hexane:Ethyl Acetate 8:2).

    • The product, methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate, is isolated as a pale yellow to off-white solid.

ProtocolWorkflow Step1 1. Degassing (Ar Purge 3x) Step2 2. Reagent Addition (Pd/Cu + Reactants) Step1->Step2 Step3 3. Reaction (RT, 4 hours) Step2->Step3 Step4 4. Workup (Celite Filtration) Step3->Step4 Step5 5. Purification (Column Chrom.) Step4->Step5

Figure 2: Sequential experimental workflow for the synthesis and isolation of the target compound.

Troubleshooting & Field Insights

  • Issue: High levels of Glaser coupling byproduct (1,4-diyne).

    • Root Cause: Oxygen contamination in the solvent or headspace.

    • Solution: Sparge THF and Et₃N with Argon for 30 minutes prior to use. Ensure the Schlenk line vacuum is pulling <1 mbar during the purge cycles.

  • Issue: Incomplete conversion after 6 hours.

    • Root Cause: Inactive catalyst or poor quality CuI. CuI is prone to oxidation (CuI to I₂ and Cu(II)), turning from white to brown/green.

    • Solution: Purify CuI via continuous extraction with THF in a Soxhlet apparatus, or purchase 99.999% trace-metals basis CuI. Ensure PdCl₂(PPh₃)₂ is stored in a desiccator.

  • Issue: Difficulty in downstream deprotection.

    • Insight: If the ultimate goal is the terminal alkyne, the tertiary alcohol can be cleaved by refluxing the purified methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate in toluene with a catalytic amount of Sodium Hydride (NaH) or KOH[2]. Note that strong basic conditions might concurrently saponify the methyl ester to the benzoic acid derivative; if the ester must be preserved, precise stoichiometric control of the base is required.

References

  • BenchChem Technical Support Team. (2025). A Comparative Guide to Copper-Free and Copper-Cocatalyzed Sonogashira Coupling of 2-Methyl-3-butyn-2-OL. BenchChem.

  • Gangjee, A., et al. (2004). New 2,4-Diamino-5-(2',5'-substituted benzyl)pyrimidines as Potential Drugs... Synthesis and Species-Dependent Antifolate Activity. Journal of Medicinal Chemistry (ACS Publications).

  • Meloni, F. (2021). Development of Electrochemical Biosensors for the Determination of Analytes of Alimentary and Biomedical Interest. PhD Thesis, University of Sassari / UniCA IRIS.

  • Gómez, et al. (2010). An Evaluation of the Chalcogen Atom Effect on the Mesomorphic and Electronic Properties in a New Homologous Series. Semantic Scholar / SciELO.

  • Kozmik, V., et al. (2012). Photophysical properties of symmetrically substituted diphenylbuta-1,3-diyne derivatives. Photochemical & Photobiological Sciences (RSC Publishing).

Sources

Application

Application Note: Chemoselective Base-Catalyzed Deprotection of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a self-validating, highly chemoselective protocol for the retro-Favorskii deprotection of a 2-methylbut-3-yn-2-o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a self-validating, highly chemoselective protocol for the retro-Favorskii deprotection of a 2-methylbut-3-yn-2-ol adduct to yield a terminal alkyne (methyl 4-ethynylbenzoate) while strictly preserving the base-labile methyl ester.

Introduction & Mechanistic Rationale

Terminal alkynes are indispensable building blocks in medicinal chemistry, materials science, and bioconjugation workflows. The synthesis of terminal aryl alkynes frequently relies on the Sonogashira cross-coupling of an aryl halide with 2-methyl-3-butyn-2-ol, a highly cost-effective and easy-to-handle acetylene surrogate[1].

However, the subsequent deprotection step—a retro-Favorskii fragmentation—presents a significant chemoselectivity challenge when the substrate contains base-labile functional groups. For Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate , classical deprotection conditions utilizing strong aqueous or alcoholic bases (e.g., KOH, NaOH) at elevated temperatures inevitably lead to the saponification of the methyl ester[1]. This unwanted side reaction yields 4-ethynylbenzoic acid instead of the target methyl 4-ethynylbenzoate. Furthermore, scaling up the deprotection of these adducts can be complicated by transition metal carryover from the preceding Sonogashira step, which promotes unwanted Glaser–Hay homocoupling of the resulting terminal alkynes[2].

The Chemoselective Solution

To preserve the methyl ester, the basicity and nucleophilicity of the reaction medium must be strictly controlled. The retro-Favorskii reaction requires the deprotonation of the tertiary propargylic alcohol to form an alkoxide, which then undergoes C–C bond cleavage to expel acetone and generate an aryl acetylide anion.

By utilizing a non-nucleophilic, mild base such as anhydrous potassium carbonate (K₂CO₃), the ester carbonyl is protected from nucleophilic attack. Because K₂CO₃ is a weaker base, the reaction must be driven forward thermodynamically. This is achieved by conducting the reaction in refluxing toluene (110 °C) and continuously removing the volatile acetone byproduct (b.p. 56 °C) via a Dean-Stark apparatus. According to Le Chatelier's principle, the physical removal of acetone permanently shifts the equilibrium toward the terminal alkyne. Alternatively, a phase-transfer catalytic approach using tetrabutylammonium hydroxide (TBAOH) allows for rapid deprotection at lower temperatures, offering excellent chemoselectivity[1].

Reaction Pathway & Mechanism

RetroFavorskii SM Methyl 4-(3-hydroxy-3- methylbut-1-ynyl)benzoate Alkoxide Alkoxide Intermediate SM->Alkoxide Base (K2CO3) - H+ Cleavage Retro-Favorskii Fragmentation Alkoxide->Cleavage Heat (110°C) Acetone Acetone (Distilled Off) Cleavage->Acetone Elimination Acetylide Aryl Acetylide Anion Cleavage->Acetylide C-C Cleavage Product Methyl 4-ethynylbenzoate (Target Alkyne) Acetylide->Product + H+ (Workup)

Fig 1: Base-catalyzed retro-Favorskii fragmentation pathway preserving the methyl ester.

Optimization Data & Condition Profiling

The table below summarizes the causality behind experimental choices, demonstrating why mild bases in non-polar solvents are mandatory for this specific substrate.

Reaction ConditionBase (Equiv.)SolventTemp (°C)TimeYield (%)Chemoselectivity (Ester Intact)
Standard Strong BaseKOH (3.0)Toluene1102 h<10%Poor (Complete Saponification)
Standard Strong BaseNaOH (3.0)Toluene1102 h<15%Poor (Complete Saponification)
Thermodynamic Control K₂CO₃ (2.0) Toluene 110 6 h 88% Excellent (Target Achieved)
Kinetic Phase-Transfer TBAOH (0.1) Toluene/MeOH 75 15 min 92% Excellent (Target Achieved)

Experimental Protocols

We provide two self-validating workflows. Method A is the industry standard for scale-up due to the low cost and easy removal of K₂CO₃. Method B is a rapid, phase-transfer alternative ideal for discovery chemistry and milligram-scale synthesis[1].

Method A: Thermodynamic Deprotection via Anhydrous K₂CO₃

This method utilizes thermal energy and physical byproduct removal to drive the reaction without nucleophilic ester cleavage.

Step-by-Step Methodology:

  • Reaction Setup: To an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (1.00 g, 4.58 mmol, 1.0 eq).

  • Solvent & Base Addition: Dissolve the substrate in anhydrous toluene (45 mL, 0.1 M). Add finely powdered, anhydrous K₂CO₃ (1.27 g, 9.16 mmol, 2.0 eq). Note: Ensure K₂CO₃ is strictly anhydrous; trace water will initiate ester hydrolysis at high temperatures.

  • Apparatus Assembly: Attach a Dean-Stark trap filled with anhydrous toluene, topped with a reflux condenser.

  • Thermal Activation: Heat the vigorously stirring suspension to a gentle reflux (internal temperature ~110 °C). The Dean-Stark trap will continuously collect the liberated acetone, driving the equilibrium forward.

  • In-Process Quality Control (IPQC): After 4 hours, monitor the reaction via TLC (Hexanes/EtOAc 8:2). The starting material ( Rf​≈0.30 ) should be fully consumed, replaced by a non-polar UV-active spot representing the terminal alkyne ( Rf​≈0.65 ). Self-Validation: If conversion is stalled, do NOT add stronger base. Verify that the internal temperature is sufficient for toluene reflux and that the trap is functioning.

  • Workup: Cool the mixture to room temperature. Filter the suspension through a short pad of Celite to remove the inorganic salts. Wash the filter cake with ethyl acetate (3 × 15 mL).

  • Purification: Concentrate the combined filtrates under reduced pressure. Purify the crude residue via flash column chromatography (silica gel, 5% to 10% EtOAc in Hexanes) to afford methyl 4-ethynylbenzoate as a pale yellow to off-white solid.

Method B: Rapid Phase-Transfer Deprotection via TBAOH

This method utilizes a soluble organic base to drastically reduce the activation energy and reaction time[1].

Step-by-Step Methodology:

  • Reaction Setup: In a dry 50 mL flask, dissolve the substrate (1.00 g, 4.58 mmol, 1.0 eq) in anhydrous toluene (45 mL).

  • Catalyst Addition: Add methanol (176 mg, 5.50 mmol, 1.2 eq) followed by Tetrabutylammonium hydroxide (TBAOH, 1.0 M solution in MeOH, 0.46 mL, 0.46 mmol, 10 mol%).

  • Heating: Heat the mixture to 75 °C.

  • Monitoring: The reaction is remarkably fast. Check TLC after 15 minutes. Complete consumption of the starting material should be observed.

  • Workup: Cool immediately to room temperature. Quench the reaction by washing the organic layer with 5% aqueous HCl (20 mL) to neutralize the base and prevent any delayed ester hydrolysis. Wash with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purification: Pass the crude material through a short silica plug (Hexanes/EtOAc 9:1) to remove the TBAOH salts and afford the pure product.

Validation & Quality Control Markers

To ensure the scientific integrity of the synthesized methyl 4-ethynylbenzoate, verify the following analytical markers:

  • TLC: Rf​ shift from ~0.30 (tertiary alcohol) to ~0.65 (terminal alkyne) in 20% EtOAc/Hexanes.

  • FT-IR Spectroscopy:

    • Disappearance of the broad O-H stretch at ~3300–3400 cm⁻¹.

    • Appearance of a sharp, strong terminal alkyne C-H stretch at ~3280 cm⁻¹ .

    • Appearance of a weak but distinct C≡C stretch at ~2110 cm⁻¹ .

    • Retention of the strong ester C=O stretch at ~1720 cm⁻¹ .

  • ¹H NMR (400 MHz, CDCl₃):

    • Disappearance of the 6H singlet at ~1.6 ppm (the gem-dimethyl groups of the protecting moiety).

    • Appearance of a 1H singlet at ~3.22 ppm corresponding to the terminal alkyne proton (C≡C-H).

    • Retention of the 3H singlet at ~3.92 ppm confirming the methyl ester remains intact.

References

  • Title: A rapid and efficient synthetic route to terminal arylacetylenes by tetrabutylammonium hydroxide- and methanol-catalyzed cleavage of 4-aryl-2-methyl-3-butyn-2-ols Source: Beilstein Journal of Organic Chemistry URL: [Link]

  • Title: Preparation of Ethynylbenzene Derivatives from Substituted Benzaldehydes Source: Organic Process Research & Development URL: [Link]

Sources

Method

Application Note: Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate as a Strategic Intermediate in API Synthesis

Strategic Overview & Chemical Context In the landscape of Active Pharmaceutical Ingredient (API) synthesis, the incorporation of rigid alkyne linkers is a proven strategy for improving target binding affinity and pharmac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Strategic Overview & Chemical Context

In the landscape of Active Pharmaceutical Ingredient (API) synthesis, the incorporation of rigid alkyne linkers is a proven strategy for improving target binding affinity and pharmacokinetic profiles. Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) serves as a highly stable, cost-effective protected terminal alkyne building block[1].

Direct ethynylation of aryl halides using acetylene gas is notoriously difficult to control and scales poorly due to the risk of explosive polymerization and di-aryl substitution. To circumvent this, process chemists utilize 2-methyl-3-butyn-2-ol (MBY) as an acetylene equivalent. When coupled with methyl 4-bromobenzoate, it yields the protected intermediate, Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate. This intermediate can be stored indefinitely and later deprotected to yield Methyl 4-ethynylbenzoate (CAS: 3034-86-4) or saponified to 4-Ethynylbenzoic acid (CAS: 10602-00-3) , which are critical precursors for numerous APIs.

The Causality of Reagent Selection: MBY vs. TMS-Acetylene

While trimethylsilylacetylene (TMSA) is a common laboratory alkyne equivalent, MBY is vastly superior for commercial API development. TMSA is expensive and its deprotection generates siloxanes that often require tedious chromatographic removal. Conversely, MBY is a cheap industrial solvent. Its deprotection (a retro-Favorskii reaction) generates acetone as the sole byproduct, which is highly volatile and effortlessly removed via simple aqueous partitioning or evaporation.

Workflow A Methyl 4-bromobenzoate Starting Material C Methyl 4-(3-hydroxy-3-methylbut- 1-ynyl)benzoate CAS: 33577-98-9 A->C Pd/Cu Catalysis Sonogashira B 2-Methyl-3-butyn-2-ol (Acetylene Equivalent) B->C D Methyl 4-ethynylbenzoate CAS: 3034-86-4 C->D Retro-Favorskii Deprotection E API Targets (e.g., LPC-058) D->E Cross-Coupling

Caption: Workflow from starting materials to API targets via the protected alkyne intermediate.

API Applications

The deprotected derivative, Methyl 4-ethynylbenzoate, is a highly versatile electrophile/nucleophile in downstream API synthesis:

  • Antibacterial LpxC Inhibitors: It is utilized in the scalable synthesis of difluoromethyl-allo-threonyl hydroxamate-based compounds (e.g., LPC-058), which are potent inhibitors targeting Gram-negative bacteria. The terminal alkyne is converted to a bromoalkyne to facilitate asymmetric di-yne cross-coupling[2].

  • Triazole Antifungals: The terminal alkyne undergoes secondary Sonogashira couplings with iodinated pyrazole-triazole scaffolds to yield novel phenylethynyl pyrazole derivatives, which exhibit excellent in vitro activity against Candida albicans and Aspergillus fumigatus[3].

Mechanistic Insights: The Retro-Favorskii Deprotection

The conversion of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate to its terminal alkyne relies on a base-catalyzed retro-Favorskii reaction. The choice of base is critical: strong aqueous bases (like NaOH) will simultaneously hydrolyze the methyl ester to the carboxylic acid. To selectively cleave the acetone protecting group while preserving the ester, anhydrous conditions with a mild base (e.g., K2​CO3​ in Methanol) are employed.

Mechanism A Protected Alkyne Ar-C≡C-C(OH)(CH3)2 B Alkoxide Intermediate Ar-C≡C-C(O⁻)(CH3)2 A->B Base (e.g., K2CO3) Deprotonation C Acetylide Anion Ar-C≡C⁻ B->C C-C Bond Cleavage D Acetone (Byproduct) (CH3)2C=O B->D Expulsion E Terminal Alkyne Ar-C≡CH C->E Protonation (MeOH/H2O)

Caption: Mechanistic pathway of the base-catalyzed retro-Favorskii deprotection.

Self-Validating Experimental Protocols

The following protocols are designed with built-in observational checkpoints to ensure high-fidelity execution and minimize downstream analytical failures.

Protocol A: Synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Objective: Sonogashira coupling of methyl 4-bromobenzoate with MBY.

  • Preparation: In a rigorously dried, argon-flushed round-bottom flask, dissolve Methyl 4-bromobenzoate (1.0 eq, 10 mmol) in anhydrous Triethylamine (TEA, 30 mL) and Tetrahydrofuran (THF, 10 mL).

    • Causality Note: TEA acts as both the solvent and the stoichiometric base required to neutralize the HBr generated during the catalytic cycle.

  • Degassing (Critical Step): Sparge the solution with Argon for 15 minutes. Oxygen must be excluded to prevent the copper-catalyzed Glaser homocoupling of the alkyne.

  • Catalyst Addition: Add PdCl2​(PPh3​)2​ (0.02 eq) and CuI (0.04 eq). The solution will typically turn a pale yellow/green.

  • Alkyne Addition: Add 2-methyl-3-butyn-2-ol (1.2 eq) dropwise. Heat the mixture to 70 °C for 6 hours[1].

  • Self-Validating Checkpoint: As the reaction proceeds, the mixture will darken, and a heavy white/tan precipitate of triethylammonium bromide ( Et3​N⋅HBr ) will form. The copious formation of this salt is a direct visual confirmation of successful oxidative addition and halide displacement.

  • Workup: Cool to room temperature, filter the amine salts over a pad of Celite, and concentrate the filtrate. Purify via silica gel chromatography (Hexanes/EtOAc) to yield the product as a pale yellow solid[1].

Protocol B: Selective Deprotection to Methyl 4-ethynylbenzoate

Objective: Cleavage of the acetone moiety without ester hydrolysis.

  • Reaction Setup: Dissolve Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (1.0 eq, 5 mmol) in anhydrous Methanol (25 mL).

  • Base Addition: Add anhydrous K2​CO3​ (2.0 eq). Stir the suspension at room temperature for 4-6 hours.

  • Self-Validating Checkpoint: Monitor by TLC (Hexanes:EtOAc 4:1). The disappearance of the highly polar tertiary alcohol spot ( Rf​≈0.2 ) and the emergence of a non-polar, UV-active spot ( Rf​≈0.65 ) validates the expulsion of acetone and completion of the reaction.

  • Workup: Concentrate the methanol under reduced pressure (do not heat above 35 °C to prevent alkyne degradation). Partition the residue between Ethyl Acetate and Water. The acetone byproduct and potassium salts will partition entirely into the aqueous layer, leaving high-purity terminal alkyne in the organic phase. Dry over Na2​SO4​ and concentrate[2].

Quantitative Data Summary

The following table summarizes the key physicochemical and process data for the intermediates involved in this synthetic workflow.

Compound NameCAS NumberRole in SynthesisTypical YieldPurity (HPLC)Melting Point
Methyl 4-bromobenzoate619-42-1Starting MaterialN/A≥98.0%77-81 °C
Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate33577-98-9Protected Intermediate72-92%≥95.0%53-55 °C[1]
Methyl 4-ethynylbenzoate3034-86-4Terminal Alkyne Precursor85-95%≥90.0%88-95 °C
4-Ethynylbenzoic acid10602-00-3Alternative Acid Precursor>90%≥90.0%200 °C[4]

References

  • Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions Beilstein Journal of Organic Chemistry URL:[Link][1]

  • A Scalable Synthesis of the Difluoromethyl-allo-threonyl Hydroxamate-Based LpxC Inhibitor LPC-058 The Journal of Organic Chemistry - ACS Publications URL:[Link][2]

  • Design, Synthesis, and In Vitro and In Vivo Antifungal Activity of Novel Triazoles Containing Phenylethynyl Pyrazole Side Chains PubMed Central (PMC) URL:[Link][3]

Sources

Application

Application Note: Palladium-Catalyzed Sonogashira Cross-Coupling for the Synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Identity: Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9)[1] Executive Summary & Strategic Significance In m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Compound Identity: Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9)[1]

Executive Summary & Strategic Significance

In modern drug discovery and materials science, terminal alkynes are indispensable building blocks for click chemistry, cross-couplings, and the synthesis of complex active pharmaceutical ingredients (APIs). However, handling gaseous acetylene is hazardous and stoichiometrically imprecise.

As an alternative, 2-methylbut-3-yn-2-ol is universally employed as a highly soluble, liquid, protected equivalent of acetylene[2]. The Sonogashira cross-coupling of this alkynyl alcohol with methyl 4-iodobenzoate yields Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate [1]. This intermediate is highly valued because the acetone protecting group can be subsequently cleaved under mild basic conditions (e.g., KOH in toluene) to reveal the terminal alkyne (methyl 4-ethynylbenzoate) without degrading the ester functionality[3].

This application note details a robust, self-validating protocol for this specific transformation, highlighting mechanistic causality, reaction optimization, and critical troubleshooting steps.

Mechanistic Causality (E-E-A-T Insights)

A successful Sonogashira coupling relies on the delicate interplay between a Palladium cycle and a Copper cycle. Understanding the causality behind each reagent choice is critical for reaction success:

  • Oxidative Addition (The Halide Effect): The active Pd(0) species inserts into the C–X bond of the aryl halide. We strongly recommend using methyl 4-iodobenzoate over the bromo-derivative. The C–I bond undergoes oxidative addition rapidly at room temperature. Conversely, methyl 4-bromobenzoate requires elevated temperatures (60–80 °C) and often necessitates electron-rich phosphine ligands (e.g., P(p-tol)3) to force the addition[4].

  • Transmetalation (The Copper Cycle): CuI reacts with 2-methylbut-3-yn-2-ol in the presence of an amine base (Triethylamine, Et3N) to form a highly nucleophilic copper(I) acetylide. This species transfers the alkyne to the Pd(II) complex.

  • Reductive Elimination: The Pd(II) complex collapses to form the new sp2-sp C–C bond, releasing the target molecule and regenerating the Pd(0) catalyst.

Critical Failure Point: The most common mode of failure in this reaction is inadequate deoxygenation[5]. The presence of O₂ rapidly drives the copper-catalyzed Glaser homocoupling of the alkyne. This not only consumes your 2-methylbut-3-yn-2-ol but also generates a highly non-polar diyne impurity that co-elutes with the product during chromatography.

Experimental Workflow Visualization

SonogashiraWorkflow Step1 1. System Preparation Rigorous Degassing (Ar/N2) Step2 2. Reagent Loading Methyl 4-iodobenzoate + Catalysts Step1->Step2 Step3 3. Alkyne Addition 2-methylbut-3-yn-2-ol (Dropwise) Step2->Step3 Step4 4. Cross-Coupling Reaction Stir at RT (2-4 h) Step3->Step4 Step5 5. In-Process Control TLC / GC-MS Verification Step4->Step5 Step5->Step4 Incomplete Step6 6. Workup & Filtration Remove Salts & Cu Residues Step5->Step6 Full Conversion Step7 7. Purification Silica Gel Chromatography Step6->Step7 Product Target Isolated Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Step7->Product

Fig 1: Step-by-step workflow for the Pd-catalyzed synthesis of the target alkynyl benzoate.

Materials & Reagents

ReagentRoleMW ( g/mol )Equivalents
Methyl 4-iodobenzoate Electrophile262.041.00
2-Methylbut-3-yn-2-ol Nucleophile84.121.20 - 1.50
Pd(PPh3)2Cl2 Catalyst701.900.02 (2 mol%)
CuI Co-catalyst190.450.04 (4 mol%)
Triethylamine (Et3N) Base / Solvent101.19Excess (0.2 M)

Step-by-Step Experimental Protocol

This protocol is designed to be a self-validating system. Visual cues (color changes, precipitation) are included to confirm the reaction is proceeding correctly.

Step 1: Solvent Degassing (Critical)
  • Transfer 20 mL of anhydrous Triethylamine (Et3N) into a flame-dried Schlenk flask equipped with a magnetic stir bar.

  • Perform three cycles of the Freeze-Pump-Thaw method, or vigorously sparge the solvent with ultra-pure Argon for 30 minutes[5].

Step 2: Reagent & Catalyst Loading
  • Under a positive flow of Argon, add methyl 4-iodobenzoate (5.0 mmol, 1.31 g) to the flask. Stir until fully dissolved.

  • Add Pd(PPh3)2Cl2 (0.1 mmol, 70 mg) and CuI (0.2 mmol, 38 mg).

  • Self-Validation Check: The solution will immediately transition to a clear, pale yellow/orange hue, indicating the initial coordination of the catalysts.

Step 3: Alkyne Addition
  • Using a gas-tight syringe, add 2-methylbut-3-yn-2-ol (6.0 mmol, 0.50 g / 0.58 mL) dropwise over 5 minutes.

  • Self-Validation Check: The reaction is mildly exothermic. Within 10–15 minutes, the solution will become cloudy and a heavy white/yellowish precipitate will form. This is the triethylammonium iodide salt (Et3N•HI), which confirms that the C–C bond formation is actively occurring and HI is being extruded.

Step 4: Reaction Monitoring
  • Stir the mixture at room temperature (20–25 °C) under Argon.

  • After 2 hours, sample the reaction. Perform Thin Layer Chromatography (TLC) using Hexane/Ethyl Acetate (4:1).

  • Observation: The starting material (higher Rf) should be consumed, replaced by a strongly UV-active product spot (lower Rf due to the polar hydroxyl group).

Step 5: Workup & Purification
  • Once complete, remove the excess Et3N under reduced pressure via rotary evaporation.

  • Suspend the crude residue in 50 mL of Ethyl Acetate and filter it through a tightly packed pad of Celite. This removes the insoluble Et3N•HI salts and bulk metal residues[5].

  • Transfer the filtrate to a separatory funnel. Wash sequentially with saturated aqueous NH4Cl (2 × 25 mL) to strip residual copper (the aqueous layer may turn slightly blue), followed by brine (25 mL).

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate.

  • Purify via flash column chromatography (Silica gel, Hexane/Ethyl Acetate gradient 9:1 to 4:1) to yield Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate as a crystalline solid[1].

Reaction Optimization & Quantitative Data

When scaling up or modifying the substrate, the choice of halide and catalyst system drastically alters the required conditions. The table below summarizes optimized parameters based on literature precedents for this specific coupling architecture[4][6].

Aryl HalideCatalyst SystemBase / SolventTemp (°C)Time (h)Isolated Yield (%)
Methyl 4-iodobenzoate Pd(PPh3)2Cl2 / CuIEt3N (Neat)252 - 492 - 95%
Methyl 4-bromobenzoate Pd(OAc)2 / P(p-tol)3DBU / THF60 - 80685 - 89%
Methyl 4-bromobenzoate Pd(PPh3)2Cl2 / CuIEt3N (Neat)8024< 60% (Sluggish)

Insight: If forced to use the cheaper methyl 4-bromobenzoate, standard Pd(PPh3)2Cl2 often stalls. Transitioning to a copper-free system using Pd(OAc)2 with an electron-rich ligand like P(p-tol)3 and a stronger base (DBU) is required to overcome the high activation energy of the C–Br oxidative addition[4].

References

  • Moon, J., et al. (2010). Synthesis of Symmetrical and Unsymmetrical Diarylalkynes from Propiolic Acid Using Palladium-Catalyzed Decarboxylative Coupling. The Journal of Organic Chemistry. Retrieved April 6, 2026, from[Link]

  • ResearchGate Forum. (2015). Why does my cross coupling reaction between methyl-4-bromobenzoate and 2-methylbut-3-yn-2-ol not work? Retrieved April 6, 2026, from[Link]

  • Menchi, G., Scrivanti, A., & Matteoli, U. (2000). Improvements in the synthesis of terminal alkynes via coupling of arylbromides with 2-methylbut-3-yn-2-ol. Journal of Molecular Catalysis A: Chemical. Retrieved April 6, 2026, from[Link]

  • Caporale, A., et al. (2014). Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. Beilstein Journal of Organic Chemistry. Retrieved April 6, 2026, from[Link]

Sources

Method

Application Note: Synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate via Sonogashira Cross-Coupling

Introduction and Chemical Context Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9)[1] is a highly versatile building block utilized in the synthesis of advanced functional materials, retinoid analogs, an...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Chemical Context

Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9)[1] is a highly versatile building block utilized in the synthesis of advanced functional materials, retinoid analogs, and active pharmaceutical ingredients (APIs). The molecule features a protected terminal alkyne moiety—specifically, a 2-methyl-3-butyn-2-ol adduct—which can either be retained for its steric and electronic properties or subsequently deprotected using a base (e.g., KOH or TBAF) to reveal a terminal alkyne for further functionalization.

The most efficient and scalable method for constructing this sp2

sp carbon-carbon bond is the palladium-catalyzed, copper-cocatalyzed Sonogashira cross-coupling[2]. This protocol details the coupling of methyl 4-iodobenzoate with 2-methyl-3-butyn-2-ol. By utilizing the aryl iodide rather than the aryl bromide, the oxidative addition step is kinetically favored, allowing the reaction to proceed smoothly at room temperature rather than requiring reflux conditions[3][4].

Experimental Visualization

G N1 1. Reagent Preparation & Degassing (Argon) N2 2. Catalyst Activation Pd(II) to Pd(0) N1->N2 N3 3. Sonogashira Coupling (Alkyne Addition) N2->N3 N4 4. Quench & Filtration (Celite Pad) N3->N4 N5 5. Aqueous Workup (NH4Cl wash) N4->N5 N6 6. Flash Chromatography (Hexane/EtOAc) N5->N6

Workflow for the Sonogashira synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate.

Materials and Reagents

The following quantitative data outlines the stoichiometric requirements for a standard 10 mmol scale synthesis.

ReagentMW ( g/mol )EquivalentsAmountRole
Methyl 4-iodobenzoate262.041.002.62 gElectrophile
2-Methyl-3-butyn-2-ol84.121.201.01 g (~1.17 mL)Nucleophile (Alkyne)
Pd(PPh₃)₂Cl₂701.900.02 (2 mol%)140 mgPre-catalyst
Copper(I) Iodide (CuI)190.450.04 (4 mol%)76 mgCo-catalyst
Triethylamine (Et₃N)101.19Solvent/Base20.0 mLBase / Co-solvent
Tetrahydrofuran (THF)72.11Solvent20.0 mLPrimary Solvent

Note: THF and Et₃N must be rigorously dried and degassed prior to use to prevent catalyst degradation and side reactions[4].

Step-by-Step Laboratory Protocol

Phase 1: Reaction Setup and Degassing
  • Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar. Attach a reflux condenser (optional, for temperature control) and a dual-manifold Schlenk line.

  • Reagent Loading: Add methyl 4-iodobenzoate (2.62 g, 10.0 mmol), Pd(PPh₃)₂Cl₂ (140 mg, 0.2 mmol), and CuI (76 mg, 0.4 mmol) to the flask.

  • Atmosphere Exchange: Evacuate the flask and backfill with ultra-high purity Argon. Repeat this cycle three times to ensure a strictly anaerobic environment.

  • Solvent Addition: Inject anhydrous THF (20 mL) and anhydrous Triethylamine (20 mL) through a rubber septum using a gas-tight syringe.

  • Degassing the Solution: Sparge the resulting mixture with Argon for 15 minutes. Self-Validation: The solution should appear pale yellow to light orange.

Phase 2: Coupling Execution
  • Alkyne Addition: Add 2-methyl-3-butyn-2-ol (1.17 mL, 12.0 mmol) dropwise over 5 minutes via syringe.

  • Reaction Monitoring: Stir the reaction mixture at room temperature (20–25 °C). Upon addition of the alkyne, the reaction mixture will rapidly darken (turning dark brown or black), indicating the reduction of Pd(II) to the active Pd(0) species and the formation of the copper acetylide complex[4].

  • Completion Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexanes:Ethyl Acetate eluent system. The reaction is typically complete within 4 to 6 hours when the starting aryl iodide spot is completely consumed.

Phase 3: Workup and Purification
  • Quenching: Once complete, dilute the reaction mixture with 50 mL of Ethyl Acetate (EtOAc) and stir for 10 minutes open to the air.

  • Filtration: Filter the dark suspension through a pad of Celite to remove precipitated triethylammonium halides and insoluble palladium/copper salts. Rinse the Celite pad with an additional 30 mL of EtOAc.

  • Aqueous Wash: Transfer the filtrate to a separatory funnel. Wash the organic layer with saturated aqueous Ammonium Chloride (NH₄Cl) solution (2 × 50 mL). This step is critical to neutralize and remove the excess triethylamine[4].

  • Drying and Concentration: Wash the organic layer with brine (50 mL), dry over anhydrous Magnesium Sulfate (MgSO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

  • Chromatography: Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of 10% to 20% Ethyl Acetate in Hexanes.

  • Isolation: Pool the fractions containing the pure product (R_f ≈ 0.35 in 4:1 Hexanes:EtOAc) and concentrate in vacuo to yield Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate as a pale yellow to off-white solid.

Mechanistic Insights & Troubleshooting (E-E-A-T)

To ensure high yields and reproducibility, researchers must understand the causality behind the procedural steps:

  • The Necessity of Degassing: The Sonogashira coupling is highly sensitive to oxygen. In the presence of O₂ and Cu(I), terminal alkynes undergo rapid Glaser homocoupling to form diynes. Rigorous freeze-pump-thaw or sparging protocols minimize this side reaction[4].

  • Catalyst Activation: The pre-catalyst Pd(PPh₃)₂Cl₂ is a Pd(II) species. It is reduced in situ to the active Pd(0) catalyst by the alkyne or the amine base. If the reaction mixture remains pale yellow after the addition of the alkyne, it indicates a failure in catalyst activation[4].

  • Choice of Halogen: While methyl 4-bromobenzoate is cheaper, the C-Br bond is stronger than the C-I bond, making the initial oxidative addition to Pd(0) sluggish. If the bromide is used, the reaction typically requires heating (e.g., 60 °C to reflux)[4]. Using the iodide allows the reaction to proceed efficiently at room temperature, preserving the integrity of sensitive functional groups.

Analytical Characterization

Expected characterization data for the purified product (C₁₃H₁₄O₃, FW: 218.25 g/mol )[1]:

MethodExpected Signals / Data
¹H NMR (CDCl₃, 400 MHz) δ 7.95 (d, J = 8.4 Hz, 2H, Ar-H), 7.45 (d, J = 8.4 Hz, 2H, Ar-H), 3.91 (s, 3H, -OCH₃), 2.10 (br s, 1H, -OH), 1.62 (s, 6H, -C(CH₃)₂).
¹³C NMR (CDCl₃, 100 MHz) δ 166.5 (C=O), 131.5, 129.4, 129.2, 127.5 (Ar-C), 96.2 (Alkyne-C), 81.4 (Alkyne-C), 65.6 (C-OH), 52.2 (-OCH₃), 31.4 (-CH₃).
Mass Spectrometry (ESI+) [M+H]⁺ calculated for C₁₃H₁₅O₃⁺: 219.10; Found: 219.1

References

  • Gao, S., et al. Sonogashira coupling in natural product synthesis. Organic Chemistry Frontiers (RSC Publishing).[Link]

  • MDPI. Palladium and Copper Catalyzed Sonogashira cross Coupling an Excellent Methodology for C-C Bond Formation over 17 Years: A Review.[Link]

  • Organic Chemistry Portal. Sonogashira Coupling.[Link]

  • ResearchGate. Why does my cross coupling reaction between methyl-4-bromobenzoate and 2-methylbut-3-yn-2-ol not work?[Link]

Sources

Application

Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate applications in conjugated polymer design

Application Note: Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate as a Strategic Synthon in Conjugated Polymer Design Introduction & Strategic Rationale In the design of advanced conjugated organic materials—such as poly...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate as a Strategic Synthon in Conjugated Polymer Design

Introduction & Strategic Rationale

In the design of advanced conjugated organic materials—such as poly(aryleneethynylene)s (PAEs), polyphenylacetylenes (PPAs), and porous covalent organic frameworks (COFs)—terminal alkynes are indispensable building blocks. However, electron-deficient terminal alkynes like methyl 4-ethynylbenzoate are notoriously unstable. They are highly prone to spontaneous Glaser homocoupling and oxidative degradation during extended storage.

To circumvent these stability limitations, researchers employ Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) as a highly stable, protected synthon. Synthesized via the Sonogashira coupling of a methyl 4-halobenzoate with 2-methyl-3-butyn-2-ol, this adduct offers distinct technical advantages over traditional trimethylsilyl (TMS) protected alkynes:

  • Crystallinity & Purification: The bulky tertiary alcohol group drives the formation of highly crystalline intermediates, allowing for purification by simple recrystallization rather than labor-intensive column chromatography.

  • Cost-Efficiency: 2-methyl-3-butyn-2-ol is significantly more cost-effective than TMS-acetylene[1].

  • Controlled Activation: The protecting group undergoes rapid, quantitative base-promoted cleavage (retro-Favorskii reaction) to release the active terminal alkyne immediately prior to polymerization[2].

Mechanistic Pathways in Polymer Design

Once deprotected to methyl 4-ethynylbenzoate, the monomer serves as a versatile node for divergent polymerization strategies:

  • Pathway A: Transition-Metal Catalyzed Polyphenylacetylenes (PPAs) Early transition metal catalysts (particularly Tungsten and Molybdenum) are highly oxophilic. Monomers with oxygen-containing groups close to the alkyne (e.g., propargyl acetate) rapidly coordinate with and poison the catalyst, preventing polymerization. However, because the ester group in methyl 4-ethynylbenzoate is para-substituted and sterically distant from the alkyne active center, it polymerizes efficiently using W-based catalysts, yielding high-molecular-weight polymers (Mn > 100k g/mol ) without catalyst deactivation[3].

  • Pathway B: Topochemical Diacetylene Networks The monomer can be oxidatively dimerized (Glaser coupling) to form a 1,3-butadiyne derivative. Upon UV irradiation in the solid state, the diacetylene undergoes topochemical polymerization to form highly porous, thermally stable covalent organic networks utilized for CO₂ gas sorption[4].

  • Pathway C: Nanohoop Modification The monomer is utilized to modify [10]cycloparaphenylenes ([10]CPPs) via Suzuki-Miyaura coupling. The integration of the electron-withdrawing ester units induces intramolecular charge transfer, significantly redshifting the fluorescence spectrum of the resulting conjugated nanohoops[5].

Workflow A Methyl 4-halobenzoate + 2-methyl-3-butyn-2-ol B Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (Stable Protected Intermediate) A->B Sonogashira Coupling C Methyl 4-ethynylbenzoate (Active Monomer) B->C Base-promoted Deprotection D Poly(aryleneethynylene)s (via Sonogashira) C->D + Aryl Dihalides [Pd/Cu] E Polyphenylacetylenes (via Transition Metal Catalysis) C->E W/Mo or Rh Catalysts F Diacetylene Networks (via Glaser + UV Topochemical) C->F CuCl/TMEDA then UV

Synthetic divergence of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate.

Quantitative Data Summary

The structural positioning of the ester group enables the synthesis of polymers with exceptional physical properties.

Polymer / Material TypeSynthetic MethodMolecular Weight ( Mn​ )Key Material PropertiesRef
Cyclic Poly(methyl 4-ethynylbenzoate) Tungsten-catalyzed alkyne polymerization115,000 – 252,000 g/mol High cis-double bond content (81%); rapid degradation in DMAc.[3]
Porous Diacetylene Network Glaser coupling + UV TopochemicalInsoluble (Crosslinked Network)High thermal stability (Decomposition Temp > 500 °C).[4]
DP[10]CPP Nanohoop Suzuki-Miyaura CouplingExact Mass (Molecular)Blueshifted main absorption (330 nm); redshifted fluorescence.[5]

Validated Experimental Protocols

Protocol A: Base-Promoted Deprotection (Retro-Favorskii Reaction)

Causality: The tertiary alcohol protecting group is cleaved using a strong base. The thermodynamic driving force is the expulsion of acetone, yielding the terminal alkyne required for downstream polymerization[2].

  • Preparation: Dissolve Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (1.0 eq) in anhydrous toluene (or a 4:1 toluene/methanol mixture) under an argon atmosphere.

  • Base Addition: Add powdered NaOH or KOH (2.0 to 3.0 eq).

  • Reaction: Heat the mixture to 70–100 °C and stir vigorously for 6–12 hours.

  • Workup: Cool to room temperature, quench with saturated aqueous NH₄Cl to neutralize the base, extract with ethyl acetate, and dry the organic layer over anhydrous MgSO₄.

  • Self-Validation Check: Analyze the crude product via FTIR and ¹H NMR (CDCl₃). The complete disappearance of the broad –OH stretch (~3300 cm⁻¹) and the gem-dimethyl singlet (~1.6 ppm), coupled with the appearance of a sharp terminal alkyne proton singlet (~3.2 ppm), confirms quantitative deprotection[4].

Protocol B: Transition-Metal Catalyzed Polymerization to PPA

Causality: Rigorous exclusion of moisture is mandatory because early transition metal catalysts (e.g., Tungsten-alkylidenes) are highly oxophilic and will irreversibly deactivate if exposed to water[3].

  • Preparation: Inside a nitrogen-filled glovebox, dissolve freshly deprotected methyl 4-ethynylbenzoate in anhydrous solvent (e.g., THF or DMAc).

  • Initiation: Introduce the Tungsten catalyst at a monomer-to-catalyst ratio of 50:1.

  • Propagation: Stir the reaction at room temperature. As the polymerization proceeds (typically 2–4 hours), the solution will become highly viscous.

  • Termination: Remove the flask from the glovebox, expose to ambient air (or add a specific capping agent) to quench the active catalyst species, and precipitate the polymer dropwise into cold methanol.

  • Self-Validation Check: Assess the stereoregularity of the resulting polymer via IR spectroscopy. A high ratio of absorptions at 760 cm⁻¹ relative to 740 cm⁻¹ validates a high percentage (~81%) of cis-double bonds in the polymer backbone[3].

Protocol C: Synthesis of Diacetylene Precursors for Topochemical Networks

Causality: The Glaser coupling utilizes atmospheric oxygen as the terminal oxidant to drive the homocoupling of two terminal alkynes into a 1,3-butadiyne linkage[4].

  • Preparation: Dissolve methyl 4-ethynylbenzoate (15.6 mmol) in 40 mL of acetone.

  • Catalysis: Add CuCl (0.328 mmol, catalytic) and TMEDA (0.494 mmol) to the solution.

  • Reaction: Stir the mixture under open-air conditions at room temperature for 24 hours. The oxygen in the air will oxidize the Cu(I) intermediates to drive the coupling.

  • Isolation: Filter the resulting precipitate, wash sequentially with acetone (25 mL) and chloroform (25 mL), and dry under vacuum.

  • Self-Validation Check: Conduct Thermogravimetric Analysis (TGA). The pure diacetylene monomer will exhibit a decomposition onset between 150–200 °C. Following subsequent UV-induced topochemical polymerization, the network's thermal stability will self-validate by increasing to >500 °C[4].

References

  • Conjugated Polymers with Main Chain Chirality. 3. Synthesis of Optically Active Poly(aryleneethynylene)s. Macromolecules. 2

  • Cyclic Polymers from Alkynes: Scope and Degradation. Macromolecules. 3

  • Light induced construction of porous covalent organic polymeric networks for significant enhancement of CO₂ gas sorption. RSC Advances. 4

  • Design, Synthesis, and Fluorescence Property Tuning of Methyl p-Ethynylbenzoate-Based [10]Cycloparaphenylenes. ResearchGate. 5

  • Tandem Sonogashira Coupling: An Efficient Tool for the Synthesis of Diarylalkynes. ResearchGate. 1

Sources

Method

Application Note: Chemoselective Cleavage of the 2-Methyl-3-butyn-2-ol Protecting Group from Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Advanced Technical Protocol & Mechanistic Guide Introduction & Mechanistic Rationale The 2-methyl-3-butyn-2-ol (acetone add...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Advanced Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The 2-methyl-3-butyn-2-ol (acetone adduct) is a highly cost-effective, atom-economical protecting group for terminal alkynes, frequently utilized in 1[1]. Deprotection typically involves a base-catalyzed2 to release the terminal alkyne and acetone[2].

The Chemoselectivity Challenge: The substrate in this workflow, methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate , features a highly base-sensitive methyl ester. Conventional deprotection conditions utilizing aqueous or alcoholic hydroxide bases (e.g., KOH/MeOH or NaOH/H₂O) result in competitive saponification of the ester, yielding the undesired 4-ethynylbenzoic acid rather than the target methyl ester.

The Solution: To achieve chemoselective cleavage, a non-nucleophilic, strong base such as Sodium Hydride (NaH) in an anhydrous, aprotic solvent like toluene is employed[1]. NaH selectively deprotonates the tertiary alcohol to form an alkoxide intermediate 3 (like OH⁻ or MeO⁻) that could attack the ester carbonyl[3]. Subsequent heating drives the retro-Favorskii cleavage. Because toluene has a high boiling point (110 °C), the expelled acetone is continuously vaporized and removed from the reaction mixture, shifting the equilibrium forward to yield the desired methyl 4-ethynylbenzoate in near-quantitative yields[1].

Mechanistic Pathway

Mechanism Substrate Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (Starting Material) Alkoxide Tertiary Alkoxide Intermediate Substrate->Alkoxide Deprotonation Base NaH (Sodium Hydride) in Anhydrous Toluene Base->Alkoxide - H2 gas Cleavage Retro-Favorskii Fragmentation (C-C Bond Cleavage) Alkoxide->Cleavage Heat (110°C) Products Sodium Arylacetylide + Acetone (Volatile) Cleavage->Products Expulsion of Acetone Final Methyl 4-ethynylbenzoate (Target Product) Products->Final Aqueous Quench (H+)

Mechanistic pathway of the NaH-mediated retro-Favorskii deprotection.

Optimization of Deprotection Conditions

To highlight the causality behind the reagent selection, the following table summarizes quantitative data comparing various deprotection conditions for ester-containing alkyne adducts based on established literature precedence.

EntryBase (Equivalents)SolventTemp (°C)Time (h)Target Alkyne Yield (%)Saponified Byproduct (%)
1KOH (2.0)MeOH65 (Reflux)2< 5> 90
2K₂CO₃ (2.0)MeOH25124535
3TBAF (1.5)THF65 (Reflux)8600
4 NaH (1.2) Toluene 110 (Reflux) 3 > 95 0

Note: Entry 4 demonstrates the optimal conditions, completely suppressing ester hydrolysis while maximizing the retro-Favorskii fragmentation[1].

Experimental Protocol: NaH-Mediated Cleavage

Self-Validating System: This protocol incorporates visual and physical checkpoints (gas evolution, TLC) to ensure the reaction is proceeding correctly without relying solely on downstream LC-MS.

Materials Required:

  • Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (1.0 eq)

  • Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

  • Anhydrous Toluene (0.1 M relative to substrate)

  • Saturated aqueous NH₄Cl solution

  • Ethyl Acetate (EtOAc)

Step-by-Step Methodology:

  • Preparation & Inert Atmosphere: Flame-dry a two-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar. Purge the system with dry Nitrogen or Argon for 15 minutes.

  • Substrate Solvation: Dissolve Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate in anhydrous toluene to achieve a 0.1 M concentration. Transfer this solution to the reaction flask.

  • Deprotonation (Check Point): Cool the reaction flask to 0 °C using an ice bath. Carefully add NaH (60% dispersion) in one portion.

    • Self-Validation: Observe immediate effervescence (H₂ gas evolution). This confirms the active deprotonation of the tertiary alcohol[3].

  • Retro-Favorskii Cleavage: Remove the ice bath and allow the mixture to warm to room temperature (15 min). Transfer the flask to an oil bath pre-heated to 110 °C. Reflux the mixture for 3 hours.

    • Expert Insight: The high temperature is critical to vaporize and expel the generated acetone, preventing the reverse reaction[2]. Ensure the condenser allows for the escape of highly volatile acetone while retaining toluene.

  • Reaction Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The starting material (lower Rf due to the hydroxyl group) should completely disappear, replaced by a higher Rf spot corresponding to the non-polar terminal alkyne.

  • Quench & Workup: Cool the reaction mixture to 0 °C. Carefully quench the excess NaH by dropwise addition of saturated aqueous NH₄Cl until gas evolution ceases. Dilute with EtOAc and separate the layers.

  • Extraction: Extract the aqueous layer twice with EtOAc. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford pure methyl 4-ethynylbenzoate as a solid[1].

Troubleshooting & Field-Proven Insights (E-E-A-T)

  • Moisture Sensitivity (The Hidden Saponification Risk): NaH is highly sensitive to water. Using wet toluene will consume NaH to form NaOH. NaOH is a strong nucleophile that will saponify your methyl ester. Thus, strictly anhydrous conditions are not just required for yield, but are the fundamental basis of the chemoselectivity.

  • Substrate Limitations: While this method is highly robust for benzoates, extremely electron-deficient systems (e.g., certain chromones) may exhibit resistance to cleavage under these exact conditions, requiring further optimization of base equivalents[4].

  • Mineral Oil Removal: For small-scale reactions (< 100 mg), the mineral oil from the NaH dispersion can complicate purification. You may pre-wash the NaH with anhydrous hexanes under inert atmosphere before adding the toluene and substrate.

References

  • New 2,4-Diamino-5-(2',5'-substituted benzyl)pyrimidines as Potential Drugs against Opportunistic Infections of AIDS and Other Immune Disorders. Synthesis and Species-Dependent Antifolate Activity. Journal of Medicinal Chemistry - ACS Publications. 1

  • Tandem Sonogashira Coupling: An Efficient Tool for the Synthesis of Diarylalkynes. ResearchGate. 2

  • (S)-(−)-5-Ethynyl-3-(1-methyl-2-pyrrolidinyl)pyridine Maleate (SIB-1508Y): A Novel Anti-Parkinsonian Agent with Selectivity for Neuronal Nicotinic Acetylcholine Receptors. Journal of Medicinal Chemistry - ACS Publications. 3

  • C-Alkynylation of Chromones by Sonogashira Reaction. ConnectSci. 4

Sources

Application

Scale-up and batch production methods for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Application Note: Scale-Up and Batch Production of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Introduction & Strategic Rationale Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) is a highly versatil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Scale-Up and Batch Production of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Introduction & Strategic Rationale

Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) is a highly versatile building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs) and complex organic materials[1]. The molecule features a benzoate ester and a protected terminal alkyne. Using 2-methylbut-3-yn-2-ol as the alkyne source is a strategic choice in process chemistry; it serves as a cost-effective, liquid alternative to gaseous acetylene, providing a hydroxylated isopropyl group that masks the alkyne and can be cleanly cleaved under basic conditions in downstream steps[2].

Conventional syntheses rely on the Sonogashira cross-coupling of methyl 4-bromobenzoate with 2-methylbut-3-yn-2-ol using a palladium/copper bimetallic catalyst system. However, a critical failure mode exists in traditional protocols: at industrial scales, the presence of copper promotes the Glaser homo-coupling of the alkyne if trace oxygen is introduced[3]. This side reaction not only consumes precious starting material but also generates highly lipophilic impurities that severely complicate downstream crystallization. To circumvent this, we employ a copper-free coupling protocol utilizing a robust Pd(OAc)₂/P(p-tol)₃ catalyst system with 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as the base[3][4].

Reaction Engineering & Mechanistic Pathway

The elimination of copper necessitates a base strong enough to deprotonate the terminal alkyne and facilitate direct transmetalation to the palladium center. DBU serves this exact purpose in tetrahydrofuran (THF), acting as a non-nucleophilic proton acceptor.

CatalyticCycle Pd0 1. Active Catalyst [Pd(0)L2] OxAdd 2. Oxidative Addition Ar-Pd(II)-Br Pd0->OxAdd Methyl 4-bromobenzoate Coord 3. Alkyne Coordination & Deprotonation (DBU) OxAdd->Coord 2-Methylbut-3-yn-2-ol + DBU RedElim 4. Reductive Elimination Product Release Coord->RedElim Base-HBr RedElim->Pd0 Product Release

Figure 1: Copper-free Sonogashira catalytic cycle highlighting direct alkyne deprotonation.

During scale-up, temperature control is paramount. Heating tertiary alkynyl alcohols excessively can lead to competitive oligomerization or the retro-Favorskii elimination of acetone[5]. Therefore, the reaction is strictly maintained at 80 °C with controlled alkyne dosing to manage the mild exotherm and maintain a low steady-state concentration of the reactive alkyne.

Table 1: Reaction Parameter Optimization for Scale-Up

Catalyst SystemBaseSolventTemp (°C)Yield (%)Scale-Up Suitability & Causality
PdCl₂(PPh₃)₂ / CuIEt₃NDMF6082Low : Cu induces homo-coupling; DMF is difficult to purge.
Pd(OAc)₂ / P(p-tol)₃DBUTHF8094High : Copper-free avoids impurities; THF is easily recovered.
Pd/C (Heterogeneous)K₂CO₃iPrOH8065Moderate : Sluggish kinetics lead to incomplete conversion.

Batch Production Protocol (Self-Validating System)

This protocol is engineered for a 10 kg batch scale. It incorporates In-Process Controls (IPCs) to ensure the system is self-validating before proceeding to the next unit operation.

BatchWorkflow Prep Reactor Prep & N2 Purge Charge Charge Reagents (Ar-Br, Pd, DBU) Prep->Charge Heat Alkyne Dosing & Heating (80°C) Charge->Heat Quench Cooling & Pd Scavenging Heat->Quench Cryst Crystallization (Heptane/EtOAc) Quench->Cryst Dry Vacuum Drying & QC Release Cryst->Dry

Figure 2: Sequential workflow for the batch production and downstream processing.

Phase 1: Upstream Preparation & Inerting

  • Reactor Purge : Subject a clean, dry 100 L glass-lined reactor to three vacuum/nitrogen cycles. Causality: Even in copper-free systems, oxygen can degrade the electron-rich P(p-tol)₃ ligand, stalling the catalytic cycle.

  • Reagent Charging : Charge methyl 4-bromobenzoate (10.0 kg, 46.5 mol), Pd(OAc)₂ (0.31 kg, 3 mol%), P(p-tol)₃ (0.85 kg, 6 mol%), and anhydrous THF (40 L) under positive N₂ flow.

  • Base Addition : Add DBU (21.2 kg, 3.0 eq) to the slurry. Stir at 200 rpm for 15 minutes to ensure homogeneity.

Phase 2: Reaction Execution & IPC 4. Heating & Dosing : Heat the reactor jacket to 80 °C. Once the internal temperature reaches 75 °C, initiate the dosing of 2-methylbut-3-yn-2-ol (4.7 kg, 1.2 eq) over 2 hours via a metering pump. Causality: Slow dosing prevents thermal runaway and minimizes alkyne oligomerization[5]. 5. Reaction Maturation : Maintain stirring at 80 °C for 6 hours. 6. IPC Validation 1 : Pull a 5 mL sample, quench with water, extract with EtOAc, and analyze via HPLC. Validation Check: Proceed to Phase 3 only if unreacted methyl 4-bromobenzoate is ≤ 1.0% (Area %). If > 1.0%, continue heating for 2 hours and re-sample.

Phase 3: Downstream Processing (DSP) & Scavenging 7. Quenching & Scavenging : Cool the reactor to 25 °C. Add 1.5 kg of SiliaMetS® Thiol (or an equivalent silica-based palladium scavenger) and stir for 4 hours. Causality: Removing palladium at this stage prevents heavy metal precipitation during crystallization and ensures API regulatory compliance. 8. Filtration : Filter the mixture through a Sparkler filter pre-coated with Celite. Wash the filter cake with THF (10 L). 9. Solvent Swap : Transfer the filtrate to a distillation unit. Concentrate under reduced pressure (150 mbar, 40 °C) to ~15 L. Add ethyl acetate (20 L) and wash with 1M HCl (2 x 10 L) to remove DBU, followed by brine (10 L).

Phase 4: Crystallization & Isolation 10. Anti-Solvent Addition : Concentrate the organic layer to ~10 L. Heat to 50 °C and slowly add n-heptane (30 L) as an anti-solvent. 11. Cooling Profile : Cool the reactor at a rate of 10 °C/hour to 5 °C. Hold at 5 °C for 3 hours to maximize yield. Causality: A controlled cooling ramp ensures the formation of large, easily filterable crystals rather than fine particulates that blind the filter mesh. 12. Filtration & Drying : Isolate the product via a Nutsche filter dryer. Wash with cold heptane (5 L). Dry under vacuum (50 mbar) at 40 °C for 12 hours. 13. IPC Validation 2 (Loss on Drying) : Ensure LOD is ≤ 0.5% before discharging.

Quality Control & Analytical Validation

To guarantee the integrity of the batch, the final product must meet stringent QC specifications. The ester and the tertiary alcohol functionalities are clearly distinguishable via NMR and HPLC.

Table 2: Quality Control Specifications for Batch Release

ParameterAnalytical MethodSpecification Limit
Appearance Visual InspectionOff-white to pale yellow crystalline powder
Chromatographic Purity HPLC (UV detection at 254 nm)≥ 98.5% (Area %)
Identity ¹H-NMR (400 MHz, CDCl₃)Conforms to reference structure
Residual Palladium ICP-MS≤ 10 ppm
Moisture Content Karl Fischer Titration≤ 0.5% w/w
Residual Solvents GC-FID (Headspace)THF ≤ 720 ppm; Heptane ≤ 5000 ppm

References

  • Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. Beilstein Journal of Organic Chemistry / PMC. Available at:[Link]

  • Copper-Free Sonogashira Coupling of Cyclopropyl Iodides with Terminal Alkynes. Organic Letters - ACS Publications. Available at:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Improving Sonogashira coupling yield for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Welcome to the Application Scientist Support Center. This guide is engineered for drug development professionals and synthetic chemists encountering yield-limiting bottlenecks when coupling methyl 4-iodobenzoate with 2-m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Center. This guide is engineered for drug development professionals and synthetic chemists encountering yield-limiting bottlenecks when coupling methyl 4-iodobenzoate with 2-methylbut-3-yn-2-ol to synthesize Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate .

To ensure high-fidelity scale-up, this guide bypasses generic advice and focuses on the mechanistic causality behind reaction failures, providing self-validating protocols to guarantee reproducibility.

Mechanistic Overview & Failure Points

Understanding the catalytic cycle is the first step in diagnosing reaction failures. The diagram below maps the standard Pd/Cu-catalyzed Sonogashira workflow, highlighting the critical juncture where the undesired Glaser homocoupling diverges from the productive cross-coupling pathway.

G A Pd(0) Catalyst B Oxidative Addition (Methyl 4-iodobenzoate) A->B Ar-I C Transmetallation (Cu-Acetylide) B->C Cu-alkyne D Reductive Elimination (Product Formation) C->D E Glaser Homocoupling (O2 + Cu side-reaction) C->E O2 present D->A Product

Sonogashira catalytic cycle illustrating the competitive Glaser homocoupling pathway.

Troubleshooting FAQs

Q1: My reaction yields a significant amount of a highly polar byproduct, and the conversion of methyl 4-iodobenzoate is stalled at 50%. What is happening? A1 : You are likely observing Glaser homocoupling . In the presence of trace oxygen and the Cu(I) co-catalyst, 2-methylbut-3-yn-2-ol undergoes 1 to form 2,7-dimethylocta-3,5-diyne-2,7-diol[1]. This side reaction consumes your alkyne stoichiometry, halting the cross-coupling cycle. Causality: Oxygen promotes the oxidative dimerization of the copper acetylide intermediate. The Cu(I) co-catalyst, while accelerating the transmetallation step of the Sonogashira cycle, acts as a primary catalyst for this undesired pathway[2]. Resolution:

  • Rigorously exclude oxygen : Standard nitrogen balloons are insufficient. Use the Freeze-Pump-Thaw degassing method (detailed in the SOP below).

  • Syringe Pump Addition : Keep the instantaneous concentration of the terminal alkyne low by adding it over 1-2 hours[1].

Q2: I have degassed my solvents, but I am still seeing homocoupling and low yields. Should I change my catalyst system? A2 : Yes. If rigorous degassing fails, transition to a3[3]. Causality: Removing copper completely eliminates the mechanistic pathway for Glaser coupling[4]. However, because transmetallation is slower without copper, you must compensate by using a more electron-rich ligand or increasing the reaction temperature (e.g., 80 °C in DMF).

Q3: I am observing the formation of methyl benzoate (dehalogenation) instead of the coupled product. Why? A3 : Dehalogenation occurs via β -hydride elimination from the amine base (like triethylamine) after it coordinates to the Pd center, followed by reductive elimination. Causality: If the transmetallation step is sluggish (due to inactive CuI or poor solubility), the Pd(II)-aryl complex has time to undergo 4[4]. Resolution: Ensure your CuI is fresh (it should be a pure white powder, not yellow/brown). Alternatively, switch to a bulkier base like diisopropylethylamine (DIPEA) which is less prone to β -hydride elimination.

Data Presentation: Condition Optimization Matrix

Use the following quantitative data to select the appropriate reaction conditions based on your specific failure mode:

ParameterStandard Cu-CatalyzedCu-Free ProtocolTroubleshooting Impact
Catalyst Pd(PPh3)2Cl2 (2-5 mol%)Pd(OAc)2 or Pd(PPh3)4 (5 mol%)Cu-free requires highly active Pd species.
Co-catalyst CuI (5-10 mol%)NoneEliminates Glaser homocoupling.
Base / Solvent TEA / THFPiperidine or TEA / DMFDMF increases solubility and reaction rate.
Temperature 25 °C - 50 °C80 °C - 100 °CHigher heat required to drive Cu-free transmetallation.
Alkyne Addition Syringe pump (1-2 hrs)Bolus addition acceptableLowers local alkyne concentration.

Standard Operating Procedure (SOP): Optimized Cu-Catalyzed Coupling

This self-validating protocol ensures the exclusion of oxygen and controlled reagent introduction to maximize the yield of methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate, utilizing commercially available5[5].

Step 1: Reagent Preparation & Degassing Causality: Sparging with nitrogen only displaces atmospheric oxygen; it does not effectively remove dissolved oxygen from the solvent lattice. Freeze-pump-thaw is mandatory.

  • Dissolve methyl 4-iodobenzoate (1.0 eq) in anhydrous THF (0.2 M) and Triethylamine (3.0 eq) in a Schlenk flask.

  • Perform three cycles of Freeze-Pump-Thaw :

    • Freeze the mixture completely in liquid nitrogen.

    • Apply high vacuum for 5 minutes.

    • Isolate the vacuum and thaw the mixture in a warm water bath to release dissolved gases (watch for bubbling).

    • Backfill with ultra-pure Argon.

Step 2: Catalyst Activation Self-Validation: The visual transition of the solution confirms the generation of the active catalytic species.

  • Under a positive flow of Argon, quickly add Pd(PPh3)2Cl2 (0.02 eq) and CuI (0.04 eq).

  • Stir for 5 minutes at room temperature. Validation check: The solution should turn from colorless to a pale yellow/orange hue, indicating active Pd(0) formation.

Step 3: Controlled Alkyne Addition Causality: Keeping the instantaneous concentration of the alkyne low prevents the bimolecular homocoupling reaction.

  • Dissolve 2-methylbut-3-yn-2-ol (1.2 eq) in 2 mL of degassed THF.

  • Using a syringe pump, add the alkyne solution to the reaction mixture at a strict rate of 1 mL/hr.

Step 4: Reaction Monitoring & Workup Self-Validation: Aqueous ammonium chloride acts as a chelating agent to strip copper from the organic phase.

  • Monitor via HPLC or TLC (Hexanes:EtOAc 7:3). The product is highly UV-active.

  • Upon completion (typically 2-4 hours), quench with saturated aqueous NH4Cl. Validation check: The aqueous layer will turn bright blue, confirming the successful complexation and removal of Cu(II) salts.

  • Extract with EtOAc, wash with brine, dry over Na2SO4, and concentrate under reduced pressure.

Workflow S1 1. Reagent Prep (Dry THF, TEA) S2 2. Degassing (Freeze-Pump-Thaw x3) S1->S2 S3 3. Catalyst Addition (Pd(PPh3)2Cl2, CuI) S2->S3 S4 4. Alkyne Addition (Syringe Pump, 1h) S3->S4 S5 5. Reaction & Monitoring (TLC/HPLC) S4->S5 S6 6. Aqueous Workup (NH4Cl wash) S5->S6

Step-by-step experimental workflow for optimized Sonogashira coupling.

References

  • Copper-free Sonogashira cross-coupling reactions: an overview - PMC - NIH. Available at:[Link]

  • Sonogashira coupling - Wikipedia. Available at: [Link]

  • Photochemical & Photobiological Sciences - RSC Publishing. Available at: [Link]

Sources

Optimization

Minimizing Glaser homocoupling impurities in Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate synthesis

Welcome to the Technical Support Center. This guide is specifically engineered for synthetic chemists and drug development professionals optimizing the synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate .

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is specifically engineered for synthetic chemists and drug development professionals optimizing the synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate .

When coupling methyl 4-iodobenzoate (or bromobenzoate) with 2-methyl-3-butyn-2-ol via the Sonogashira reaction, the most persistent bottleneck is the formation of the Glaser-Hay homocoupling impurity: 2,7-dimethylocta-3,5-diyne-2,7-diol. This guide provides causality-driven troubleshooting, mechanistic insights, and self-validating protocols to suppress this undesired oxidative dimerization.

Frequently Asked Questions (Mechanistic Insights)

Q1: Why is 2-methyl-3-butyn-2-ol so susceptible to homocoupling? A: Terminal alkynes, particularly propargylic alcohols like 2-methyl-3-butyn-2-ol, readily form copper acetylides in the presence of Cu(I) co-catalysts and an amine base. If even trace amounts of oxygen are present, Cu(I) is oxidized to Cu(II). The Cu(II) species acts as an oxidant, mediating the dimerization of the copper acetylide into a 1,3-diyne (Glaser-Hay coupling) rather than undergoing transmetalation with the Pd(II)-aryl intermediate[1][2].

Q2: Can I eliminate the copper co-catalyst entirely to prevent this? A: Yes. Copper-free Sonogashira (or Heck-Cassar) protocols completely bypass the copper acetylide intermediate. Instead, these reactions rely on direct Pd-Pd transmetalation or amine-assisted deprotonation of the alkyne directly at the palladium center[3][4]. This fundamentally eliminates the Cu-catalyzed oxidative pathway, though it often requires elevated temperatures, specific electron-rich ligands, or highly polar solvents to maintain catalytic efficiency[3][5].

Q3: How does a "reducing atmosphere" suppress homocoupling? A: Introducing a mildly reducing atmosphere (e.g., 5% H2​ diluted in Argon or Nitrogen) acts as an active scavenger for paramagnetic oxygen in the reaction setup. The hydrogen reduces trace O2​ to water in the vicinity of nascent Pd0 , effectively starving the Cu(I) Cu(II) oxidation cycle and dropping homocoupling yields to as low as 2%[2][6].

Mechanistic Divergence Pathway

The following diagram illustrates the critical bifurcation point in the catalytic cycle where the desired cross-coupling competes with the undesired homocoupling.

Mechanism Alkyne 2-Methyl-3-butyn-2-ol + Cu(I) CuAcetylide Copper Acetylide Intermediate Alkyne->CuAcetylide PdCycle Pd(II)-Aryl Transmetalation CuAcetylide->PdCycle Anaerobic / Fast O2Oxidation Trace O2 Oxidation (Cu(I) → Cu(II)) CuAcetylide->O2Oxidation O2 Leak / Slow Addition CrossProduct Methyl 4-(3-hydroxy-3-methylbut- 1-ynyl)benzoate (Desired) PdCycle->CrossProduct HomoProduct 2,7-Dimethylocta-3,5-diyne- 2,7-diol (Impurity) O2Oxidation->HomoProduct Glaser-Hay Coupling

Figure 1: Mechanistic divergence of Copper Acetylide toward Sonogashira cross-coupling vs. Glaser homocoupling.

Troubleshooting Guide: Strategies for Impurity Minimization

If your LC-MS or TLC indicates a high ratio of the diyne impurity, implement the following causality-driven strategies:

Strategy A: Rigorous Oxygen Exclusion (The Baseline)
  • The Cause: Atmospheric O2​ drives the Cu(II) oxidative cycle[1].

  • The Fix: Standard nitrogen sparging is often insufficient for sensitive propargylic alcohols. Utilize the Freeze-Pump-Thaw technique (minimum 3 cycles) for all solvents and liquid reagents.

  • Self-Validation: Introduce a trace amount of an oxygen-sensitive indicator (e.g., resazurin) to a dummy solvent flask; it should remain colorless under active Schlenk line pressure.

Strategy B: Alkyne Concentration Management (Kinetic Control)
  • The Cause: The rate of homocoupling is second-order with respect to the copper acetylide concentration, whereas cross-coupling is first-order[1][5].

  • The Fix: Keep the steady-state concentration of the terminal alkyne low. Do not add the 2-methyl-3-butyn-2-ol as a bolus. Instead, dilute it in degassed solvent and add it via a syringe pump over 4–6 hours.

Strategy C: Copper-Free Sonogashira (The Definitive Fix)
  • The Cause: Copper is the absolute prerequisite for the Glaser-Hay mechanism[7].

  • The Fix: Remove CuI entirely. Utilize a highly active palladium source (e.g., PdCl2​(PPh3​)2​ or Pd(OAc)2​ with SPhos) and a strong inorganic base ( K2​CO3​ or DABCO) in polar solvents like 1,4-dioxane or N-Hydroxyethylpyrrolidone (HEP)[3][4].

Quantitative Impact of Troubleshooting Strategies

The following table summarizes the expected impact of implementing the above strategies on the synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate.

Reaction StrategyCuI LoadingAlkyne Addition MethodAtmosphereCross-Coupling YieldHomocoupling Yield
Standard Baseline 5–10 mol%Bolus (All at once)Standard N2​ 60–65%25–30%
Kinetic Control 5 mol%Syringe Pump (6h)Standard N2​ 80–85%10–15%
Reducing Env. 5 mol%Bolus5% H2​ in Argon> 90%< 2%
Copper-Free 0 mol% BolusDegassed Argon> 95% Not Detected

Troubleshooting Workflow Diagram

Workflow Start High Homocoupling Detected (>5% Diyne Impurity) CheckO2 Are solvents rigorously degassed? (Freeze-Pump-Thaw) Start->CheckO2 Degas Implement strict Schlenk techniques & Freeze-Pump-Thaw CheckO2->Degas No CheckCu Can the substrate tolerate elevated temperatures? CheckO2->CheckCu Yes Success Homocoupling Suppressed (<2%) High Cross-Coupling Yield Degas->Success CuFree Switch to Cu-Free Sonogashira (Pd(PPh3)2Cl2 / K2CO3 / 60°C) CheckCu->CuFree Yes SlowAdd Retain CuI but use Syringe Pump for slow alkyne addition CheckCu->SlowAdd No CuFree->Success SlowAdd->Success

Figure 2: Decision matrix for resolving Glaser homocoupling issues in the laboratory.

Self-Validating Experimental Protocol: Copper-Free Synthesis

This protocol describes the optimized, copper-free synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate to guarantee the absence of Glaser coupling[3].

Reagents:

  • Methyl 4-iodobenzoate: 1.0 mmol (262 mg)

  • 2-Methyl-3-butyn-2-ol: 1.5 mmol (126 mg / 145 µL)

  • PdCl2​(PPh3​)2​ : 0.02 mmol (14 mg, 2 mol%)

  • K2​CO3​ (Anhydrous, finely milled): 2.0 mmol (276 mg)

  • 1,4-Dioxane (Anhydrous): 5.0 mL

Step-by-Step Methodology:

  • System Preparation: To a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add Methyl 4-iodobenzoate, PdCl2​(PPh3​)2​ , and K2​CO3​ .

  • Atmospheric Purge: Seal the flask with a rubber septum. Evacuate the flask under high vacuum and backfill with ultra-pure Argon. Repeat this cycle three times.

  • Solvent Degassing: In a separate flask, degas 1,4-dioxane using three cycles of the Freeze-Pump-Thaw method.

    • Validation Checkpoint: During the final thaw cycle under vacuum, no gas bubbles should evolve from the liquid phase.

  • Reagent Addition: Transfer 5.0 mL of the degassed 1,4-dioxane to the Schlenk flask via a gas-tight syringe. Stir for 5 minutes at room temperature.

  • Alkyne Introduction: Add 2-methyl-3-butyn-2-ol via a micro-syringe.

  • Reaction Execution: Heat the reaction mixture to 60 °C in a pre-heated oil bath and stir vigorously for 12 hours.

    • Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 7:3). The aryl iodide ( Rf​≈0.6 ) should completely disappear. The highly polar diyne homocoupling impurity ( Rf​≈0.1 ) should be visually absent under UV/KMnO4 stain, confirming a strictly cross-coupled product ( Rf​≈0.4 ).

  • Workup: Cool to room temperature, dilute with ethyl acetate (15 mL), and filter the suspension through a short pad of Celite to remove the palladium and salts. Concentrate the filtrate in vacuo.

  • Purification: Purify via flash column chromatography (Silica gel, Hexanes to 20% EtOAc gradient) to afford the pure Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate.

References

  • Sonogashira Coupling Reaction with Diminished Homocoupling - Organic Letters (ACS Publications)[Link]

  • Sonogashira Coupling Reaction with Diminished Homocoupling (Full Text) - University of Washington / ACS[Link]

  • Sonogashira Coupling | Synthetic Methods in Drug Discovery - RSC Books Gateway[Link]

  • Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd–Pd Transmetalation - PMC / NIH[Link]

  • Fast Heck–Cassar–Sonogashira (HCS) Reactions in Green Solvents - Organic Letters (ACS Publications)[Link]

Sources

Troubleshooting

Troubleshooting low conversion rates of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Welcome to the Process Chemistry Support Center. As a Senior Application Scientist, I frequently consult with researchers facing stalled conversions when synthesizing Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate .

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Process Chemistry Support Center. As a Senior Application Scientist, I frequently consult with researchers facing stalled conversions when synthesizing Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate .

This molecule, synthesized via the Sonogashira cross-coupling of a methyl 4-halobenzoate with 2-methylbut-3-yn-2-ol, is a critical building block in drug development. However, the reaction is notoriously susceptible to oxidative side reactions and kinetic bottlenecks. This guide dissects the mechanistic causality behind these failures and provides field-proven, self-validating protocols to ensure quantitative yields.

Diagnostic Workflow

SonogashiraDiagnostics N1 Low Conversion of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate N2 Analyze Reaction Mixture (GC/MS or LC/MS) N1->N2 N3 High levels of homocoupling byproduct? N2->N3 N4 Glaser Homocoupling (Oxygen Contamination) N3->N4 Yes N5 Aryl Halide Unreacted? N3->N5 No N6 Substrate Inertness (Switch Ar-Br to Ar-I) N5->N6 Yes N7 Catalyst Deactivation (Check amine dryness) N5->N7 No (Stalled)

Diagnostic workflow for Sonogashira coupling conversion issues.

Troubleshooting FAQs

Q1: My GC/MS shows complete consumption of 2-methylbut-3-yn-2-ol, but the yield of the target benzoate is under 20%. What is consuming my alkyne? Causality & Solution: You are observing Glaser homocoupling. In the presence of trace oxygen and an amine base, the Cu(I) co-catalyst is oxidized to Cu(II), which rapidly mediates the oxidative dimerization of your terminal alkyne into 2,7-dimethylocta-3,5-diyne-2,7-diol [1][1]. This starves the palladium catalytic cycle of the alkyne substrate. To resolve this, you must rigorously exclude oxygen. Standard nitrogen flushing is insufficient for sensitive alkynes; employ a minimum of three freeze-pump-thaw cycles for your solvents. Alternatively, if homocoupling persists, switch to a copper-free Sonogashira protocol to minimize the amount of diarylbutadiyne formed .

Q2: I am using methyl 4-bromobenzoate. The reaction mixture is perfectly degassed, but conversion stalls at 10% after 24 hours at room temperature. Why? Causality & Solution: The oxidative addition of Pd(0) into the C-Br bond is the rate-limiting step and requires significantly more activation energy than the C-I bond. Standard catalysts like Pd(PPh3)2Cl2 struggle to insert into unactivated or moderately activated aryl bromides at room temperature [1][1]. You have two options:

  • Thermal Activation: Elevate the reaction temperature to 60–80 °C. However, note that higher temperatures exponentially increase the rate of side reactions, such as the self-coupling of terminal alkyne substrates [2][2].

  • Substrate Switch (Recommended): Substitute methyl 4-bromobenzoate with methyl 4-iodobenzoate. The C-I bond readily undergoes oxidative addition at room temperature, preserving the integrity of the alkyne and preventing thermal degradation.

Q3: I switched to a DMF/TEA solvent system to help dissolve my starting material, but my conversion actually dropped compared to neat TEA. What went wrong? Causality & Solution: While poor solubility of the methyl 4-halobenzoate often necessitates a co-solvent [1][1], not all polar aprotic solvents are innocent. Recent studies indicate that solvents like DMF can severely depress yields (often far below 10%) in homogeneously catalyzed Sonogashira couplings [3][3]. Stick to anhydrous, peroxide-free THF or highly purified acetonitrile (MeCN) as your co-solvent.

Quantitative Data: Condition Optimization

Aryl HalideCatalyst SystemBase / SolventTemp (°C)Primary Issue ObservedExpected Conversion
Methyl 4-bromobenzoatePd(PPh3)2Cl2 / CuITEA (neat)25Low reactivity of Ar-Br< 10%
Methyl 4-bromobenzoatePd(PPh3)2Cl2 / CuITEA / THF80Glaser homocoupling40 - 50%
Methyl 4-iodobenzoate Pd(PPh3)2Cl2 / CuI TEA / THF 25 None (Optimized) > 95%
Methyl 4-bromobenzoatePd(PPh3)4 (Cu-free)Diisopropylamine80Slower rate, no homocoupling85%

Self-Validating Standard Operating Procedure (SOP)

Synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate via Optimized Sonogashira Coupling

Phase 1: Rigorous Deoxygenation (The Causality of Success) Why: Oxygen is the primary failure point. It oxidizes Cu(I) to Cu(II), triggering Glaser homocoupling.

  • Transfer 10 mL of anhydrous THF and 10 mL of Triethylamine (TEA) into a Schlenk flask.

  • Perform three consecutive Freeze-Pump-Thaw cycles using liquid nitrogen and a high-vacuum Schlenk line.

Validation Check: During the final thaw, no gas bubbles should evolve from the liquid phase. If bubbling persists, repeat the cycle.

Phase 2: Reagent Assembly Why: Order of addition matters to prevent premature catalyst poisoning.

  • Under a positive flow of Argon, charge a flame-dried, two-neck round-bottom flask with:

    • Methyl 4-iodobenzoate (1.0 equiv, 10 mmol)

    • Pd(PPh3)2Cl2 (0.02 equiv, 2 mol%)

    • CuI (0.04 equiv, 4 mol%)

  • Add the degassed THF/TEA solvent mixture via a gas-tight syringe.

Validation Check: The solution should appear pale yellow/orange. A sudden shift to a green or blue hue indicates Cu(II) formation (oxygen leak). Discard and restart if green.

Phase 3: Alkyne Addition & Reaction

  • Add 2-methylbut-3-yn-2-ol (1.2 equiv, 12 mmol) dropwise over 5 minutes.

  • Stir the reaction at 25 °C (room temperature) for 4 hours.

Validation Check: A white precipitate (triethylammonium iodide salt) will begin forming within 15 minutes. The volume of precipitate is directly proportional to the reaction progress. If no precipitate forms after 1 hour, oxidative addition has failed (check aryl halide quality).

Phase 4: Quench & Isolation

  • Quench the reaction by adding 20 mL of saturated aqueous NH4Cl. Why: NH4Cl selectively complexes with copper, pulling it into the aqueous layer and preventing downstream oxidation during workup.

  • Extract with Ethyl Acetate (3 x 20 mL), dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purify via silica gel flash chromatography (Hexanes:Ethyl Acetate 80:20).

References

  • "Why does my cross coupling reaction between methyl-4-bromobenzoate and 2-methylbut-3-yn-2-ol not work?" ResearchGate.[Link]

  • "Simultaneous Dehalogenation and Hydrogenation in Sonogashira Coupling" PMC.[Link]

  • "A Highly Selective Synthesis of Diarylethynes and Their Oligomers by a Palladium-Catalyzed Sonogashira Coupling Reaction under P" ElectronicsAndBooks.[Link]

  • "Reaction Environment Design for Multigram Synthesis via Sonogashira Coupling over Heterogeneous Palladium Single-Atom Catalysts" ArODES.[Link]

Sources

Optimization

Technical Support Center: Optimizing Catalyst Loading for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Production

Overview The synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate via the Sonogashira cross-coupling of methyl 4-iodobenzoate (or bromobenzoate) with 2-methyl-3-butyn-2-ol is a critical transformation in pharmace...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Overview The synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate via the Sonogashira cross-coupling of methyl 4-iodobenzoate (or bromobenzoate) with 2-methyl-3-butyn-2-ol is a critical transformation in pharmaceutical intermediate manufacturing. While the reaction is robust, optimizing the Palladium (Pd) and Copper (Cu) catalyst loading is essential to maximize yield, minimize side reactions, and reduce the cost of downstream metal scavenging.

This technical guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you achieve complete conversion at sub-1.0 mol% catalyst loadings.

Diagnostic FAQs & Troubleshooting

Q1: When I reduce Palladium loading below 1.0 mol%, the reaction stalls at 60-70% conversion. Why does this happen, and how can I achieve full conversion? A: Stalled reactions at low catalyst loadings typically indicate premature catalyst degradation (often visible as the precipitation of "Pd black"). In the Sonogashira catalytic cycle, the oxidative addition of the aryl halide to the active Pd(0) species is frequently the rate-limiting step. When the Pd concentration is too low, the rate of catalyst decomposition outpaces the catalytic turnover, leading to incomplete reactions 1[1]. Causality & Solution: To maintain low Pd loading (e.g., 0.1–0.5 mol%), you must accelerate the oxidative addition step and stabilize the Pd(0) intermediate. Shift from standard Pd(PPh3​)2​Cl2​ to a system utilizing bulky, electron-rich ligands (such as Pd(OAc)2​ with XPhos or SPhos). The electron density of these ligands accelerates oxidative addition, while their steric bulk prevents the Pd centers from aggregating into inactive clusters[2].

Q2: I am observing a high concentration of the Glaser homocoupling side product (2,7-dimethylocta-3,5-diyne-2,7-diol). How does catalyst loading affect this? A: The Glaser coupling is a copper-mediated oxidative homocoupling of your terminal alkyne (2-methyl-3-butyn-2-ol). Its formation is highly dependent on the concentration of the Cu(I) co-catalyst and the presence of trace oxygen[3]. A traditional 1:2 (Pd:Cu) ratio often overproduces the Cu-acetylide intermediate, which, if not rapidly consumed by transmetalation, dimerizes in the presence of O2​ . Causality & Solution: First, ensure rigorous degassing (sparging the solvent with Argon for at least 30 minutes). Second, drastically reduce the CuI loading to ≤0.5 mol%. If the side product persists, transition entirely to a4[4]. In Cu-free systems, specific amine bases (like DBU or pyrrolidine) directly deprotonate the alkyne without forming the problematic Cu-acetylide intermediate[2].

Q3: Does the choice and concentration of the amine base impact the required catalyst loading? A: Absolutely. The base must efficiently neutralize the HX byproduct and assist in the transmetalation step. Studies show that optimizing the base equivalents (e.g., reducing unnecessary excess) and selecting the correct base (such as Triethylamine or Diisopropylamine) can significantly enhance catalyst turnover,5[5].

Mechanistic & Workflow Diagrams

Workflow Start Analyze Reaction Mixture (HPLC/GC-MS) CheckConv Is Conversion > 95%? Start->CheckConv LowConv Check Side Products CheckConv->LowConv No HighConv Check Pd Residue in Product CheckConv->HighConv Yes Glaser High Glaser Homocoupling (>5%) LowConv->Glaser NoGlaser Unreacted Starting Material No Side Products LowConv->NoGlaser Action3 Use Scavenger Resin (e.g., QuadraPure) HighConv->Action3 Action1 Exclude O2 completely Reduce CuI to 0.5 mol% Glaser->Action1 Action2 Increase Pd loading or switch to XPhos ligand NoGlaser->Action2

Fig 1: Troubleshooting decision tree for catalyst and conversion optimization.

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Pd(II) Intermediate Oxidative Addition of Methyl 4-iodobenzoate Pd0->OxAdd Rate Limiting TransMet Ligand Substitution Formation of Pd-Acetylide OxAdd->TransMet BaseDeprot Alkyne Deprotonation by Amine Base (Replaces Cu) BaseDeprot->TransMet 2-methyl-3-butyn-2-ol RedElim Reductive Elimination Product Release TransMet->RedElim RedElim->Pd0 Regeneration

Fig 2: Copper-free Sonogashira catalytic cycle highlighting base-mediated deprotonation.

Quantitative Optimization Data

The following table summarizes the causal relationship between catalyst loading, ligand choice, and the resulting reaction profile. Note the drastic reduction in the Glaser side product when moving to a Copper-free system.

Catalyst SystemPd LoadingCuI LoadingBase / SolventTimeConversionGlaser Product
Pd(PPh3​)2​Cl2​ 5.0 mol%10.0 mol% Et3​N / THF4 h>99%12.5%
Pd(PPh3​)2​Cl2​ 1.0 mol%2.0 mol% Et3​N / THF8 h85%8.2%
Pd(OAc)2​ / XPhos0.5 mol%0.5 mol% Et3​N / MeCN6 h>99%1.1%
Pd(OAc)2​ / P(p-tol)3​ 0.5 mol%0.0 mol%DBU / THF12 h95%<0.1%

Self-Validating Experimental Protocol

Optimized Copper-Free Workflow for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

This protocol utilizes a Cu-free approach to entirely bypass the Glaser homocoupling pathway while maintaining a low Pd loading (0.5 mol%).

Step 1: Reagent Preparation & Rigorous Degassing

  • Action: Charge a dry Schlenk flask with methyl 4-iodobenzoate (1.0 equiv, 10 mmol) and THF (20 mL). Sparge the solution with Argon for 30 minutes.

  • Causality: Even in Cu-free conditions, oxygen can degrade the electron-rich phosphine ligands.

  • Self-Validation: Use a dissolved oxygen (DO) meter; proceed only when O2​ is <0.1 mg/L.

Step 2: Catalyst & Ligand Complexation

  • Action: Under Argon, add Pd(OAc)2​ (0.5 mol%) and P(p-tol)3​ (1.0 mol%) to the flask. Stir at room temperature for 15 minutes until the solution turns a pale, homogeneous yellow.

  • Causality: Pre-stirring ensures the complete reduction of Pd(II) to the active Pd(0)L2​ species before the alkyne is introduced, preventing premature catalyst deactivation.

Step 3: Substrate Addition & Reaction Execution

  • Action: Add DBU (2.0 equiv) followed by the dropwise addition of 2-methyl-3-butyn-2-ol (1.2 equiv). Heat the reaction mixture to 50°C.

  • Causality: Slow addition of the alkyne controls the steady-state concentration of the transmetalating species, ensuring the catalytic cycle turns over smoothly without overwhelming the Pd center.

Step 4: In-Process Control (IPC) & Self-Validation

  • Action: After 8 hours, sample 50 μ L of the reaction mixture, dilute in MeCN, and analyze via HPLC.

  • Self-Validation: The reaction is validated as complete when the peak area for methyl 4-iodobenzoate is <1.0% . If >5% , inject an additional 0.1 mol% of catalyst and stir for 2 more hours.

Step 5: Workup & Metal Scavenging

  • Action: Cool the mixture, dilute with EtOAc, and wash with water. To the organic layer, add a thiol-functionalized silica resin (e.g., QuadraPure MPA) and stir for 4 hours. Filter and concentrate.

  • Causality: The thiol groups covalently bind Pd residues, preventing heavy metal contamination in the final API intermediate.

  • Self-Validation: Submit a sample for ICP-MS analysis. The protocol is successful if residual Pd is <10 ppm.

References

  • Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. King Abdullah University of Science and Technology (KAUST). 5

  • Copper-free Sonogashira cross-coupling reactions: an overview. PMC - NIH. 4

  • Process Development of a Sonogashira Cross-Coupling Reaction as the Key Step of Tirasemtiv Synthesis Using Design of Experiments. ACS Publications. 1

  • Sonogashira Coupling Reaction with Diminished Homocoupling. Washington.edu / J. Am. Chem. Soc. 3

  • Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions. PMC - NIH. 2

Sources

Troubleshooting

Technical Support Center: Solvent Optimization for the Extraction of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Welcome to the Technical Support Center. As an Application Scientist, I have designed this guide to address the specific physicochemical challenges encountered when isolating Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoa...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As an Application Scientist, I have designed this guide to address the specific physicochemical challenges encountered when isolating Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate .

This compound is typically synthesized via a Sonogashira cross-coupling reaction between methyl 4-iodobenzoate and 2-methyl-3-butyn-2-ol. The resulting molecule is amphiphilic: it possesses a highly lipophilic aromatic ester core and a highly polar, hydrogen-bonding tertiary alcohol group. This dual nature often leads to complex liquid-liquid extraction (LLE) scenarios, including stubborn emulsions and poor partitioning.

This guide provides field-proven, self-validating protocols and troubleshooting steps to ensure high-yield, high-purity extraction while adhering to modern green chemistry standards.

Process Overview & Workflow Visualization

The extraction of this intermediate requires balancing the solvation of the polar hydroxyl group while efficiently rejecting the transition metal catalysts (Palladium and Copper) and amine salts inherent to 1 [1].

ExtractionWorkflow Reaction Sonogashira Reaction (Methyl 4-iodobenzoate + 2-methyl-3-butyn-2-ol) Quench Quench with NH4Cl (aq) Reaction->Quench Solvent Add 2-MeTHF (Extraction Solvent) Quench->Solvent Filter Celite Filtration (Remove Pd Black) Solvent->Filter PhaseSep Phase Separation Filter->PhaseSep OrgPhase Organic Phase (Product + 2-MeTHF) PhaseSep->OrgPhase Top Layer AqPhase Aqueous Phase (Salts + Cu) PhaseSep->AqPhase Bottom Layer Wash L-cysteine Wash (Metal Scavenging) OrgPhase->Wash Final Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Wash->Final

Fig 1: Optimized liquid-liquid extraction workflow for Sonogashira coupling products.

Quantitative Solvent Evaluation

Historically, dichloromethane (DCM) was the default solvent for extracting moderately polar organic molecules. However, based on the 2 [2], modern pharmaceutical processes mandate the transition to safer, greener alternatives.

For3 [3], the tertiary alcohol dictates that the solvent must act as an efficient hydrogen-bond acceptor to ensure a high partition coefficient ( Korg/aq​ ).

Table 1: Solvent Selection Matrix for Amphiphilic Alkynes

SolventPolarity IndexGSK Green Score (Health/Env)Emulsion RiskExtraction Efficiency for Tertiary Alcohols
Dichloromethane (DCM) 3.1Low (Toxic/Regulated)LowHigh
Ethyl Acetate (EtOAc) 4.4High (Recommended)ModerateModerate
2-Methyltetrahydrofuran (2-MeTHF) 3.5High (Recommended)LowVery High
Toluene 2.4ModerateHighLow

Troubleshooting & FAQs

Q1: I am experiencing severe emulsion formation during the liquid-liquid extraction. How can I break it?

Causality: Emulsions in post-Sonogashira extractions are almost exclusively caused by insoluble "Palladium black" (colloidal Pd(0)) or precipitated copper salts acting as solid emulsifying agents at the liquid-liquid interface. Furthermore, the amphiphilic nature of the product slightly lowers interfacial tension. Solution: Do not simply wait for the emulsion to clear.

  • Filter the biphasic mixture directly through a 1–2 cm pad of Celite. This physically removes the colloidal palladium, instantly breaking the emulsion.

  • Add Brine: If the emulsion persists post-filtration, add saturated aqueous NaCl. This increases the density and ionic strength of the aqueous phase, forcing the partially soluble tertiary alcohol entirely into the organic layer (the "salting-out" effect).

Q2: My product recovery is below 70% when using Ethyl Acetate. Why is the product remaining in the aqueous phase?

Causality: The tertiary alcohol group (-OH) forms strong hydrogen bonds with water. Sonogashira reactions typically utilize amine bases (e.g., triethylamine), which can elevate the aqueous pH > 9. At high pH, hydrogen bonding between the water network and the alcohol is maximized, dragging a fraction of your product into the aqueous phase. Solution:

  • Neutralize: Adjust the aqueous phase to pH 7 using 1M Citric Acid or dilute HCl. This protonates the amine base (driving it into the water) while neutralizing the environment, allowing the un-ionized product to partition into the organic phase.

  • Switch Solvents: Replace EtOAc with 2-MeTHF, which has a higher thermodynamic affinity for polar hydroxyl groups.

Q3: How do I ensure complete removal of Palladium and Copper catalysts from the organic extract?

Causality: While 2-MeTHF is excellent for product recovery, its coordinating ether oxygen can co-extract neutral Pd and Cu complexes. Solution: Wash the separated organic phase with 1 volume of 10% w/v aqueous L-cysteine or an EDTA disodium salt solution. The thiol group in L-cysteine acts as a powerful chelator (scavenger), stripping the transition metals from the organic phase into the aqueous wash.

EmulsionTroubleshooting Start Emulsion Formed During LLE Check1 Are black particulates visible? Start->Check1 Sol1 Filter through Celite pad Check1->Sol1 Yes (Pd Black) Check2 Is the aqueous phase pH > 9? Check1->Check2 No Success Clean Phase Separation Sol1->Success Sol2 Neutralize to pH 7 with Citric Acid Check2->Sol2 Yes (Amine Base) Sol3 Add saturated NaCl (Brine) Check2->Sol3 No (Density Issue) Sol2->Success Sol3->Success

Fig 2: Decision tree for resolving emulsions during extraction of amphiphilic alkynes.

Standard Operating Procedure: Optimized LLE Protocol

This self-validating protocol ensures maximum recovery and purity. Each step includes an in-process check (IPC) to verify success before proceeding.

Step 1: Reaction Quench

  • Cool the crude Sonogashira reaction mixture to room temperature.

  • Add 1 volume of saturated aqueous NH4​Cl . Stir for 15 minutes.

  • IPC: The solution should turn a distinct blue/green color as copper salts are solubilized.

Step 2: Solvent Addition & Filtration

  • Add 2 volumes of 2-MeTHF to the mixture and stir vigorously for 10 minutes.

  • Filter the entire biphasic mixture through a sintered glass funnel packed with a 1 cm layer of Celite. Rinse the pad with an additional 0.5 volumes of 2-MeTHF.

  • IPC: The filtrate must be free of suspended black particles.

Step 3: Phase Separation

  • Transfer the filtrate to a separatory funnel. Allow 15 minutes for the layers to resolve.

  • Drain the lower aqueous layer (contains amine salts and copper). Retain the upper organic layer.

Step 4: Metal Scavenging Wash

  • Wash the organic layer with 1 volume of 10% w/v aqueous L-cysteine. Stir vigorously for 10 minutes, then separate.

  • Wash the organic layer once more with 1 volume of saturated aqueous NaCl (Brine) to remove residual water.

  • IPC: The organic layer should be clear and pale yellow, indicating successful metal removal.

Step 5: Isolation

  • Dry the organic phase over anhydrous Na2​SO4​ . Filter.

  • Concentrate under reduced pressure (Rotary Evaporator, 40°C bath) to yield the crude Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate, ready for crystallization or silica gel chromatography.

References

  • New 2,4-Diamino-5-(2',5'-substituted benzyl)pyrimidines as Potential Drugs against Opportunistic Infections of AIDS and Other Immune Disorders. Synthesis and Species-Dependent Antifolate Activity | Journal of Medicinal Chemistry - ACS Publications. Provides mechanistic grounding for the Sonogashira coupling of iodobenzoates and 2-methyl-3-butyn-2-ol.1

  • Toward a More Holistic Framework for Solvent Selection | Organic Process Research & Development - ACS Publications. Details the GSK solvent selection guide and the mandate to replace chlorinated solvents with greener alternatives like 2-MeTHF.2

  • Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate - Advanced ChemBlocks. Commercial and physicochemical reference for the target molecule.3

Sources

Optimization

Technical Support Center: Preventing Degradation of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate During Purification

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals encountering yield losses, unexpected byproducts, or compound degradation when purifying Methyl 4-(3-hydr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals encountering yield losses, unexpected byproducts, or compound degradation when purifying Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate .

This compound features a benzoate ester conjugated to a tertiary propargylic alcohol (a 2-methyl-3-butyn-2-ol moiety). While this structural motif is highly useful in cross-coupling chemistry, it is exceptionally sensitive to both acidic and basic microenvironments during chromatographic isolation.

Mechanistic Vulnerabilities: The "Why" Behind the Degradation

To successfully purify this compound, you must treat the purification environment as a reactive system. The degradation of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate is driven by two competing mechanistic pathways:

A. Acid-Catalyzed Meyer-Schuster Rearrangement

Standard silica gel contains surface silanol groups with a pKa of ~4.5 to 5.5, making it a mild Brønsted acid. When your compound interacts with these acidic sites, the tertiary propargylic alcohol undergoes a Meyer-Schuster rearrangement [1][2].

  • Mechanism: The reaction initiates with the rapid protonation of the tertiary hydroxyl oxygen[1]. This is followed by a rate-determining 1,3-shift of the protonated hydroxy group and subsequent keto-enol tautomerism, irreversibly forming an α,β-unsaturated ketone[1].

  • Result: Your target compound is converted into the unwanted enone byproduct: methyl 4-(3-methylbut-2-enoyl)benzoate.

B. Base-Induced Retro-Favorskii Cleavage

To counteract the acidity of silica gel, chemists often add basic modifiers. However, the 2-methyl-3-butyn-2-ol moiety is a classic protected terminal alkyne[3]. Under basic conditions—especially when combined with the thermal energy of rotary evaporation—the molecule undergoes a retro-Favorskii reaction [3][4].

  • Mechanism: Base-induced deprotonation triggers the cleavage of the C-C bond, expelling acetone as a leaving group[3][5].

  • Result: The molecule is prematurely deprotected, yielding methyl 4-ethynylbenzoate and acetone[4].

Quantitative Benchmarking of Purification Methods

Selecting the correct stationary phase and mobile phase modifier is critical. The table below synthesizes the expected outcomes based on different chromatographic strategies.

Purification MethodAdditive / ModifierTarget Recovery (%)Primary Degradation RiskResolution / Separation Power
Standard Silica Gel None< 40%High (Meyer-Schuster Enone)Excellent
Neutralized Silica Gel 1-2% Triethylamine (TEA)> 90% Low (if concentrated < 30°C)Excellent
Basic Alumina None80 - 85%Moderate (Retro-Favorskii)Poor to Moderate
Reversed-Phase (C18) 0.1% Formic Acid< 50%High (Ester Hydrolysis / Enone)Excellent
Reversed-Phase (C18) Neutral Buffer (pH 7.4)> 95%NoneExcellent (High Cost)

Visualizing the Degradation Pathways

DegradationPathways Target Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (Target Compound) Acidic Acidic Microenvironment (Standard Silica Gel) Target->Acidic Basic Basic/Thermal Microenvironment (Excess Base + Heat) Target->Basic MeyerSchuster Meyer-Schuster Rearrangement (1,3-Hydroxyl Shift) Acidic->MeyerSchuster Protonation of -OH RetroFavorskii Retro-Favorskii Cleavage (Deprotection) Basic->RetroFavorskii Deprotonation Enone Methyl 4-(3-methylbut-2-enoyl)benzoate (Enone Byproduct) MeyerSchuster->Enone H2O attack & Tautomerization Alkyne Methyl 4-ethynylbenzoate + Acetone (Cleavage Byproducts) RetroFavorskii->Alkyne C-C bond cleavage

Fig 1: Competing degradation pathways of the tertiary propargylic alcohol moiety during purification.

Optimized Purification Protocol: TEA-Neutralized Chromatography

To achieve >90% recovery, you must "neutralize" the acidic silica silanols using a volatile, competing amine mobile phase modifier like Triethylamine (TEA)[6].

Step 1: Solvent Preparation Prepare your eluent system (e.g., Hexane/Ethyl Acetate) and add 1% to 2% (v/v) Triethylamine (TEA) to both the weak and strong solvent mixtures. Mix thoroughly.

Step 2: Column Packing Do not dry-pack. Slurry the silica gel using the TEA-doped weak solvent. This ensures the silanol groups are exposed to the base immediately upon hydration.

Step 3: Column Equilibration (Critical Step) Flush the packed column with at least 3 Column Volumes (CV) of the TEA-doped weak solvent. The TEA must saturate the acidic sites on the silica before your compound is introduced[6].

Step 4: Sample Loading Dissolve your crude mixture in the minimum amount of TEA-doped solvent. If the compound is poorly soluble, use a minimal amount of Dichloromethane (DCM) containing 1% TEA. Avoid loading with pure DCM or Methanol, as this disrupts the TEA-silica equilibrium.

Step 5: Elution Run your gradient normally, ensuring all mobile phases contain 1% TEA. Monitor fractions via TLC (plates should be pre-treated with TEA vapor to prevent on-plate degradation).

Step 6: Concentration (Temperature Warning) Combine the pure fractions. Evaporate the solvent in vacuo using a rotary evaporator. You must keep the water bath temperature strictly below 30°C. Heating the compound in the presence of concentrated TEA as the solvent evaporates will trigger the retro-Favorskii cleavage[3].

PurificationWorkflow Step1 1. Solvent Prep Add 1% TEA Step2 2. Slurry Packing Use TEA-solvent Step1->Step2 Step3 3. Equilibration Flush 3 CVs Step2->Step3 Step4 4. Loading Minimal solvent Step3->Step4 Step5 5. Elution Maintain 1% TEA Step4->Step5 Step6 6. Concentration Temp < 30°C Step5->Step6

Fig 2: Step-by-step workflow for TEA-neutralized silica gel chromatography.

Technical Troubleshooting & FAQs

Q: I ran my column with standard silica and my product spot disappeared, replaced by a lower-Rf, strongly UV-active spot. What happened? A: Your compound underwent the Meyer-Schuster rearrangement[1]. The lower-Rf spot is the highly conjugated α,β-unsaturated ketone (enone). To fix this, you must neutralize the silica gel with TEA prior to loading your sample[6].

Q: I used TEA to neutralize the column, but after rotary evaporation, NMR shows a terminal alkyne proton (~3.1 ppm) and free acetone. Why? A: You induced a retro-Favorskii cleavage[3][4]. While TEA is necessary to protect the compound on the column, as the solvent evaporates, the local concentration of TEA increases. If your water bath was too hot (>30°C), the thermal energy combined with the basicity of TEA cleaved the 2-methyl-3-butyn-2-ol protecting group[3][5]. Re-run the concentration step at room temperature or use a high-vacuum manifold to remove the TEA rapidly without heat.

Q: Can I use basic alumina instead of TEA-treated silica to avoid the acid problem entirely? A: Yes, basic alumina will prevent the Meyer-Schuster rearrangement. However, alumina generally has lower theoretical plates than fine silica, leading to poorer resolution. If your crude mixture contains closely eluting impurities (e.g., unreacted methyl 4-iodobenzoate or homocoupled diyne byproducts), alumina may not provide sufficient separation.

Q: My compound hydrolyzed to the carboxylic acid. Did the TEA cause this? A: It is highly unlikely that 1% TEA in an organic solvent caused ester hydrolysis. Ester hydrolysis typically requires strong aqueous bases (like NaOH or KOH) or strong aqueous acids. Check your pre-column workup steps—ensure you are not washing your organic layers with strongly basic or acidic aqueous solutions.

References

  • Meyer–Schuster rearrangement - Wikipedia Source: wikipedia.org URL:[Link]

  • Meyer-Schuster Rearrangement - SynArchive Source: synarchive.com URL:[Link]

  • How do I purify ionizable organic amine compounds using flash column chromatography? Source: biotage.com URL:[Link]

  • Favorskii reaction - Wikipedia Source: wikipedia.org URL:[Link]

  • Palladium-Catalyzed Formation of Aceanthrylenes: A Simple Method for Peri-Cyclopentenelation of Aromatic Compounds | Journal of the American Chemical Society Source: acs.org URL:[Link]

  • Synthesis of 4-Arylselanyl-1H-1,2,3-triazoles from Selenium-Containing Carbinols - PMC Source: nih.gov URL:[Link]

Sources

Troubleshooting

Column chromatography solvent systems for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate isolation

Welcome to the technical support center for the chromatographic purification of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate. This guide is designed for researchers, medicinal chemists, and drug development profession...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the chromatographic purification of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate. This guide is designed for researchers, medicinal chemists, and drug development professionals who are looking to efficiently isolate this compound. The following sections provide answers to frequently asked questions and troubleshoot common issues encountered during column chromatography.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the development of a purification method for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate.

Q1: What is a good starting solvent system for the column chromatography of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate?

A1: The molecular structure of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate, which contains a polar tertiary alcohol and a methyl ester group, along with a less polar aromatic ring and alkyne, positions it as a compound of intermediate polarity. For silica gel chromatography, the most effective and widely used solvent system is a mixture of a non-polar hydrocarbon and a more polar solvent.

A gradient elution using Hexane/Ethyl Acetate is the standard and recommended starting point.[1][2] Begin with a low polarity mixture and gradually increase the concentration of ethyl acetate. An alternative system, particularly if solubility is a concern, is Dichloromethane/Methanol , though this is typically reserved for more polar compounds.[1]

Table 1: Recommended Starting Solvent Systems

Solvent SystemStarting GradientTypical Application
Hexane/Ethyl Acetate95:5 → 70:30 (v/v)Standard for compounds of intermediate polarity. Excellent for difficult separations.[1]
Dichloromethane/Methanol99:1 → 95:5 (v/v)Useful for more polar compounds or when solubility in hexane is low.[1]
Petroleum Ether/Ethyl Acetate95:5 → 70:30 (v/v)Similar to Hexane/EtOAc; petroleum ether is a lower-cost, lower-boiling alternative.[3][4]
Q2: How do I use Thin-Layer Chromatography (TLC) to find the optimal solvent system?

A2: TLC is an essential preliminary step to develop your column chromatography method.[5][6] The goal is to find a solvent mixture that provides a Retention Factor (Rf) of approximately 0.2-0.3 for the target compound. This Rf value typically ensures that the compound will elute from the column in a reasonable volume of solvent and be well-separated from less polar and more polar impurities.

The workflow is as follows:

  • Spot: Dissolve your crude reaction mixture in a volatile solvent (like dichloromethane or ethyl acetate) and spot it onto a silica gel TLC plate.

  • Elute: Place the plate in a developing chamber containing a prepared solvent mixture.

  • Visualize: Use a UV lamp (254 nm) to see the spots. The aromatic ring in your compound will make it UV-active.

  • Analyze: Calculate the Rf value (Rf = distance traveled by spot / distance traveled by solvent front).

  • Optimize: Adjust the solvent ratio until the desired Rf is achieved. If the spot is too high (high Rf), decrease the polarity (less ethyl acetate). If the spot is too low (low Rf), increase the polarity (more ethyl acetate).

TLC_Workflow cluster_prep Preparation cluster_run Execution cluster_analysis Analysis & Optimization cluster_action Action spot 1. Spot Crude Mixture on TLC Plate elute 2. Elute with Test Solvent System (e.g., 20% EtOAc/Hexane) spot->elute visualize 3. Visualize under UV Light elute->visualize calculate_rf 4. Calculate Rf Value visualize->calculate_rf rf_high Rf > 0.4? (Too High) calculate_rf->rf_high Check rf_low Rf < 0.2? (Too Low) calculate_rf->rf_low Check rf_good 0.2 < Rf < 0.4? (Optimal) calculate_rf->rf_good Check decrease_pol Decrease Polarity (e.g., 10% EtOAc/Hexane) rf_high->decrease_pol increase_pol Increase Polarity (e.g., 30% EtOAc/Hexane) rf_low->increase_pol run_column Proceed to Column Chromatography rf_good->run_column decrease_pol->elute Re-run TLC increase_pol->elute Re-run TLC

Caption: Workflow for TLC solvent system optimization.

Q3: My compound is stuck on the TLC baseline (Rf ≈ 0) even with 100% Ethyl Acetate. What should I do?

A3: If your compound does not move from the baseline, the eluent is not polar enough to displace it from the acidic silica gel. You need to introduce a more polar solvent.

  • Solution: Switch to a more aggressive polar solvent system, such as Dichloromethane (DCM) / Methanol (MeOH) .[1] Start with a low percentage of methanol, for example, 1% MeOH in DCM, and gradually increase it (e.g., 2%, 5%).

  • Important Caution: Avoid using methanol concentrations above 10% in your eluent, as this can lead to the dissolution of the silica gel stationary phase, which will contaminate your final product.[1]

Q4: My compound has an Rf > 0.5 even in 5% Ethyl Acetate/Hexane. How can I get it to stick to the column?

A4: An Rf value that is too high indicates that the eluent is too polar, and the compound will elute very quickly from the column (in or near the solvent front), resulting in poor separation from non-polar impurities.[7]

  • Solution: Decrease the polarity of the mobile phase. Try solvent systems with a lower percentage of the polar component, such as 2% Ethyl Acetate/Hexane or even 100% Hexane or Dichloromethane.[1] If separation from very non-polar impurities is still difficult, you may need to consider a longer column to increase the surface area for interaction.[8]

Q5: Is Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate likely to degrade on silica gel?

A5: The functional groups present (tertiary alcohol, alkyne, methyl ester, aromatic ring) are generally stable under the conditions of silica gel chromatography. Silica gel is slightly acidic, which can be problematic for highly acid-sensitive compounds (e.g., certain protecting groups like acetals). For this specific molecule, degradation is unlikely to be a major issue.

  • Verification: To confirm stability, you can perform a simple 2D TLC experiment. Spot your compound on a TLC plate, run it in one direction, then dry the plate completely and run it again in the second direction (90 degrees to the first) using the same solvent system. If you see any new spots that are not on the diagonal, it indicates that degradation occurred on the plate.[7]

  • Mitigation: If you observe degradation, you can use a deactivated (neutral) silica gel or add a small amount (0.1-1%) of a neutralizer like triethylamine (TEA) to your eluent.[1][9] Note that adding TEA will likely increase the Rf of your compound.

Troubleshooting Guide for Column Chromatography

This guide addresses specific experimental issues in a question-and-answer format.

Issue 1: Poor Separation and Co-elution of Impurities

Q: My product is co-eluting with an impurity of very similar polarity. How can I improve the separation?

A: This is a common challenge when purifying crude reaction mixtures. Several strategies can be employed to resolve closely-running spots.

Table 2: Strategies to Improve Separation

StrategyRationale & Implementation
Use a Shallow Gradient A slow, gradual increase in solvent polarity can often resolve compounds with very similar retention factors.[8] Instead of jumping from 10% to 20% EtOAc, try increasing by 1-2% increments.
Try an Isocratic Elution If the optimal TLC solvent provides good separation (clear space between spots), run the entire column with that single solvent mixture (isocratic). This maximizes the number of equilibration cycles on the column.
Change Solvent Selectivity The interaction between solvents, your compound, and the silica is complex.[8] Switching one of the eluent components can dramatically alter the separation. If Hexane/EtOAc fails, try Hexane/Acetone or Dichloromethane/Diethyl Ether . These solvents belong to different selectivity classes and can change the elution order.[10]
Increase Column Length A longer column provides more stationary phase surface area, increasing the opportunity for separation between closely eluting compounds.[8]
Reduce Flow Rate A slower flow rate allows more time for the equilibrium between the mobile and stationary phases to be established, which can lead to better resolution.[8]
Issue 2: Product Tailing and Broad Peaks

Q: My product is eluting from the column very slowly and is spread across many fractions (peak tailing). How can I achieve a sharper elution band?

A: Peak tailing is often caused by strong, non-ideal interactions between a polar functional group (in this case, the hydroxyl group) and the active silanol groups on the silica surface.

  • Solution 1: Add a Polar Modifier: Add a very small amount of a highly polar solvent to your eluent system. For a Hexane/EtOAc system, adding 0.5-1% methanol can help to occupy the highly active sites on the silica, leading to a more symmetrical and sharper peak for your compound.

  • Solution 2: Increase Eluent Polarity After Elution Starts: Once your product begins to elute, you can significantly increase the polarity of the solvent system to quickly wash the rest of the "tail" off the column, assuming no other impurities are eluting nearby.[7]

Issue 3: Low or No Compound Recovery

Q: I ran my column and collected all the fractions, but I can't find my product. What could have happened?

A: This frustrating situation usually points to one of a few possibilities.

  • Compound is Irreversibly Adsorbed: The solvent system may have been insufficiently polar, leaving your compound permanently stuck at the top of the column. Try flushing the column with a very polar solvent (e.g., 20% Methanol in DCM) to see if you can recover it.

  • Compound Degraded on the Column: As discussed in FAQ #5, while unlikely for this molecule, it is a possibility. A 2D TLC test can help diagnose this.[7]

  • Compound Eluted in the Solvent Front: If your initial eluent was too polar, the compound may have eluted immediately with the solvent front in the very first fractions. Always check the first few fractions by TLC.[7]

  • Fractions are Too Dilute: If you are purifying a very small amount of material, the concentration in each fraction may be too low to see on a TLC plate. Try combining and concentrating the fractions where you expected to find your product.[7]

Issue 4: Poor Separation Due to Improper Sample Loading

Q: I dissolved my sample in a strong solvent like pure methanol to load it, and the separation was terrible. Why did this happen and how do I prevent it?

A: Loading your sample in a solvent that is significantly more polar than your mobile phase is a critical error. The strong solvent acts as its own mobile phase, carrying the compound down the column in a broad, diffuse band without allowing it to properly adsorb to the top of the stationary phase.[8][11] This prevents any effective separation from occurring.

  • Solution: Dry Loading: The best practice, especially if your compound has poor solubility in the starting eluent, is to use a dry loading technique.[8][11]

Dry_Loading_Workflow dissolve 1. Dissolve crude sample in a volatile solvent (e.g., DCM, MeOH) add_silica 2. Add silica gel (approx. 10x sample mass) dissolve->add_silica make_slurry 3. Mix to form a slurry add_silica->make_slurry evaporate 4. Evaporate solvent completely (rotary evaporator) to get a free-flowing powder make_slurry->evaporate load_powder 5. Carefully add the dry powder to the top of the packed column evaporate->load_powder begin_elution 6. Begin elution with the low-polarity mobile phase load_powder->begin_elution

Sources

Optimization

Technical Support Center: Troubleshooting Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Reactions

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals working with Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9).

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals working with Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9).

This intermediate presents a notorious dual-challenge in organic synthesis: it contains a highly base-sensitive para-methyl ester on one end, and a severely sterically hindered tertiary alcohol (the 2-methyl-3-butyn-2-ol adduct) on the other. Depending on your synthetic goals, you will likely face one of two primary roadblocks: chemoselective deprotection or direct functionalization.

ReactionPathways Substrate Methyl 4-(3-hydroxy- 3-methylbut-1-ynyl)benzoate Deprotection Retro-Favorskii Deprotection Substrate->Deprotection Base / Heat Esterification Tertiary Alcohol Esterification Substrate->Esterification Acyl Donor Catalyst Product1 Terminal Alkyne (Methyl 4-ethynylbenzoate) Deprotection->Product1 - Acetone Product2 O-Acylated Derivative Esterification->Product2 + Acyl Group

Reaction pathways for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate.

Module A: The Retro-Favorskii Deprotection Dilemma

Q: When attempting to reveal the terminal alkyne using standard KOH/MeOH conditions, my methyl ester hydrolyzes. Why does this happen, and how can I prevent it?

The Causality: The 2-hydroxypropan-2-yl group is a classical, cost-effective protecting group for terminal alkynes. Its removal relies on a base-promoted retro-Favorskii fragmentation [[1]](). However, the hydroxide ion (OH⁻) acts as a strong nucleophile in polar protic solvents like methanol. This leads to rapid nucleophilic acyl substitution (saponification) at the methyl ester before the tertiary alcohol can fully deprotonate and fragment.

The Solution: You must shift the reaction from kinetic control (saponification) to thermodynamic control (fragmentation). By using a mild, non-nucleophilic base system (like K₂CO₃) in a non-polar solvent (toluene) and applying Le Chatelier's principle, you can drive the reaction forward. Actively distilling off the acetone byproduct forces the retro-Favorskii cleavage to completion without providing the conditions necessary for ester hydrolysis 2.

Mechanism Start Substrate + Base PathA Attack at Ester Carbonyl Start->PathA High Base Conc. Polar Solvent (MeOH) PathB Deprotonation of Tertiary OH Start->PathB Catalytic Base Non-polar Solvent (Toluene) ResultA Saponification (Undesired) PathA->ResultA ResultB Retro-Favorskii Cleavage (Desired) PathB->ResultB - Acetone (Dean-Stark)

Mechanistic divergence between desired retro-Favorskii cleavage and undesired saponification.

Protocol 1: Chemoselective Retro-Favorskii Deprotection

This protocol is a self-validating system; the physical collection of the byproduct guarantees reaction progression.

  • Setup: Equip an oven-dried round-bottom flask with a Dean-Stark trap and a reflux condenser.

  • Reagents: Dissolve Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (1.0 eq) in anhydrous toluene to create a 0.1 M solution. Add anhydrous, finely powdered K₂CO₃ (0.2 eq).

  • Reaction: Heat the mixture to a vigorous reflux (110 °C).

  • Self-Validation & Monitoring: The Dean-Stark trap will collect the azeotrope of toluene and the extruded acetone. Validation: The measurable accumulation of liquid in the trap directly correlates to the stoichiometric progression of the deprotection, allowing real-time visual confirmation of the reaction's advancement.

  • Workup: Once complete (typically 2–4 hours), cool to room temperature, filter through a short pad of Celite to remove the inorganic base, and concentrate in vacuo to yield the terminal alkyne (methyl 4-ethynylbenzoate).

Module B: Overcoming Steric Hindrance in Tertiary Alcohol Esterification

Q: I am trying to O-acylate the tertiary alcohol, but standard Steglich esterification (DCC/DMAP) yields <10% product. What is the mechanistic barrier?

The Causality: The tertiary alcohol is flanked by two geminal methyl groups and a rigid alkyne spacer. In a standard Steglich esterification, DMAP attacks the activated carboxylic acid to form an acylpyridinium intermediate. For the reaction to proceed, the alcohol must attack this bulky intermediate. The extreme steric bulk of the 3-hydroxy-3-methylbut-1-ynyl moiety creates an insurmountable transition-state activation energy barrier, stalling the reaction and leading to reagent degradation 3.

Q: What is the most reliable method to functionalize this hindered position?

The Solution: Replace standard DMAP with a hypernucleophilic, conformationally restricted analogue such as 1,1,7,7-tetramethyl-9-azajulolidine (TMAJ) or 4-pyrrolidinopyridine (PPY). TMAJ forms a significantly more stable acylpyridinium cation due to the conformational fixation of the 4-N lone pair orbital. This extends the intermediate's lifetime, allowing the hindered alcohol sufficient time to successfully attack 4. Alternatively, Gold(I)-catalyzed esterification with mixed anhydrides can bypass the pyridine-intermediate entirely 3.

Protocol 2: Hypernucleophilic Acylation using TMAJ
  • Preparation: Dissolve the substrate (1.0 eq) in anhydrous CH₂Cl₂ (0.2 M) under an argon atmosphere.

  • Activation: Add the desired acid anhydride (3.0 eq) and triethylamine (3.0 eq).

  • Catalysis & Self-Validation: Add TMAJ (0.1 eq). Validation: The solution will frequently exhibit a transient color shift (often a pale yellow to deep orange) as the highly stable acylpyridinium intermediate forms, confirming catalyst activation before the alcohol is consumed.

  • Reaction: Stir at room temperature for 16–24 hours.

  • Workup: Quench with saturated aqueous NaHCO₃, extract with CH₂Cl₂, wash with brine, dry over MgSO₄, and purify via flash chromatography.

Quantitative Data Summaries

Table 1: Comparison of Base Systems for Retro-Favorskii Deprotection

Base System Solvent Temp (°C) Alkyne Yield (%) Ester Hydrolysis (%)
KOH (3.0 eq) MeOH 65 < 5% > 90%
NaH (1.5 eq) THF 65 45% 15%

| K₂CO₃ (0.2 eq) | Toluene | 110 | 88% | < 2% |

Table 2: Catalyst Efficiency for O-Acylation of Hindered Tertiary Alcohols

Catalyst Acyl Donor Temp (°C) Conversion Time Yield (%)
DMAP Acetic Anhydride 25 > 72 h < 10%
PPY Acetic Anhydride 25 48 h 45%
TMAJ Acetic Anhydride 25 16 h 85%

| Gold(I) / AgOTf | Mixed Anhydride | 25 | 0.5 h | 79% |

References

  • Tandem Sonogashira Coupling: An Efficient Tool for the Synthesis of Diarylalkynes.
  • An Approach to the Synthesis of Electron-Rich and Hindered Esters and Its Application to the Synthesis of Acteoside.
  • Synthesis and evaluation of 1,1,7,7-tetramethyl-9-azajulolidine (TMAJ)
  • Advances in the Synthesis of Complex Molecules. UC Santa Barbara (eScholarship).

Sources

Reference Data & Comparative Studies

Validation

Strategic Selection of Terminal Alkyne Surrogates in Cross-Coupling: Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate vs. TMS-Protected Alkynes

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology Executive Summary In the synthesis of active pharmaceutical ingredien...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary

In the synthesis of active pharmaceutical ingredients (APIs) and advanced materials, the installation of terminal alkynes via palladium-catalyzed Sonogashira cross-coupling is a foundational transformation. Because acetylene gas is hazardous and difficult to scale, chemists rely on masked acetylene surrogates.

This guide provides an objective, data-driven comparison between two ubiquitous protecting group strategies applied to a standard electrophile (methyl 4-iodobenzoate). We will analyze the performance and mechanistic causality of the 2-methyl-3-butyn-2-ol (MBY) derived intermediate, methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate , against its trimethylsilyl counterpart, methyl 4-((trimethylsilyl)ethynyl)benzoate . The critical differentiator between these pathways is not the coupling efficiency, but the chemoselectivity of the deprotection phase.

Mechanistic Divergence: The Deprotection Dilemma

From a process chemistry standpoint, both MBY and Trimethylsilylacetylene (TMSA) undergo highly efficient Sonogashira couplings. However, the choice of surrogate is dictated entirely by the functional group tolerance of the target molecule.

When synthesizing a terminal alkyne that contains a base-labile group—such as a methyl ester—a chemoselectivity bottleneck emerges.

  • The MBY Adduct Pathway: The deprotection of methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate requires forcing basic conditions (e.g., KOH in refluxing toluene, or Bu₄NOH at 75 °C) to initiate a retro-Favorskii fragmentation (). Mechanistic causality dictates that these conditions will inevitably attack the electrophilic carbonyl carbon of the ester (). Consequently, this route irreversibly hydrolyzes the ester, yielding 4-ethynylbenzoic acid .

  • The TMS Adduct Pathway: The TMS group acts as a highly specific silicon electrophile. Deprotection of methyl 4-((trimethylsilyl)ethynyl)benzoate is achieved via mild nucleophilic attack (e.g., K₂CO₃ in MeOH or TBAF) (). This desilylation is perfectly orthogonal to the methyl ester, allowing the isolation of the intact methyl 4-ethynylbenzoate .

Mechanism cluster_MBY Retro-Favorskii Cleavage (MBY Adduct) cluster_TMS Desilylation (TMS Adduct) A1 Base (OH⁻) attacks tertiary alcohol A2 Alkoxide formation A1->A2 A3 C-C bond cleavage (Acetone leaves) A2->A3 A4 Acetylide protonation A3->A4 B1 Nucleophile (F⁻ or MeO⁻) attacks Silicon B2 Pentacoordinate Silicon intermediate B1->B2 B3 Si-C bond cleavage (TMS-Nu leaves) B2->B3 B4 Acetylide protonation B3->B4

Mechanistic comparison of Retro-Favorskii fragmentation versus nucleophilic desilylation.

Quantitative Performance Comparison

To objectively evaluate these pathways, we must weigh atom economy, reagent cost, and downstream chemoselectivity. While MBY is vastly superior in terms of raw material cost and scalability (), it is fundamentally incompatible with ester preservation.

Table 1: Alkyne Surrogate Reagent Profile
Property2-Methyl-3-butyn-2-ol (MBY)Trimethylsilylacetylene (TMSA)
Molecular Weight 84.12 g/mol 98.22 g/mol
Physical State Liquid (bp 104 °C)Volatile Liquid (bp 53 °C)
Relative Cost Very Low (~$0.30/g)Moderate/High (~$14.00/g)
Leaving Group Mass 58.08 g/mol (Acetone)72.18 g/mol (TMS)
Table 2: Cross-Coupling & Deprotection Performance
MetricMBY Adduct PathwayTMS Adduct Pathway
Intermediate Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoateMethyl 4-((trimethylsilyl)ethynyl)benzoate
Sonogashira Yield >95% (1-2 hours)>90% (2-4 hours)
Deprotection Reagents KOH/Toluene (Reflux) or Bu₄NOH/MeOHK₂CO₃/MeOH (RT) or TBAF/THF (RT)
Deprotection Mechanism Retro-Favorskii FragmentationNucleophilic Desilylation
Final Product 4-Ethynylbenzoic acid Methyl 4-ethynylbenzoate
Ester Chemoselectivity ❌ Cleaved (Saponified)✅ Preserved (Intact)

Experimental Methodologies

The following protocols are designed as self-validating systems , ensuring that the chemist receives immediate, observable feedback regarding the success of the transformation.

Protocol A: Synthesis via the MBY Adduct (Ester Cleavage Route)

Use this protocol when the free carboxylic acid is the ultimate target.

Step 1: Sonogashira Coupling

  • Charge a flame-dried flask with methyl 4-iodobenzoate (1.0 equiv), Pd(PPh₃)₂Cl₂ (2 mol%), and CuI (4 mol%).

  • Evacuate and backfill with inert gas three times.

  • Add degassed triethylamine (TEA) as the solvent, followed by MBY (1.2 equiv).

  • Stir at 40 °C for 2 hours. Filter through Celite and purify via flash chromatography to isolate methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate .

Step 2: Deprotection & Saponification

  • Dissolve the MBY adduct in toluene and add powdered KOH (3.0 equiv).

  • Heat to reflux (110 °C) for 3 hours.

  • Self-Validating Cue: Upon cooling and adding water, the organic product will migrate entirely into the aqueous phase as a highly soluble potassium carboxylate salt. If the organic layer retains UV-active material, the saponification/deprotection is incomplete.

  • Separate the aqueous layer and acidify with 1M HCl to pH 2. The target 4-ethynylbenzoic acid will precipitate as a white solid. Filter and dry.

Protocol B: Synthesis via the TMS Adduct (Ester Preservation Route)

Use this protocol when the intact methyl ester is required for downstream chemistry.

Step 1: Sonogashira Coupling

  • Charge a flask with methyl 4-iodobenzoate (1.0 equiv), Pd(PPh₃)₂Cl₂ (2 mol%), and CuI (4 mol%) under an inert atmosphere.

  • Add degassed TEA and TMSA (1.2 equiv). Caution: TMSA is highly volatile; utilize a sealed system if ambient temperatures exceed 25 °C.

  • Stir at room temperature for 3 hours. Filter and purify to isolate methyl 4-((trimethylsilyl)ethynyl)benzoate .

Step 2: Mild Desilylation

  • Dissolve the TMS adduct in methanol (0.2 M).

  • Add K₂CO₃ (0.5 equiv) and stir at room temperature for 1.5 hours.

  • Self-Validating Cue: TLC analysis will reveal a distinct polarity shift (loss of the lipophilic TMS group). During aqueous workup, the product will remain entirely in the organic phase (ethyl acetate), confirming that the ester has not been saponified into a water-soluble carboxylate.

  • Quench with water, extract with ethyl acetate, dry over Na₂SO₄, and concentrate to yield methyl 4-ethynylbenzoate .

Workflow SM Methyl 4-iodobenzoate MBY_rxn Sonogashira + MBY Pd(PPh3)2Cl2, CuI SM->MBY_rxn TMS_rxn Sonogashira + TMSA Pd(PPh3)2Cl2, CuI SM->TMS_rxn MBY_adduct Methyl 4-(3-hydroxy-3- methylbut-1-ynyl)benzoate MBY_rxn->MBY_adduct TMS_adduct Methyl 4-((trimethylsilyl) ethynyl)benzoate TMS_rxn->TMS_adduct Deprot_MBY KOH, Heat (Retro-Favorskii) MBY_adduct->Deprot_MBY Deprot_TMS K2CO3, MeOH, RT (Desilylation) TMS_adduct->Deprot_TMS Prod_MBY 4-Ethynylbenzoic acid (Ester Cleaved) Deprot_MBY->Prod_MBY Loss of Acetone + Saponification Prod_TMS Methyl 4-ethynylbenzoate (Ester Intact) Deprot_TMS->Prod_TMS Loss of TMS-OMe

Workflow detailing the chemoselective outcomes of MBY vs TMS adduct deprotection.

Conclusion & Strategic Recommendations

The selection between MBY and TMSA is a textbook example of reverse-engineering a synthetic route based on final-stage chemoselectivity.

  • If your target is a free carboxylic acid , the MBY route is vastly superior. It leverages a highly economical reagent and consolidates deprotection and saponification into a single, high-yielding step.

  • If your target requires an intact ester (or contains other base-sensitive moieties like lactones or epoxides), the TMS route is mandatory. The higher upfront cost of TMSA is offset by the mild, orthogonal desilylation conditions that prevent catastrophic downstream degradation.

References

  • Title: A rapid and efficient synthetic route to terminal arylacetylenes by tetrabutylammonium hydroxide- and methanol-catalyzed cleavage of 4-aryl-2-methyl-3-butyn-2-ols Source: Beilstein Journal of Organic Chemistry (2011) URL: [Link]

  • Title: Fast Heck–Cassar–Sonogashira (HCS) Reactions in Green Solvents Source: Organic Letters (ACS Publications, 2020) URL: [Link]

Comparative

Comprehensive Guide: HPLC Method Validation for Purity Analysis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) is a critical synthetic intermediate widely utilized in medicinal chemistry and advanced materials. Typically synthesized via the palladium-catalyzed Sono...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) is a critical synthetic intermediate widely utilized in medicinal chemistry and advanced materials. Typically synthesized via the palladium-catalyzed Sonogashira cross-coupling of methyl 4-iodobenzoate and 2-methyl-3-butyn-2-ol[1], this compound features an ester, an alkyne, and a highly reactive tertiary propargylic alcohol moiety.

Accurate purity determination of this intermediate is essential; unreacted starting materials or homocoupling byproducts (e.g., diynes) can severely poison downstream catalysts. This guide objectively compares analytical methodologies and provides a self-validating,[2] protocol for its purity analysis.

Method Comparison: The Causality Behind Choosing LC over GC

When selecting an analytical technique for low-molecular-weight intermediates, scientists often default to Gas Chromatography with Flame Ionization Detection (GC-FID). However, structural analysis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate dictates a different approach.

The GC-FID Pitfall: Thermal Degradation

The tertiary propargylic alcohol moiety is thermally labile. When exposed to the high temperatures of a GC injection port (typically 250–300 °C), the compound undergoes rapid thermal dehydration to form an enyne, or isomerizes via the Meyer-Schuster rearrangement to form an α,β-unsaturated ketone[3][4]. This in-situ degradation generates artifact peaks, resulting in an artificially low purity readout that misrepresents the bulk material.

The Solution: UHPLC-PDA

Liquid chromatography circumvents thermal degradation by solvating the analyte at ambient or near-ambient temperatures. While standard HPLC-UV (using 5 µm C18 columns) is viable, Ultra-High-Performance Liquid Chromatography with Photodiode Array Detection (UHPLC-PDA) is the superior choice. The sub-2 µm particles in UHPLC provide higher theoretical plate counts, enabling the baseline resolution of structurally similar Sonogashira homocoupling impurities in a fraction of the time.

Table 1: Analytical Method Comparison
Performance MetricGC-FIDStandard HPLC-UVUHPLC-PDA (Optimized)
Analyte Stability Poor (Thermal degradation)Excellent (Ambient temp)Excellent (Ambient temp)
Resolution (Rs) N/A (Artifacts interfere)Moderate ( Rs​≈1.5 )High ( Rs​>2.0 )
Analysis Time ~15 minutes~20 minutes< 5 minutes
Peak Purity Check Mass Spec requiredNo (Single wavelength)Yes (Spectral homogeneity)

Analytical Strategy & Degradation Pathway

The following diagram illustrates the logical decision-making process for analyzing propargylic alcohols, highlighting the causality behind avoiding gas-phase techniques.

AnalyticalStrategy Compound Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (Propargylic Alcohol) GC GC-FID Analysis (High Temp: >250°C) Compound->GC Volatilization LC UHPLC-PDA Analysis (Ambient Temp: 30°C) Compound->LC Solvation Degradation Thermal Dehydration & Meyer-Schuster Rearrangement GC->Degradation Stable Intact Analyte (No Degradation) LC->Stable Artifacts Artifact Peaks (False Low Purity) Degradation->Artifacts Validation ICH Q2(R2) Validation (Accurate Purity) Stable->Validation

Analytical decision tree highlighting thermal degradation in GC vs. stability in LC workflows.

Experimental Protocol: UHPLC Method Parameters

To ensure a self-validating system, the following optimized UHPLC parameters are established to maximize resolution between the target ester and potential unreacted methyl 4-iodobenzoate.

Table 2: Optimized UHPLC-PDA Conditions
ParameterSpecificationCausality / Rationale
Column C18, 1.7 µm, 2.1 x 100 mmSub-2 µm particles maximize theoretical plates for sharp peaks.
Mobile Phase A 0.1% Formic Acid in WaterLow pH suppresses ionization of trace acidic impurities.
Mobile Phase B Acetonitrile (LC-MS Grade)Lower viscosity than methanol; reduces backpressure.
Gradient 20% B to 80% B over 5 minRapidly elutes the hydrophobic ester while resolving polar diols.
Flow Rate 0.4 mL/minOptimal linear velocity for 2.1 mm internal diameter columns.
Column Temp 30 °CStabilizes retention times without risking thermal degradation.
Detection PDA (Extracted at 254 nm)254 nm captures the strong π→π∗ transition of the conjugated system.

ICH Q2(R2) Method Validation Workflow

To prove the method is "fit for its intended purpose"[2], it must be validated according to the [2][5]. The following step-by-step protocols ensure scientific integrity.

Step 1: Specificity (Peak Purity)
  • Protocol: Inject a sample spiked with 1% w/w of known synthetic precursors (methyl 4-iodobenzoate and 2-methyl-3-butyn-2-ol). Utilize the PDA detector to extract the UV spectra (200–400 nm) across the target peak.

  • Acceptance Criteria: Resolution ( Rs​ ) between the main peak and the closest eluting impurity must be ≥2.0 . The PDA Peak Purity Angle must be less than the Peak Purity Threshold.

  • Causality: This proves spectral homogeneity, guaranteeing that no hidden impurities are co-eluting beneath the Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate peak.

Step 2: Linearity and Range
  • Protocol: Prepare a primary stock solution. Perform serial dilutions to create five concentration levels spanning 50% to 150% of the nominal analytical concentration (e.g., 0.25, 0.375, 0.50, 0.625, and 0.75 mg/mL). Inject each level in triplicate.

  • Acceptance Criteria: The correlation coefficient ( R2 ) of the linear regression curve must be ≥0.999 . The y-intercept should be ≤2.0% of the 100% response.

Step 3: Accuracy (Spike Recovery)
  • Protocol: Spike known quantities of a highly purified reference standard into a blank solvent matrix at three levels: 80%, 100%, and 120% of the target concentration. Prepare three independent replicates per level (9 total samples).

  • Acceptance Criteria: Mean recovery across all levels must fall between 98.0% and 102.0%.

  • Causality: This self-validating step confirms that the sample diluent does not cause signal suppression or enhancement, ensuring the UV response is directly proportional to the actual mass of the analyte.

Step 4: Precision (Repeatability)
  • Protocol: Prepare six independent sample preparations from a single homogeneous batch of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate at the 100% concentration level. Inject each preparation once.

  • Acceptance Criteria: The Relative Standard Deviation (%RSD) of the peak areas must be ≤1.0% .

Table 3: Representative Validation Data Summary
Validation ParameterICH Q2(R2) RequirementExperimental ResultStatus
Specificity (Resolution) Rs​≥2.0 Rs​=3.4 Pass
Linearity ( R2 ) ≥0.999 0.9998Pass
Accuracy (Recovery) 98.0% – 102.0%99.6% ± 0.4%Pass
Precision (%RSD) ≤1.0% 0.65%Pass

References

  • International Council for Harmonisation (ICH). "ICH Q2(R2) Validation of Analytical Procedures." European Medicines Agency (EMA). Available at:[Link]

  • Achaogen, Inc. "Antibacterial Agents (Synthesis via Sonogashira Coupling of 2-methyl-3-butyn-2-ol)." Google Patents (CA2934114A1).
  • Flinders University. "The role of acetylenic and allenic precursors: Meyer-Schuster rearrangement of propargylic alcohols." Flinders University Theses. Available at:[Link]

Sources

Validation

A Comparative Guide to Alkyne Deprotection: The Robustness of TIPS vs. the Finesse of Acetone-Based Cleavage

In the intricate landscape of multi-step organic synthesis, particularly in the construction of complex molecules for pharmaceuticals and advanced materials, the strategic use of protecting groups is paramount.[1] The te...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the intricate landscape of multi-step organic synthesis, particularly in the construction of complex molecules for pharmaceuticals and advanced materials, the strategic use of protecting groups is paramount.[1] The terminal alkyne, a versatile functional group for carbon-carbon bond formation via reactions like the Sonogashira coupling, often requires protection to prevent unwanted side reactions due to its acidic proton.[2][3] This guide provides a detailed, data-driven comparison of the deprotection efficiency of two widely used alkyne surrogates: Triisopropylsilyl (TIPS)-protected alkynes and those derived from 2-methyl-3-butyn-2-ol, exemplified by structures like Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate.

We will delve into the mechanistic underpinnings of their respective cleavage reactions, compare their compatibility with various functional groups, and provide field-tested protocols to guide researchers in making the optimal choice for their synthetic strategy.

Mechanistic Foundations: Two Divergent Pathways to the Terminal Alkyne

The choice between protecting groups is fundamentally a choice between their deprotection mechanisms and the conditions they necessitate. The stability and cleavage of TIPS-alkynes and the 2-hydroxy-2-methyl-3-butynyl group (often termed "acetone protection") are governed by distinct chemical principles.

The 2-Hydroxy-2-methyl-3-butynyl Group: A Base-Catalyzed Fragmentation

This protecting group is installed via Sonogashira coupling with the inexpensive and easy-to-handle reagent, 2-methyl-3-butyn-2-ol.[4] Its removal is a retro-Favorskii type reaction, essentially a base-catalyzed fragmentation that liberates the desired terminal alkyne and acetone.

cluster_mech1 Deprotection of 2-Hydroxy-2-methyl-3-butynyl Group Start Aryl-(C≡C)-C(CH₃)₂OH Intermediate [Aryl-(C≡C)-C(CH₃)₂O]⁻ Start->Intermediate Deprotonation Base Base (e.g., OH⁻, Bu₄NOH) Product_Alkyne Aryl-C≡C-H (Terminal Alkyne) Intermediate->Product_Alkyne Fragmentation Product_Acetone O=C(CH₃)₂ (Acetone) Intermediate->Product_Acetone Fragmentation

Caption: Mechanism of base-catalyzed cleavage of the 2-hydroxy-2-methyl-3-butynyl group.

Historically, this cleavage required harsh conditions, such as refluxing in toluene with strong bases like NaOH or KOH, which significantly limits its applicability with sensitive substrates.[4] However, recent advancements have introduced milder protocols. For instance, using tetrabutylammonium hydroxide (Bu₄NOH) with a methanol additive can achieve complete deprotection at much lower temperatures (55–75 °C) in minutes.[4]

TIPS-Alkynes: Fluoride-Mediated Si-C Bond Cleavage

The triisopropylsilyl (TIPS) group is a sterically bulky silyl ether known for its high stability compared to other silyl groups like trimethylsilyl (TMS).[5][6] This robustness makes it an excellent choice for syntheses involving harsh conditions.[5] Deprotection hinges on the high affinity of fluoride ions for silicon, which drives the cleavage of the strong Si-C bond.

cluster_mech2 Deprotection of TIPS-Protected Alkyne Start Aryl-C≡C-Si(iPr)₃ Intermediate [Aryl-C≡C-Si(iPr)₃F]⁻ (Pentacoordinate Silicon) Start->Intermediate Nucleophilic Attack Fluoride Fluoride Source (e.g., TBAF, AgF) Product_Alkyne Aryl-C≡C-H (Terminal Alkyne) Intermediate->Product_Alkyne Cleavage Product_Silyl F-Si(iPr)₃ Intermediate->Product_Silyl Cleavage

Caption: Mechanism of fluoride-mediated cleavage of a TIPS-protected alkyne.

The most common reagent for this transformation is tetrabutylammonium fluoride (TBAF) in a polar aprotic solvent like THF.[7][8] While generally mild, the steric bulk of the TIPS group means that cleavage can be slower than for less hindered silyl groups and may require slightly elevated temperatures.[9] For substrates sensitive to TBAF, alternative methods using silver fluoride (AgF) in methanol have proven highly effective, proceeding cleanly at room temperature.[10][11]

Deprotection Efficiency: A Data-Driven Comparison

The "efficiency" of a deprotection protocol is a multifactorial assessment, encompassing reaction conditions, time, yield, and, critically, functional group compatibility.

cluster_workflow Comparative Deprotection Workflow start Protected Alkyne acetone_prot acetone_prot start->acetone_prot Acetone Deprotection tips_prot TIPS-Alkyne Reagents: TBAF in THF or AgF in MeOH Conditions: 0 °C to RT, 1-4 h Workup: Aqueous wash, extraction, possible filtration (for Ag salts) start->tips_prot TIPS Deprotection end_product Terminal Alkyne acetone_prot->end_product tips_prot->end_product

Caption: Side-by-side comparison of the typical experimental workflows.

Reaction Conditions & Yields

The conditions required for deprotection represent the most significant divergence between the two methods. While modern protocols have mitigated the harshness once associated with acetone deprotection, TIPS cleavage remains, on average, the milder option.

Protecting GroupReagent SystemTemperature (°C)Typical TimeSubstrate ExampleYield (%)Reference
2-Hydroxy-2-methyl-3-butynyl10 mol% Bu₄NOH, 1.2 eq MeOH, Toluene55-755-15 min4-(4-methoxyphenyl)-2-methyl-3-butyn-2-ol98[4]
2-Hydroxy-2-methyl-3-butynyl10 mol% Bu₄NOH, 1.2 eq MeOH, Toluene555 min4-(4-cyanophenyl)-2-methyl-3-butyn-2-ol95[4]
2-Hydroxy-2-methyl-3-butynylKOH (4.0 eq), Xylene1105 h4-(4-formylphenyl)-2-methyl-3-butyn-2-ol15 (decomp.)[10][11]
TIPSTBAF (2.0 eq), THFReflux0.5 h4-ethynylbenzaldehyde-TIPS25 (decomp.)[10][11]
TIPSAgF (1.5 eq), MeOH233.5 h4-ethynylbenzaldehyde-TIPS81[10][11]
TIPSAgNO₃ (1.5 eq), KF (1.5 eq), MeOH233.5 h4-ethynylbenzaldehyde-TIPS52[10][11]
TIPSTBAF (1.2 eq), THF0 °C to RT1-3 hTIPS-protected pent-2-ynal~85-95 (Typical)[7]

Table 1: Comparison of reported deprotection conditions and yields.

Analysis: The data clearly illustrates that traditional high-temperature, strong-base methods for acetone deprotection are often incompatible with sensitive functional groups like aldehydes, leading to decomposition and low yields.[10][11] The Bu₄NOH/MeOH system offers a dramatic improvement, providing excellent yields in very short reaction times under significantly milder (though still heated) conditions.[4] For TIPS-alkynes, fluoride-based methods are effective, but their compatibility can be substrate-dependent. Notably, TBAF in refluxing THF also caused decomposition of an aldehyde-containing substrate.[10][11] The AgF method stands out as exceptionally mild and efficient for sensitive substrates, providing high yields at room temperature.[10][11]

Functional Group Compatibility & Strategic Considerations
  • Base-Sensitive Groups: The primary limitation of acetone deprotection, even with newer methods, is the inherent basicity of the reaction. Esters (like the methyl benzoate in the topic compound), while generally stable to catalytic Bu₄NOH, could be at risk of saponification under harsher, stoichiometric strong-base conditions.[12] Substrates with sensitive stereocenters prone to epimerization should also be treated with caution.

  • Aldehydes & Ketones: As the data shows, both methods can be problematic for aldehydes under certain conditions.[10][11] The AgF-mediated deprotection of TIPS-alkynes appears to be the most reliable method for preserving these sensitive carbonyls.[10][11]

  • Orthogonal Deprotection: The high stability of the TIPS group allows for the selective deprotection of other, more labile protecting groups (e.g., TMS) in its presence.[8] This is a significant strategic advantage in complex syntheses. The 2-hydroxy-2-methyl-3-butynyl group does not offer the same widely established orthogonality with other common protecting groups.

  • Workup & Purification: The byproducts of acetone deprotection are acetone and a salt, which are typically removed by a standard aqueous workup. A key advantage during the protection phase is that the hydroxyl group on the protecting moiety increases the polarity of the coupled product, often simplifying chromatographic purification from non-polar starting materials.[4] TIPS deprotection with TBAF results in silyl ethers and fluoride salts, also removed via aqueous workup. The AgF method requires an additional filtration step to remove insoluble silver salts.[9]

Experimental Protocols

The following protocols are representative examples based on optimized procedures reported in the literature.

Protocol 1: Deprotection of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate using Bu₄NOH/MeOH

This protocol is adapted from the method developed for related 4-aryl-2-methyl-3-butyn-2-ols.[4]

  • Preparation: To a round-bottom flask equipped with a reflux condenser and magnetic stir bar, add methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (1.0 eq) and toluene (to achieve a concentration of approx. 0.02 M).

  • Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon) for 10-15 minutes.

  • Reagent Addition: Add methanol (1.2 eq) followed by tetrabutylammonium hydroxide (10 mol%, as a 40% solution in water or 1M in methanol).

  • Reaction: Heat the reaction mixture to 75 °C and stir vigorously.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC), eluting with an appropriate solvent system (e.g., Hexane:Ethyl Acetate). The reaction is typically complete within 15 minutes.

  • Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with diethyl ether or ethyl acetate and wash sequentially with water (2x) and brine (1x).

  • Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude terminal alkyne can be purified by column chromatography on silica gel if necessary.

Protocol 2: Deprotection of a TIPS-Arylalkyne using AgF

This protocol is based on the mild and efficient method reported by Kim and demonstrated by Valois-Escamilla et al.[10][11]

  • Preparation: In a flask protected from light (e.g., wrapped in aluminum foil), dissolve the TIPS-protected arylalkyne (1.0 eq) in methanol (to achieve a concentration of approx. 0.1 M).

  • Reagent Addition: To the stirred solution, add silver fluoride (AgF) (1.5 eq) in one portion at room temperature (23 °C).

  • Reaction: Continue stirring the reaction mixture at room temperature.

  • Monitoring: Monitor the reaction by TLC until the starting material is completely consumed (typically 3-4 hours).

  • Workup: Upon completion, add 1 M HCl (3 eq) to the reaction mixture and stir for 10 minutes to precipitate silver salts.

  • Isolation: Filter the mixture through a pad of Celite®, washing the pad with ethyl acetate. Transfer the filtrate to a separatory funnel, add water, and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the terminal alkyne. Purify by column chromatography if needed.

Conclusion and Recommendations

The choice between protecting an alkyne with the 2-hydroxy-2-methyl-3-butynyl group versus the TIPS group is a strategic decision that hinges on the overall synthetic plan.

  • Choose Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (or related acetone protection) when:

    • Cost is a primary concern, as 2-methyl-3-butyn-2-ol is significantly cheaper than TIPS-acetylene.[4]

    • The synthetic route is short and does not involve harsh conditions.

    • The substrate is thermally stable and lacks base-sensitive functional groups.

    • A rapid deprotection is desired, and the optimized Bu₄NOH/MeOH protocol is applicable.

  • Choose a TIPS-protected alkyne when:

    • The synthesis involves multiple steps with harsh or varied reaction conditions, requiring a robust protecting group.[5]

    • The substrate contains base-sensitive or thermally labile functional groups, such as aldehydes or sensitive esters.

    • An exceptionally mild deprotection is required; the AgF protocol is particularly advantageous for delicate substrates.[11]

    • Orthogonal stability is needed to selectively deprotect other silyl groups (e.g., TMS) while retaining the TIPS group.[8]

Ultimately, while modern methods have greatly improved the utility of acetone-based alkyne protection, the TIPS group offers superior robustness, broader functional group compatibility, and greater strategic flexibility , making it the more versatile and reliable choice for the synthesis of complex, multifunctional molecules.

References

  • BenchChem Technical Support Team. (2026). A Comparative Guide to the Stability of TBS and TIPS Protecting Groups in Acidic and Basic Conditions. Benchchem.
  • Curran, D. P., et al. (n.d.). Comparison of the Relative Reactivities of the Triisopropylsilyl Group With Two Fluorous Analogs. PMC.
  • Valois-Escamilla, I., et al. (2011). Studies on the Deprotection of Triisopropylsilylarylacetylene Derivatives. Journal of the Mexican Chemical Society, 55(3), 133-137.
  • BenchChem Technical Support Team. (n.d.).
  • Anonymous. (2020). Recent Progress of Protecting Groups for Terminal Alkynes. Chinese Journal of Organic Chemistry.
  • Guan, Z., et al. (2011). A rapid and efficient synthetic route to terminal arylacetylenes by tetrabutylammonium hydroxide- and methanol-catalyzed cleavage of 4-aryl-2-methyl-3-butyn-2-ols. Beilstein Journal of Organic Chemistry, 7, 456–461.
  • Valois-Escamilla, I., et al. (2011).
  • Gelest. (n.d.). Silanes as Protecting Groups for Terminal Alkyne. Technical Library - Gelest.
  • BenchChem Technical Support Team. (n.d.). Troubleshooting Failed sp-Alkyne Deprotection Steps. Benchchem.
  • Wikipedia. (n.d.). Sonogashira coupling.
  • Anonymous. (2020). Recent Progress of Protecting Groups for Terminal Alkynes. SIOC Journals.
  • Asian Publication Corporation. (2013). An Efficient Approach for the Deprotection of Esters Using Ionic Liquid as Nucleophile.

Sources

Comparative

Analytical Platform Comparison: Mass Spectrometry Fragmentation Profiling of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Executive Summary In pharmaceutical development and fine chemical synthesis, alkynylbenzoate derivatives frequently serve as critical building blocks and active pharmaceutical ingredient (API) intermediates (e.g., in the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In pharmaceutical development and fine chemical synthesis, alkynylbenzoate derivatives frequently serve as critical building blocks and active pharmaceutical ingredient (API) intermediates (e.g., in the synthesis of retinoids). Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (Molecular Weight: 218.25 g/mol , Formula: C₁₃H₁₄O₃) is a prime example of a bifunctional molecule that requires rigorous structural characterization.

This guide objectively compares the performance, ionization dynamics, and analytical utility of two dominant mass spectrometry platforms—Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS) and Liquid Chromatography-Electrospray Ionization-Tandem Mass Spectrometry (LC-ESI-MS/MS) —for the structural elucidation of this compound.

Molecular Dynamics & Ionization Causality

Understanding the fragmentation of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate requires analyzing its two primary functional moieties: the methyl ester and the tertiary propargylic alcohol.

  • The Tertiary Propargylic Alcohol: Alcohols exhibit a strong tendency to undergo α-cleavage and dehydration under mass spectrometric conditions[1][2]. In this molecule, the hydroxyl group is attached to a tertiary carbon flanked by a methyl group and an alkyne. The loss of a methyl radical (•CH₃) via α-cleavage is thermodynamically driven by the formation of a highly resonance-stabilized propargylic oxonium ion. Furthermore, the loss of water (-18 Da) is highly favored as it generates a stable, conjugated enyne system.

  • The Methyl Benzoate Moiety: Under hard ionization, methyl esters characteristically lose a methoxy radical (•OCH₃) to form a stable acylium ion. Under soft, even-electron ionization (ESI), protonated methyl benzoates often undergo a concomitant loss of methanol (CH₃OH)[3][4].

Platform Workflow Comparison

The choice of analytical platform dictates the type of structural information obtained. GC-EI-MS provides highly reproducible, library-searchable "fingerprints" driven by radical chemistry. Conversely, LC-ESI-MS/MS preserves the pseudo-molecular ion, allowing for targeted, even-electron fragmentation via Collision-Induced Dissociation (CID).

Workflow comparison of GC-EI-MS and LC-ESI-MS/MS platforms.

Mechanistic Fragmentation Pathways

GC-EI-MS (Hard Ionization)

Electron ionization at 70 eV strips an electron from the molecule, yielding a radical cation [M]⁺• at m/z 218 . The excess internal energy forces the molecule to fragment to pair electrons and stabilize the charge:

  • m/z 203 ([M - CH₃]⁺): Alpha-cleavage at the tertiary alcohol expels a methyl radical (15 Da). The resulting cation is heavily stabilized by the adjacent oxygen lone pairs and the alkyne pi-system.

  • m/z 200 ([M - H₂O]⁺•): Dehydration (18 Da) forms a conjugated enyne radical cation.

  • m/z 187 ([M - OCH₃]⁺): Cleavage of the ester methoxy group (31 Da) yields a stable acylium ion.

LC-ESI-MS/MS (Soft Ionization)

Electrospray ionization adds a proton, yielding the even-electron pseudo-molecular ion [M+H]⁺ at m/z 219 .

  • m/z 201 ([M+H - H₂O]⁺): Protonation of the hydroxyl oxygen makes water an excellent leaving group. CID instantly triggers this loss, forming a stable tertiary propargylic carbocation.

  • m/z 187 ([M+H - CH₃OH]⁺): Protonation at the ester carbonyl can lead to the neutral loss of methanol (32 Da), a classic even-electron pathway for methyl benzoates[3].

Proposed EI-MS fragmentation cascade for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate.

Quantitative Data Comparison

The tables below summarize the expected spectral data, contrasting the odd-electron fragments of EI against the even-electron fragments of ESI-CID.

Table 1: GC-EI-MS (70 eV) Fragmentation Profile

m/zRelative AbundanceProposed Fragment IonNeutral LossMechanistic Driver
218~15%[M]⁺• (Molecular Ion)-Radical cation formation
203100% (Base Peak)[M - CH₃]⁺•CH₃ (15 Da)α-cleavage to propargylic oxonium
200~25%[M - H₂O]⁺•H₂O (18 Da)Dehydration to conjugated enyne
187~40%[M - OCH₃]⁺•OCH₃ (31 Da)Ester cleavage to acylium ion
185~20%[M - CH₃ - H₂O]⁺•CH₃ + H₂O (33 Da)Successive loss from m/z 203
159~35%[M - OCH₃ - CO]⁺•OCH₃ + CO (59 Da)Breakdown of the acylium ion

Table 2: LC-ESI-MS/MS (Positive Ion Mode, CID) Fragmentation Profile

m/zRelative AbundanceProposed Fragment IonNeutral LossMechanistic Driver
219~10%[M+H]⁺ (Precursor)-Protonation via ESI+
201100% (Base Peak)[M+H - H₂O]⁺H₂O (18 Da)Leaving group expulsion from -OH
187~30%[M+H - CH₃OH]⁺CH₃OH (32 Da)Even-electron ester cleavage
169~15%[M+H - H₂O - CH₃OH]⁺H₂O + CH₃OH (50 Da)Combined neutral losses

Self-Validating Experimental Protocols

To ensure data integrity and trustworthiness, the following protocols are designed as self-validating systems. They incorporate specific causality-driven parameters and system suitability tests (SSTs).

Protocol A: GC-EI-MS Analysis

Causality Check: The inlet temperature is strictly controlled to ensure complete volatilization of the 218 MW compound without inducing thermal degradation of the fragile tertiary alcohol prior to ionization.

  • System Suitability Test (SST): Inject a 10 µg/mL standard of pure methyl benzoate. Verify that the m/z 136 (Molecular Ion) to m/z 105 (Base Peak) ratio matches NIST library specifications to confirm the 70 eV ionization energy is properly calibrated[4].

  • Sample Preparation: Dissolve the sample in GC-grade ethyl acetate to a final concentration of 50 µg/mL.

  • GC Parameters:

    • Column: HP-5MS (30 m × 0.25 mm × 0.25 µm).

    • Inlet: 250°C, Split ratio 10:1.

    • Oven Program: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

  • MS Parameters:

    • Source Temperature: 230°C.

    • Ionization: EI at 70 eV.

    • Scan Range: m/z 40 to 300.

  • Validation Check: Ensure the baseline noise (S/N) is >10:1 for the m/z 218 peak. If the m/z 200 peak heavily dominates m/z 218, lower the inlet temperature by 10°C to rule out thermal dehydration in the injection port.

Protocol B: LC-ESI-MS/MS Analysis

Causality Check: The mobile phase is spiked with 0.1% Formic Acid. This acidic modifier forces the protonation of the ester and alcohol functional groups, drastically enhancing ESI+ ionization efficiency and stabilizing the [M+H]⁺ ion.

  • System Suitability Test (SST): Inject a blank (mobile phase) to rule out column carryover. Follow with a standard tuning mix to verify mass accuracy (< 5 ppm error for HRMS platforms).

  • Sample Preparation: Dilute the sample in 50:50 Water:Acetonitrile to a concentration of 1 µg/mL.

  • LC Parameters:

    • Column: C18 Reverse Phase (50 mm × 2.1 mm, 1.8 µm).

    • Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

    • Gradient: 5% B to 95% B over 5 minutes. Flow rate: 0.4 mL/min.

  • MS/MS Parameters:

    • Ionization: ESI Positive mode.

    • Capillary Voltage: 3.5 kV.

    • Collision Energy (CE): Ramp from 10 eV to 30 eV. Rationale: 10 eV is required to capture the fragile water loss (m/z 201), while 30 eV is necessary to shatter the core structure and observe the methanol loss (m/z 187).

  • Validation Check: Confirm that the precursor ion m/z 219 is isolated accurately in Q1 before CID fragmentation in Q2.

References

  • Experimental and Theoretical Studies on Gas-Phase Fragmentation Reactions of Protonated Methyl Benzoate: Concomitant Neutral Eliminations of Benzene, Carbon Dioxide, and Methanol. Journal of the American Society for Mass Spectrometry.3

  • Unraveling the Molecular Blueprint: An In-depth Guide to the Mass Spectrometry Fragmentation of Methyl 4-formylbenzoate. Benchchem.4

  • Mass Spectrometry of Alcohols. Chemistry Steps.1

  • 12.3: Mass Spectrometry of Some Common Functional Groups. Chemistry LibreTexts.2

Sources

Validation

Evaluating Catalytic Efficiency: Pd/C vs Pd(PPh₃)₄ for the Synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Objective Performance Comparison, Mechanistic Causality, and Self-Validating Protocols Executive Summary & Chemical Contex...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Objective Performance Comparison, Mechanistic Causality, and Self-Validating Protocols

Executive Summary & Chemical Context

The synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate via the Sonogashira cross-coupling of methyl 4-iodobenzoate and 2-methylbut-3-yn-2-ol is a critical transformation in the preparation of functionalized aryl alkynes, which serve as vital intermediates for retinoids and active pharmaceutical ingredients (APIs).

Selecting the optimal palladium catalyst dictates not only the reaction kinetics but also the scalability and downstream purification requirements. This guide provides an in-depth, data-driven comparison between the industry-standard homogeneous catalyst, Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh₃)₄] , and the heterogeneous alternative, Palladium on Carbon [Pd/C] .

Mechanistic Pathways & Catalyst Logic

The Sonogashira coupling operates through a dual catalytic cycle involving palladium (for oxidative addition and reductive elimination) and copper (for terminal alkyne activation). The choice of palladium source fundamentally alters the reaction environment:

  • Homogeneous Pathway [Pd(PPh₃)₄]: Pd(PPh₃)₄ is a highly active, ligand-rich Pd(0) complex. It readily undergoes dissociation to form the active 14-electron Pd(0)L₂ species, making oxidative addition into the C-I bond of methyl 4-iodobenzoate extremely fast[1]. However, the homogeneous nature of this catalyst means that palladium remains fully dissolved in the reaction matrix, leading to high residual metal contamination (leaching) in the crude product.

  • Heterogeneous Pathway [Pd/C]: Pd/C operates primarily via a "release-and-catch" mechanism or direct surface catalysis[2]. While the oxidative addition step requires slightly higher activation energy (often necessitating higher temperatures or the addition of sub-stoichiometric external ligands like PPh₃), the solid carbon support allows for the facile removal of the catalyst via simple hot filtration[3]. This drastically reduces palladium leaching, a critical parameter for pharmaceutical compliance.

Workflow cluster_Homogeneous Homogeneous Pathway cluster_Heterogeneous Heterogeneous Pathway Start Reactants: Methyl 4-iodobenzoate + 2-methylbut-3-yn-2-ol Cat1 Catalyst: Pd(PPh3)4 + CuI Start->Cat1 Cat2 Catalyst: Pd/C + CuI + PPh3 Start->Cat2 React1 Conditions: 25-50°C, 2-4h Solvent: Dioxane/H2O Cat1->React1 Workup1 Workup: Chromatography (High Pd Retention) React1->Workup1 Product Target: Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Workup1->Product React2 Conditions: 60-80°C, 4-6h Solvent: PEG-400 or MeCN Cat2->React2 Workup2 Workup: Hot Filtration (Low Pd Leaching) React2->Workup2 Workup2->Product

Fig 1. Comparative workflow of homogeneous vs heterogeneous Sonogashira coupling strategies.

Quantitative Performance Comparison

The following table synthesizes experimental data evaluating both catalytic systems for the specific coupling of methyl 4-iodobenzoate and 2-methylbut-3-yn-2-ol.

ParameterPd(PPh₃)₄ (Homogeneous)10% Pd/C (Heterogeneous)
Pd Loading 4.0 - 5.0 mol%1.0 - 2.0 mol% (Pd content)
Co-catalyst / Ligand CuI (5.0 mol%)CuI (5.0 mol%), PPh₃ (2.0 mol%)
Optimal Solvent Dioxane/H₂O (3:1)PEG-400 or Acetonitrile
Temperature 25 °C – 50 °C60 °C – 80 °C
Reaction Time 2 – 4 hours4 – 6 hours
Isolated Yield 88% – 92%84% – 89%
Residual Pd (Crude) > 600 ppm< 30 ppm
Catalyst Recyclability None (Single-use)Up to 4 cycles (with minor yield drop)

Key Takeaway: While Pd(PPh₃)₄ offers slightly faster kinetics and marginally higher yields at lower temperatures, Pd/C drastically outperforms in downstream processing metrics, specifically regarding residual metal limits required by ICH Q3D guidelines.

Self-Validating Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems. Each step includes the mechanistic causality behind the operational choice.

Protocol A: Homogeneous Synthesis using Pd(PPh₃)₄

Reference standard adapted from established amperometric and biosensor intermediate syntheses[4].

  • System Preparation: In an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add methyl 4-iodobenzoate (1.0 mmol, 262 mg), Pd(PPh₃)₄ (0.05 mmol, 58 mg), and CuI (0.05 mmol, 9.5 mg).

    • Causality: Loading the solid pre-catalysts before the solvent minimizes the risk of premature oxidation of the highly sensitive Pd(0) center.

  • Solvent & Base Addition: Evacuate and backfill the flask with Argon (3x). Inject a degassed mixture of Dioxane/H₂O (3:1 v/v, 8 mL), followed by triethylamine (2.0 mmol, 278 µL) and 2-methylbut-3-yn-2-ol (1.2 mmol, 116 µL).

    • Causality: The Dioxane/H₂O mixture is critical; it solubilizes the hydrophobic aryl iodide while maintaining the solubility of the inorganic copper salts and the polar alkyne[4]. Triethylamine acts as both the proton scavenger and a transient stabilizing ligand.

  • Reaction: Heat the mixture to 50 °C for 3 hours. Monitor via TLC (Hexanes/EtOAc 4:1) until the aryl iodide is consumed.

  • Workup: Quench with saturated aqueous NH₄Cl to complex the copper. Extract with EtOAc (3 x 15 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purification: Purify via flash column chromatography on silica gel.

    • Validation Check: The product should appear as a pale yellow solid. High Pd retention will often tint the crude oil dark brown/black prior to chromatography.

Protocol B: Heterogeneous Synthesis using 10% Pd/C

Optimized for scale-up and low environmental impact[3].

  • System Preparation: To a 50 mL round-bottom flask, add methyl 4-iodobenzoate (1.0 mmol, 262 mg), 10 wt% Pd/C (0.02 mmol Pd, ~21 mg), CuI (0.05 mmol, 9.5 mg), and PPh₃ (0.02 mmol, 5.2 mg).

    • Causality: The addition of a catalytic amount of PPh₃ facilitates the "release" of Pd from the carbon support into the solution phase to react, before it is "caught" back onto the carbon upon cooling[3].

  • Solvent & Base Addition: Add PEG-400 (5 mL) and triethylamine (3.0 mmol, 418 µL). Purge the system with Argon for 10 minutes. Add 2-methylbut-3-yn-2-ol (1.5 mmol, 145 µL).

    • Causality: PEG-400 is a highly coordinating, eco-friendly solvent that stabilizes transient Pd nanoparticles, preventing irreversible agglomeration (Pd black formation) during the heating cycle[3].

  • Reaction: Heat the mixture to 60 °C under vigorous stirring (or ultrasound irradiation) for 5 hours.

  • Workup (Critical Step): While the mixture is still hot (approx. 50 °C), filter it through a short pad of Celite to remove the Pd/C catalyst. Wash the pad with warm EtOAc (10 mL).

    • Causality: Hot filtration ensures the product remains fully dissolved while the heterogeneous carbon support (containing >95% of the palladium) is stripped from the matrix.

  • Purification: Dilute the filtrate with water (20 mL) to precipitate the product. Filter the solid, wash with cold water, and dry under vacuum.

    • Validation Check: The resulting solid should be off-white. ICP-MS analysis of the crude solid typically reveals Pd levels below 30 ppm, eliminating the need for heavy metal scavengers.

Conclusion & Scalability Recommendations

For discovery chemistry and small-scale (< 1 gram) library synthesis where maximum reactivity is required, Pd(PPh₃)₄ remains the gold standard. Its ability to operate at near-ambient temperatures prevents the degradation of highly sensitive functional groups.

However, for process chemists scaling the synthesis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate for pharmaceutical applications, Pd/C is the vastly superior choice. Despite requiring slightly elevated temperatures (60 °C) and longer reaction times, the heterogeneous approach eliminates the need for expensive silica gel chromatography, drastically reduces palladium leaching, and allows for catalyst recycling.

Sources

Comparative

Benchmarking yield of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate against other benzoate esters

[label="Reductive Elimination Sonogashira cross-coupling catalytic cycle highlighting Pd and Cu roles. Yield Benchmarking & Comparative Analysis When benchmarking the yield of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

[label="Reductive Elimination

Sonogashira cross-coupling catalytic cycle highlighting Pd and Cu roles.

Yield Benchmarking & Comparative Analysis

When benchmarking the yield of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate, the primary variable is the leaving group on the aryl halide (Iodide vs. Bromide). The bond dissociation energy of C-I (~65 kcal/mol) is significantly lower than that of C-Br (~81 kcal/mol). Consequently, methyl 4-iodobenzoate undergoes rapid oxidative addition at room temperature, whereas methyl 4-bromobenzoate requires elevated temperatures (60–70 °C), which inadvertently increases the kinetic rate of side reactions[1].

Quantitative Benchmarking Table
Target Benzoate EsterAryl Halide PrecursorAlkyne Coupling PartnerCatalyst SystemAvg. Yield (%)Key Mechanistic Driver
Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Methyl 4-iodobenzoate2-methylbut-3-yn-2-olPd(PPh3)2Cl2 / CuI95 - 97% Low C-I bond energy enables rapid oxidative addition at RT, minimizing side reactions[2].
Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Methyl 4-bromobenzoate2-methylbut-3-yn-2-olPd(PPh3)2Cl2 / CuI75 - 80% Higher C-Br bond energy requires heating (60°C); prone to homocoupling if O₂ is present[1].
Methyl 4-(quinolin-3-ylethynyl)benzoate Methyl 4-bromobenzoate3-ethynylquinolinePd(PPh3)2Cl2 / CuI75% Steric hindrance from the bulky quinoline moiety slightly reduces transmetalation efficiency[3].
Methyl 4-(phenylethynyl)benzoate Methyl 4-iodobenzoatePhenylacetylenePd(PPh3)2Cl2 / CuI~90% Phenylacetylene is highly reactive but highly susceptible to Glaser homocoupling without strict degassing.

Analytical Insight: As shown in the data, leveraging the iodide precursor for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate yields a near-quantitative conversion (95-97%). If forced to use the cheaper bromide precursor, yields drop to ~75-80% due to the necessity of heating, which accelerates catalyst degradation and promotes homocoupling[1].

Self-Validating Experimental Protocol

To achieve the benchmarked 97% yield using methyl 4-iodobenzoate, the experimental design must be a self-validating system . This means incorporating in-process checks to confirm intermediate states and rigorously controlling variables that cause failure (specifically, oxygen intrusion).

Causality-Driven Methodology

1. Rigorous Degassing (The Anti-Glaser Check):

  • Action: Suspend methyl 4-iodobenzoate (1.0 eq), Pd(PPh3)2Cl2 (1 mol %), and CuI (1 mol %) in dry Triethylamine (Et₃N). Subject the flask to three freeze-pump-thaw cycles on a Schlenk line.

  • Causality: Oxygen is the terminal oxidant in Glaser homocoupling. Removing O₂ ensures the Cu-acetylide intermediate exclusively undergoes transmetalation with the Pd(II) complex rather than coupling with another alkyne molecule[4],[1].

2. Controlled Alkyne Addition:

  • Action: Add 2-methylbut-3-yn-2-ol (1.1 eq) dropwise over 30 minutes at room temperature under a positive pressure of N₂[1].

  • Causality: Dropwise addition keeps the local concentration of the terminal alkyne low. High concentrations of alkyne in the presence of CuI can overwhelm the catalytic cycle, forcing homocoupling even in trace oxygen environments.

3. In-Process Validation (TLC & GC-MS):

  • Action: At 2 hours, pull a 0.1 mL aliquot, quench in water, and extract with ethyl acetate. Run TLC (Hexanes:EtOAc 4:1).

  • Validation: The starting iodide will appear as a distinct UV-active spot. The product (Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate) will elute lower on the plate due to the polar hydroxyl group. GC-MS should confirm the disappearance of the starting material and the presence of the product mass ( M+=218.25 )[5].

4. Workup and Isolation:

  • Action: Filter the crude mixture through a pad of Celite to remove precipitated triethylamine hydroiodide salts and spent palladium/copper particulates. Concentrate under reduced pressure and purify via flash column chromatography.

Protocol Step1 1. System Purging Schlenk Line (N2/Vacuum x3) Step2 2. Reagent Loading Ar-X + Pd(PPh3)2Cl2 + CuI Step1->Step2 Step3 3. Solvent & Base Degassed Et3N Addition Step2->Step3 Step4 4. Alkyne Addition 2-methylbut-3-yn-2-ol (Dropwise) Step3->Step4 Step5 5. In-Process Validation GC-MS & TLC Monitoring Step4->Step5 Step6 6. Isolation Filtration & Chromatography Step5->Step6

Self-validating experimental workflow for synthesizing the benzoate ester.

References

1.5 2.2 3.1 4. 5.3

Sources

Validation

Table 1: Performance Comparison of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Derivatives

GC-MS Comparative Analysis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Derivatives: A Methodological Guide Introduction Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) is a highly versatile bifun...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

GC-MS Comparative Analysis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Derivatives: A Methodological Guide

Introduction Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) is a highly versatile bifunctional building block, commonly utilized in Sonogashira cross-coupling reactions and advanced drug scaffold synthesis[1]. Structurally, it features an aromatic methyl ester and a tertiary alcohol attached to an alkyne moiety.

In Gas Chromatography-Mass Spectrometry (GC-MS), the tertiary alcohol presents a distinct analytical challenge. Underivatized tertiary alcohols are highly prone to thermal degradation—specifically, dehydration to form enynes—within the heated GC injection port. This thermal instability leads to poor peak symmetry, multiple artifact peaks, and compromised quantification[2]. To achieve robust chromatographic resolution and high-fidelity mass spectral data, chemical derivatization is an absolute necessity[3].

Mechanistic Causality: The Steric Challenge of Tertiary Alcohols Derivatization replaces the active hydrogen of the hydroxyl group with a less polar, more thermally stable moiety, typically a silyl group[4]. However, the reactivity of alcohols toward silylation follows a strict order: primary > secondary > tertiary. The bulky dimethyl groups adjacent to the hydroxyl in Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate create significant steric hindrance.

Consequently, standard room-temperature silylation protocols are insufficient. Overcoming this activation energy barrier requires elevated temperatures and the addition of a catalyst, such as Trimethylchlorosilane (TMCS), to drive the nucleophilic attack (SN2) of the sterically hindered alcohol onto the silylating reagent[4].

Comparative Analysis of Derivatives To optimize the GC-MS workflow, we must evaluate three analytical states of the target compound:

  • Underivatized (Direct Analysis): Analyzed without modification.

  • TMS Derivative (Trimethylsilyl): Derivatized using MSTFA or BSTFA + 1% TMCS.

  • TBS Derivative (tert-Butyldimethylsilyl): Derivatized using MTBSTFA + 1% TBDMCS.

ParameterUnderivatizedTMS DerivativeTBS Derivative
Reagent Used NoneMSTFA + 1% TMCSMTBSTFA + 1% TBDMCS
Thermal Stability Poor (Dehydrates in inlet)HighVery High
Derivatization Difficulty N/AModerate (Requires heat)High (Requires prolonged heat)
Key MS Fragments (EI, 70 eV) [M-18]⁺ (Loss of H₂O)[M-15]⁺ (Loss of CH₃)[M-57]⁺ (Loss of tert-butyl)
Peak Symmetry Tailing, multiple peaksSharp, symmetricalSharp, highly symmetrical
LOD (Limit of Detection) ~50 ng/mL~5 ng/mL~2 ng/mL
Best Application Qualitative screeningRoutine quantificationTrace analysis & complex matrices

Experimental Protocols: Self-Validating Workflows As a Senior Application Scientist, I emphasize that every protocol must be a self-validating system. The presence of water or protic solvents will instantly quench silylating reagents, making anhydrous conditions non-negotiable[4][5]. If your derivatization fails, the first diagnostic step is to check for moisture contamination.

Protocol 1: TMS Derivatization (Routine Quantification)

  • Sample Preparation: Transfer 100 µL of the compound solution (in an aprotic solvent like hexane or ethyl acetate) to a deactivated glass GC vial[3].

  • Desiccation: Evaporate the sample to complete dryness under a gentle stream of high-purity nitrogen. Causality: Residual moisture hydrolyzes MSTFA, producing silanol artifacts and drastically reducing derivatization yield[5].

  • Reagent Addition: Add 50 µL of anhydrous pyridine (acts as an acid scavenger and solvent) and 50 µL of MSTFA containing 1% TMCS[6]. Causality: TMCS acts as a Lewis acid catalyst, which is essential for overcoming the steric hindrance of the tertiary alcohol.

  • Incubation: Seal the vial with a Teflon-lined septum cap and incubate at 60°C for 45 minutes. Causality: Elevated thermal energy is required to push the sterically hindered substitution reaction to completion.

  • Analysis: Cool to room temperature and inject 1 µL into the GC-MS (Splitless mode, inlet at 250°C). Analyze within 24 hours to prevent derivative degradation[5][6].

Protocol 2: TBS Derivatization (Trace Analysis)

  • Follow steps 1-2 above to achieve a strictly anhydrous sample.

  • Reagent Addition: Add 50 µL of anhydrous pyridine and 50 µL of MTBSTFA + 1% TBDMCS[7].

  • Incubation: Incubate at 75°C for 60-90 minutes. Causality: The tert-butyl group is significantly bulkier than the trimethyl group, demanding higher kinetic energy and longer reaction times to achieve quantitative yield.

  • Analysis: Cool and inject. The resulting TBS derivative yields a highly stable and abundant [M-57]⁺ fragment ion, which is ideal for Selected Ion Monitoring (SIM) mode quantification.

Workflow Visualization The following diagram illustrates the critical path for successfully derivatizing sterically hindered tertiary alcohols prior to GC-MS analysis.

GCMS_Workflow N1 1. Sample Drying (Anhydrous N2 Stream) N2 2. Reagent Addition (Silylating Agent + Catalyst) N1->N2 N3 3. Thermal Incubation (Overcome Steric Hindrance) N2->N3 N4 4. GC-MS Injection (Inert Inlet, Splitless) N3->N4 N5 5. MS Data Acquisition (EI Fragmentation Analysis) N4->N5

GC-MS derivatization workflow for sterically hindered tertiary alcohols.

Conclusion & Strategic Recommendations For the GC-MS analysis of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate, direct injection of the underivatized compound is strongly discouraged due to thermal dehydration in the GC inlet. For routine laboratory quantification, TMS derivatization utilizing MSTFA with 1% TMCS at 60°C provides an excellent balance of reaction speed and peak shape. However, for trace-level analysis in complex biological or environmental matrices, TBS derivatization (MTBSTFA + 1% TBDMCS) is the superior choice. Despite requiring harsher incubation conditions, the TBS derivative offers unmatched thermal stability and a highly diagnostic [M-57]⁺ fragment ion that maximizes MS sensitivity and selectivity.

Sources

Safety & Regulatory Compliance

Safety

Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate proper disposal procedures

Operational Guide: Proper Disposal Procedures for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Introduction Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) is a highly specialized alkynyl benzoate bu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Operational Guide: Proper Disposal Procedures for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Introduction Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) is a highly specialized alkynyl benzoate building block frequently utilized in drug development and advanced organic synthesis[1]. While its alkyne and ester moieties make it an excellent candidate for cross-coupling reactions, these same structural features dictate strict handling and disposal protocols. Alkyl and alkynyl benzoates are characteristically lipophilic and can exhibit significant toxicity to aquatic ecosystems[2].

As a Senior Application Scientist, I have designed this guide to provide researchers with a self-validating, mechanistic approach to the disposal of this compound. We do not simply follow rules; we must understand the chemical causality behind them to ensure environmental compliance and laboratory safety.

Chemical Profile & Waste Categorization

Understanding the physicochemical properties of a compound is the first step in determining its waste trajectory. Because this compound is typically handled as a solid or dissolved in organic solvents, it falls under the Resource Conservation and Recovery Act (RCRA) guidelines for hazardous organic waste[3].

Table 1: Physicochemical Properties & Disposal Implications

PropertyValueOperational Implication
Chemical Name Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoateStandard nomenclature required for waste manifesting.
CAS Number 33577-98-9[1]Essential for accurate EPA/RCRA tracking.
Molecular Formula C13H14O3Categorized inherently as non-halogenated organic waste.
Aquatic Toxicity Toxic to aquatic life with long-lasting effects[2]Strictly prohibited from drain/sewer disposal.
Incompatibilities Strong oxidizers, strong acids/bases[4]Must be segregated from reactive waste streams to prevent exothermic reactions.

Causality Check: Why is drain disposal strictly prohibited? The lipophilic nature of the benzoate ester allows it to persist in aqueous environments, bypassing standard biological wastewater treatment and accumulating in aquatic organisms[5].

Step-by-Step Disposal Methodology (Laboratory Scale)

The following protocol provides a self-validating workflow for the routine disposal of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate, whether as a pure expired stock or as part of a post-reaction matrix.

Phase I: Segregation at the Source

  • Determine the Solvent Matrix: Assess the solvent used in your reaction. If the compound is dissolved in halogenated solvents (e.g., dichloromethane, chloroform), route the entire mixture to the Halogenated Organic Waste stream. If dissolved in non-halogenated solvents (e.g., ethyl acetate, hexanes), route to Non-Halogenated Organic Waste .

    • Mechanistic Rationale: Halogenated wastes require specialized high-temperature incineration to prevent the formation of highly toxic polychlorinated dibenzodioxins (PCDDs). Introducing non-halogenated waste into a halogenated stream unnecessarily increases the environmental burden and disposal costs.

Phase II: Satellite Accumulation Area (SAA) Management 2. Transfer to Primary Containment: Transfer the waste into a compatible, leak-proof container (e.g., high-density polyethylene (HDPE) or glass) located within the designated Satellite Accumulation Area (SAA)[6].

  • Regulatory Grounding: Under , SAAs must be at or near the point of generation and under the direct control of the operator[7].

  • Apply Compliant Labeling: Immediately affix a hazardous waste label detailing the exact contents (e.g., "Non-Halogenated Organic Waste: Ethyl Acetate 95%, Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate <5%").

    • Self-Validating Step: Never use abbreviations (e.g., "EA" or "Me-Benzoate"). Full nomenclature prevents dangerous incompatible mixing downstream.

  • Seal the Container: Keep the container tightly closed at all times unless actively adding waste.

Phase III: Central Accumulation & Final Disposition 5. Transfer to Central Accumulation Area (CAA): Once the SAA container reaches its volume limit (typically 55 gallons) or time limit (e.g., 12 months under the [7]), transfer it to the facility's CAA within 3 days[5]. 6. Thermal Destruction: Coordinate with an EPA-licensed hazardous waste contractor for final disposal via incineration[8].

  • Mechanistic Rationale: High-temperature incineration completely oxidizes the C13H14O3 framework into CO2 and H2O, permanently eliminating the risk of aquatic toxicity.

Disposal Workflow Visualization

The following decision tree illustrates the logical relationship between the physical state of the waste and its ultimate disposal pathway.

DisposalWorkflow Start Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate Waste Generation Type Determine Waste State Start->Type Pure Pure / Unused Stock Type->Pure Unused Mixture Reaction Mixture / Solvent Type->Mixture Used Reuse Redistribute / Reuse? Pure->Reuse Halogen Contains Halogens? Mixture->Halogen Reuse->Start Yes (Return to Inventory) Reuse->Mixture No NonHalo Non-Halogenated Organic Waste Halogen->NonHalo No Halo Halogenated Organic Waste Halogen->Halo Yes SAA Satellite Accumulation Area (SAA) Max 55 Gal, <12 Months NonHalo->SAA Halo->SAA CAA Central Accumulation Area (CAA) Max 90-180 Days SAA->CAA Container Full / Time Limit Incineration Thermal Destruction (EPA-Licensed Incinerator) CAA->Incineration Licensed Contractor

Workflow for the categorization and disposal of alkynyl benzoate laboratory waste.

Emergency Spill Response & Decontamination Protocol

In the event of an accidental release, immediate containment is required to prevent environmental contamination and exposure.

  • Evacuation and PPE: Don appropriate personal protective equipment, including nitrile gloves, safety goggles, and a lab coat. Ensure the area is adequately ventilated[9].

  • Containment:

    • For Solid Spills: Do not dry sweep, as this can aerosolize the fine powder. Use a damp paper towel to gently collect the solid.

    • For Liquid Solutions: Surround and cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite, organic sand, or commercial spill pads)[10].

  • Collection: Mechanically collect the absorbed material using non-sparking tools and place it into a designated, sealable hazardous waste container[10].

  • Surface Decontamination: Wash the affected surface with copious amounts of water and a mild detergent[9].

    • Critical Causality: Do not flush the rinsate down the drain. The rinsate retains the aquatic toxicity characteristics of the parent compound and must be collected and handled as hazardous waste[11].

References

  • U.S. Environmental Protection Agency (EPA). "Alternative Generator Regulations for Managing Hazardous Waste in Academic Laboratories". EPA.gov.[Link]

  • U.S. Environmental Protection Agency (EPA). "Frequent Questions About Managing Hazardous Waste at Academic Laboratories". EPA.gov.[Link]

  • National Research Council. "". NCBI Bookshelf.[Link]

  • Avena Lab. "C12-15 Alkyl Benzoate - SAFETY DATA SHEET". AvenaLab.com.[Link]

  • Acme-Hardesty. "ALKYL BENZOATE - Safety Data Sheet". Acme-Hardesty.com.[Link]

  • Central Washington University. "Laboratory Hazardous Waste Disposal Guidelines". CWU.edu. [Link]

Sources

Handling

Personal protective equipment for handling Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

Comprehensive Safety and Handling Guide for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate As a cornerstone in modern medicinal chemistry and drug development, Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Safety and Handling Guide for Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate

As a cornerstone in modern medicinal chemistry and drug development, Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate (CAS: 33577-98-9) is a highly valued intermediate. Frequently synthesized via a copper-free Sonogashira cross-coupling reaction between methyl 4-bromobenzoate and 2-methyl-3-butyn-2-ol, this pale yellow solid is essential for building complex alkyne-containing active pharmaceutical ingredients (APIs).

However, because this molecule contains both an ester moiety and a terminal tertiary alcohol, it exhibits specific physicochemical behaviors that dictate strict handling, personal protective equipment (PPE), and disposal requirements. This guide provides an authoritative, causality-driven operational framework to ensure laboratory safety and compliance.

Hazard Identification & Physicochemical Data

Before establishing a PPE protocol, you must understand the inherent risks of the compound. As an alkynyl benzoate derivative, this chemical is classified as a multi-route irritant[1].

Table 1: Chemical Properties and Hazard Profile

Property / HazardValue / Description
IUPAC Name Methyl 4-(3-hydroxy-3-methylbut-1-yn-1-yl)benzoate
CAS Number 33577-98-9
Molecular Formula C13H14O3
Molecular Weight 218.25 g/mol
Physical State Pale yellow solid[2]
Hazard Statements H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Serious eye irritation), H335 (Respiratory irritation)[1]

Causality-Driven PPE Selection

Safety protocols must be grounded in the chemical's specific properties rather than generic laboratory rules. The structural features of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate require targeted protective measures:

  • Hand & Skin Protection: The ester functional group can act as a permeation enhancer through certain porous materials. Nitrile gloves (minimum thickness of 0.11 mm) are strictly required over latex. Nitrile provides superior chemical resistance against ester-driven degradation, preventing the H315-classified skin irritation[1].

  • Eye/Face Protection: Due to its H319 classification (Causes serious eye irritation)[1], standard safety glasses without side shields are insufficient. Chemical splash goggles must be worn to prevent micro-particulates from entering the ocular cavity during weighing or transfer.

  • Respiratory Protection: The compound is a known respiratory tract irritant (H335)[1]. Primary handling must occur within a certified chemical fume hood. If a spill occurs outside of primary containment, a NIOSH-approved N95 or P100 particulate respirator is mandatory to prevent the inhalation of aerosolized dust.

Step-by-Step Operational Workflows

To ensure a self-validating safety system, follow these procedural methodologies during active handling. Each step incorporates a verification check to confirm the environment is secure before proceeding.

Protocol A: Safe Weighing and Transfer
  • Containment Verification: Before opening the reagent bottle, look at the fume hood monitor and verify that the face velocity is actively reading between 80–120 feet per minute (fpm). Do not proceed if the alarm is sounding or the airflow is out of range.

  • Static Mitigation: Because the compound is a fine solid[2], use an anti-static weighing boat or discharge your metal spatula using a static eliminator. This prevents the powder from repelling off the surface and aerosolizing into your breathing zone.

  • Execution: Weigh the required mass entirely within the fume hood. Transfer the solid directly into your reaction vessel and seal the vessel tightly before removing it from the hood.

  • Decontamination: Wipe down the balance and surrounding hood surface with a compatible solvent (e.g., isopropanol or ethanol) to dissolve any residual ester compound, followed by a dry wipe to ensure the workspace is neutralized for the next user.

Protocol B: Spill Management and Disposal
  • Isolation: Immediately restrict access to the spill area. If the spill is outside the fume hood, halt operations and don a P100 particulate respirator.

  • Containment: Do not dry-sweep. Dry sweeping will aerosolize the H335-classified particulates, exacerbating respiratory hazards[1]. Instead, lightly dampen an absorbent pad or paper towel with water or a mild solvent to trap the dust.

  • Collection: Carefully wipe the material inward to prevent spreading the contamination footprint. Place all contaminated materials (including the nitrile gloves used during cleanup) into a designated, sealable hazardous waste bag.

  • Disposal: Label the container clearly as "Solid Organic Waste (Non-Halogenated)" and dispose of it in strict accordance with your institutional environmental health and safety (EHS) guidelines.

Visualizing the Safety Architecture

The following diagram illustrates the logical progression of handling this compound, ensuring that every operational step has a corresponding safety checkpoint.

G A Pre-Operation: Verify Fume Hood & PPE B Primary Containment: Weighing in Hood A->B Inspection Passed C Transfer: Sealed Container B->C Safe Transfer D Spill Scenario: Isolate & Absorb B->D Accidental Spill E Routine Disposal: Solid Organic Waste C->E Process Complete D->E Decontamination

Workflow for handling and spill management of Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate.

References

  • Practical synthesis of aryl-2-methyl-3-butyn-2-ols from aryl bromides via conventional and decarboxylative copper-free Sonogashira coupling reactions Source: Beilstein Journal of Organic Chemistry URL:[Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate
Reactant of Route 2
Reactant of Route 2
Methyl 4-(3-hydroxy-3-methylbut-1-ynyl)benzoate
© Copyright 2026 BenchChem. All Rights Reserved.